3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL

• CAS: 828295-64-3

Core Science & Biosynthesis

Synthesis and characterization of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL.

An In-depth Technical Guide to the Synthesis and Characterization of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol

Foreword: The Scientific Imperative of 1,2,4-Triazoles

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry and materials science.[1] Molecules incorporating this heterocycle exhibit a vast spectrum of biological activities, including antifungal, antimicrobial, anti-inflammatory, and anticancer properties.[2] The unique structural arrangement of nitrogen atoms allows for diverse intermolecular interactions, making these compounds privileged structures for drug design.[3] This guide focuses on a specific derivative, 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol , a molecule that combines the potent 4-amino-5-mercapto-1,2,4-triazole core with a hydrophilic propanol side chain, potentially enhancing its bioavailability and modifying its pharmacological profile.

As a Senior Application Scientist, this document serves not merely as a protocol but as a transfer of field-proven knowledge. We will delve into the causal relationships behind the synthetic strategy and provide a robust, self-validating framework for its characterization, empowering researchers to synthesize, verify, and further investigate this promising compound.

Part 1: Strategic Synthesis Pathway

The synthesis of 4-amino-5-mercapto-1,2,4-triazoles is a well-established process, yet its success hinges on careful control of reaction conditions. The most reliable and common pathway involves the cyclization of a potassium dithiocarbazinate salt, which is itself formed from a carboxylic acid hydrazide.[4][5]

The causality of this pathway is elegant in its chemical logic. We begin with a linear precursor, 4-hydroxybutanehydrazide, which contains the requisite carbon backbone. The reaction with carbon disulfide in an alkaline medium creates a potent nucleophile, the dithiocarbazinate intermediate. The final and critical step involves introducing a second molecule of hydrazine hydrate, which not only provides the N4-amino group but also acts as the nucleophile that initiates the intramolecular cyclization, ultimately forming the stable, aromatic 1,2,4-triazole ring.

Synthetic Workflow Diagram

The following diagram outlines the multi-step synthesis from a commercially available starting material, γ-butyrolactone.

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Spectroscopic analysis (NMR, IR, Mass Spec) of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL.

Abstract

This technical guide provides an in-depth spectroscopic analysis of 3-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The unique structural features of this molecule, combining a 1,2,4-triazole core with amino, mercapto, and hydroxypropyl functionalities, give rise to a distinct spectroscopic signature. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics. By elucidating the correlation between the molecular structure and its spectral properties, this guide aims to facilitate the unambiguous identification and characterization of this compound and its derivatives.

Introduction: The Structural Significance of a Multifunctional Triazole

The 1,2,4-triazole scaffold is a cornerstone in the design of therapeutic agents, exhibiting a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.[1][2] The title compound, 3-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol, is a particularly noteworthy derivative due to its array of functional groups. The primary amino group, the thiol (mercapto) group, and the terminal hydroxyl group on the propanol side chain present multiple sites for potential biological interactions and further chemical modifications. Accurate and thorough spectroscopic analysis is paramount for confirming the identity, purity, and structural integrity of this molecule, which are critical prerequisites for any subsequent biological evaluation or drug development endeavors.

This guide will deconstruct the spectroscopic data, providing a rationale for the expected spectral features based on established principles and comparative analysis with related structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Proton and Carbon Skeleton

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. For 3-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol, both ¹H and ¹³C NMR will provide a wealth of structural information.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to display distinct signals corresponding to the various chemical environments within the molecule. The chemical shifts are influenced by the electron-withdrawing nature of the triazole ring and the functional groups.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Justification
-OH	~4.5-5.5	Singlet (broad)	1H	The hydroxyl proton is exchangeable and its chemical shift is solvent and concentration-dependent.
-NH₂	~5.5	Singlet (broad)	2H	The amino protons are also exchangeable and often appear as a broad singlet.[1]
-SH	~13.5	Singlet (broad)	1H	The mercapto proton on a triazole ring is known to be highly deshielded and appears at a very downfield chemical shift.[1]
-CH₂- (adjacent to OH)	~3.6	Triplet	2H	Deshielded by the adjacent oxygen atom.
-CH₂- (middle of chain)	~1.9	Multiplet	2H	Shielded relative to the other methylene groups.
-CH₂- (adjacent to triazole)	~2.8	Triplet	2H	Deshielded by the electron-withdrawing triazole ring.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will complement the ¹H NMR data by providing insights into the carbon framework of the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Justification
C=S (Thione)	~165	The thione carbon of the triazole ring is significantly deshielded.[1]
C-N (Triazole)	~152	The carbon atom in the triazole ring attached to the amino group and the propanol side chain.[1]
-CH₂- (adjacent to OH)	~60	Deshielded due to the electronegative oxygen atom.
-CH₂- (middle of chain)	~30	A typical chemical shift for an aliphatic methylene carbon.
-CH₂- (adjacent to triazole)	~25	Slightly deshielded by the triazole ring.

Infrared (IR) Spectroscopy: Probing the Functional Groups

IR spectroscopy is an invaluable technique for identifying the functional groups present in a molecule through their characteristic vibrational frequencies.

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity	Justification
O-H Stretch (Alcohol)	3200-3500	Strong, Broad	Characteristic of hydrogen-bonded hydroxyl groups.[1]
N-H Stretch (Amine)	3100-3350	Medium	The primary amine will show two bands in this region.[1]
C-H Stretch (Aliphatic)	2850-2960	Medium	Corresponding to the methylene groups in the propanol side chain.
C=N Stretch (Triazole)	1615-1635	Medium	A characteristic stretching vibration of the triazole ring.[1][2]
N-H Bend (Amine)	1590-1650	Medium	Bending vibration of the primary amine.
C-N Stretch	1380-1490	Medium	Stretching vibrations of the C-N bonds within the triazole ring.[3]
C=S Stretch (Thione)	1050-1250	Medium-Strong	The thione group has a characteristic stretching frequency in this region.
C-O Stretch (Alcohol)	1000-1260	Strong	Stretching vibration of the primary alcohol.

Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation Pattern

Mass spectrometry provides crucial information about the molecular weight and the fragmentation pathways of a molecule, further confirming its structure.

Molecular Ion

The expected monoisotopic mass of 3-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol (C₅H₁₀N₄OS) is approximately 174.06 g/mol . In high-resolution mass spectrometry (HRMS), the exact mass can be used to determine the elemental composition.

Predicted Fragmentation Pattern

The fragmentation of 1,2,4-triazole derivatives is influenced by the substituents on the ring.[4] Under electron ionization (EI) or electrospray ionization (ESI), the molecule is expected to undergo characteristic fragmentation.

A logical workflow for analyzing the fragmentation is as follows:

Caption: Workflow for integrated spectroscopic analysis.

By combining the precise atomic connectivity from NMR, the functional group information from IR, and the molecular weight and fragmentation data from MS, a definitive structural assignment can be made with a high degree of confidence.

Experimental Protocols

For reproducible and high-quality data, the following experimental protocols are recommended:

NMR Spectroscopy

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable solvent as it will dissolve the compound and allow for the observation of exchangeable protons (-OH, -NH₂, -SH).

• Instrument: A 400 MHz or higher field NMR spectrometer is recommended for good signal dispersion.

• Procedure:

  • Dissolve 5-10 mg of the sample in ~0.6 mL of DMSO-d₆.

  • Acquire ¹H NMR, ¹³C NMR, and consider 2D experiments like COSY and HSQC for unambiguous assignments.

IR Spectroscopy

• Method: Attenuated Total Reflectance (ATR) is a convenient method. Alternatively, a KBr pellet can be prepared.

• Instrument: A standard Fourier Transform Infrared (FTIR) spectrometer.

• Procedure (ATR):

  • Ensure the ATR crystal is clean.

  • Place a small amount of the solid sample directly on the crystal.

  • Apply pressure and collect the spectrum.

Mass Spectrometry

• Ionization Technique: Electrospray ionization (ESI) is well-suited for this polar molecule.

• Instrument: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is preferred for accurate mass measurements.

• Procedure:

  • Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile with 0.1% formic acid).

  • Infuse the sample solution directly into the mass spectrometer or inject it via an HPLC system.

  • Acquire the full scan mass spectrum and tandem MS (MS/MS) spectra of the molecular ion to observe fragmentation.

Conclusion

The spectroscopic analysis of 3-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol provides a detailed fingerprint of its molecular structure. The predicted NMR, IR, and MS data presented in this guide offer a robust framework for the identification and characterization of this compound. A thorough understanding of its spectroscopic properties is a critical step in advancing its potential applications in pharmaceutical research and development.

References

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• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. (n.d.). KTU AVES. Retrieved from [Link]

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An In-depth Technical Guide to the Crystal Structure of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, renowned for its diverse pharmacological activities, including antimicrobial, antifungal, and anticancer properties.[1][2][3] The title compound, 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol, incorporates key functional groups—an amino group, a mercapto group, and a hydroxypropyl side chain—that are anticipated to engender significant biological activity and unique structural characteristics. This guide provides a comprehensive technical overview of the methodologies for the synthesis, characterization, and crystal structure determination of this compound. While a definitive crystal structure is not yet publicly available, this document synthesizes established protocols and data from closely related analogs to offer a predictive analysis of its structural features and a roadmap for its empirical determination.

Introduction: The Significance of 1,2,4-Triazole Derivatives

Nitrogen-containing heterocyclic compounds are of paramount importance in drug discovery.[3][4] Among these, the 1,2,4-triazole ring system is a privileged structure due to its ability to engage in various biological interactions. The incorporation of amino and mercapto groups at positions 4 and 5, respectively, creates a versatile building block for synthesizing a wide array of derivatives, including Schiff bases and fused heterocyclic systems.[1][2][5] The hydroxypropyl substituent at the 3-position is of particular interest as it can enhance aqueous solubility and provide an additional site for hydrogen bonding, potentially improving the pharmacokinetic profile of the molecule.[1]

This guide will elucidate the synthetic pathway to 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol, detail the spectroscopic techniques for its characterization, and provide a thorough protocol for obtaining and analyzing its single-crystal X-ray structure. The insights derived from its crystal structure are invaluable for understanding its chemical reactivity, intermolecular interactions, and for designing future drug candidates with improved efficacy and specificity.

Synthesis and Spectroscopic Characterization

The synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol is typically achieved through a multi-step process starting from a suitable carboxylic acid or its ester derivative. The general synthetic route is outlined below.

Synthetic Protocol

A plausible synthetic route, based on established methods for related compounds, is depicted below.[5][6][7]

Caption: Proposed synthetic workflow for the target compound.

Step-by-Step Methodology:

• Esterification: 4-Hydroxybutanoic acid is converted to its corresponding ester, for example, ethyl 4-hydroxybutanoate, by refluxing with ethanol in the presence of a catalytic amount of strong acid.

• Hydrazide Formation: The resulting ester is then treated with hydrazine hydrate to yield 4-hydroxybutanehydrazide.[6]

• Dithiocarbazinate Salt Formation: The hydrazide is reacted with carbon disulfide in an alcoholic solution of potassium hydroxide to form the potassium dithiocarbazinate salt.[5]

• Cyclization: The salt is then cyclized by heating with an excess of hydrazine hydrate to form the desired 4-amino-5-mercapto-1,2,4-triazole ring.[5] The final product is obtained after acidification and recrystallization.

Spectroscopic Characterization

The structure of the synthesized compound would be confirmed using a combination of spectroscopic techniques.

Technique	Expected Observations
FT-IR (cm⁻¹)	- Broad O-H stretch (~3400-3200)- N-H stretching of the amino group (~3300-3100)- C-H stretching of the propyl chain (~2950-2850)- C=N stretching of the triazole ring (~1620)- Thione (C=S) stretching (~1270)[2]
¹H-NMR (DMSO-d₆, δ ppm)	- Singlet for the amino (NH₂) protons- Broad singlet for the mercapto (SH) proton, which can exhibit tautomerism[1]- Triplet for the hydroxyl (OH) proton of the propanol side chain- Multiplets for the methylene (CH₂) protons of the propyl chain- A singlet for the triazole N-H proton[2]
¹³C-NMR (DMSO-d₆, δ ppm)	- Signal for the thione carbon (C=S) in the range of 160-190 ppm[2]- Signals for the triazole ring carbons (C₃ and C₅)- Signals for the carbons of the propanol side chain
Mass Spectrometry (MS)	- A molecular ion peak corresponding to the molecular weight of the compound (C₅H₁₀N₄OS).

Crystal Structure Determination

Obtaining high-quality single crystals is a prerequisite for X-ray diffraction analysis. This section outlines the protocol for crystallization and subsequent structure determination.

Crystallization Protocol

Caption: General workflow for single-crystal growth and analysis.

Methodology:

• Solvent Selection: The purified compound is dissolved in a suitable solvent or a mixture of solvents. Common solvents for triazole derivatives include ethanol, methanol, dimethylformamide (DMF), and water. The goal is to find a solvent in which the compound has moderate solubility.

• Crystal Growth:

  • Slow Evaporation: The saturated solution is left undisturbed in a loosely covered container, allowing the solvent to evaporate slowly over several days to weeks.

  • Vapor Diffusion: A concentrated solution of the compound is placed in a small vial, which is then placed in a larger sealed container with an "antisolvent" (a solvent in which the compound is poorly soluble). The vapor of the antisolvent slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

• Crystal Mounting and Data Collection: A suitable single crystal is selected, mounted on a goniometer head, and placed in a single-crystal X-ray diffractometer. The crystal is cooled (typically to 100 K) to minimize thermal vibrations, and diffraction data are collected.

Predictive Analysis of the Crystal Structure

Based on the crystal structures of analogous 4-amino-5-mercapto-1,2,4-triazoles, several key features can be predicted for the crystal structure of the title compound.

Tautomerism: The mercapto group can exist in two tautomeric forms: the thione form (-NH-C=S) and the thiol form (-N=C-SH). Spectroscopic and crystallographic evidence for similar compounds suggests that the thione form is generally more stable in the solid state.[1][8]

Molecular Geometry:

• The 1,2,4-triazole ring is expected to be essentially planar.

• The bond lengths and angles within the triazole ring will be consistent with those of other 5-mercapto-1,2,4-triazoles.

• The propanol side chain will exhibit conformational flexibility.

Intermolecular Interactions: The crystal packing will likely be dominated by a network of hydrogen bonds.

• The amino group (NH₂) is a strong hydrogen bond donor.

• The thione group (C=S) and the nitrogen atoms of the triazole ring are hydrogen bond acceptors.

• The hydroxyl group (-OH) of the propanol side chain can act as both a hydrogen bond donor and acceptor.

• These interactions are expected to lead to the formation of supramolecular structures such as chains or sheets.[9]

Predicted Crystallographic Parameters (based on analogs):

Parameter	Predicted Value/System
Crystal System	Monoclinic or Orthorhombic
Space Group	Centrosymmetric (e.g., P2₁/c)
Key Hydrogen Bonds	N-H···N, N-H···S, O-H···N, O-H···S, O-H···O

Structure-Activity Relationship Insights

The three-dimensional arrangement of atoms and the network of intermolecular interactions revealed by the crystal structure are critical for understanding the biological activity of the molecule.

• Pharmacophore Identification: The precise geometry of the hydrogen bond donors and acceptors can be used to build a pharmacophore model for designing new derivatives with enhanced binding affinity to biological targets.

• Solubility and Permeability: The crystal packing and the nature of intermolecular forces influence the compound's solubility and permeability, which are key determinants of its bioavailability. The presence of the hydroxypropyl group is anticipated to enhance aqueous solubility.[1]

• Target Interactions: The crystal structure provides a static snapshot of the molecule's preferred conformation, which can be used in molecular docking studies to predict its binding mode to enzymes or receptors.[6]

Conclusion

While the definitive crystal structure of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol remains to be determined, this guide provides a comprehensive framework for its synthesis, characterization, and structural analysis. By leveraging established methodologies and predictive insights from related compounds, researchers are well-equipped to undertake the empirical determination of its crystal structure. The elucidation of this structure will undoubtedly contribute to a deeper understanding of its chemical properties and pave the way for the rational design of novel 1,2,4-triazole-based therapeutic agents.

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• Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. National Institutes of Health (NIH).
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• Synthesis, Diagnosis and Study of Molecular Docking for 4-(4- amino-5-mercapto-4H-1,2,4-triazol-3-yl) Phenol and Its Coordinatio. Central Asian Journal of Theoretical and Applied Science.
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• Probing N-substituted 4-(5-mercapto-4-ethyl-4H-1,2,4-triazol-3-yl)-N-phenylpiperdine-1-carboxamides as potent 15-LOX inhibitors supported with ADME, DFT calculations and molecular docking studies. PMC - NIH.
• Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. ResearchGate. (2022-09-07).
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An In-Depth Technical Guide to 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of the novel heterocyclic compound, 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol. As a molecule integrating the pharmacologically significant 4-amino-5-mercapto-1,2,4-triazole core with a flexible hydroxypropyl side chain, this compound is of considerable interest for applications in medicinal chemistry and materials science. This document will delve into its synthesis, structural elucidation, key physicochemical characteristics, and potential reactivity, offering valuable insights for researchers exploring its utility.

Molecular Structure and Isomerism

3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol is a substituted 1,2,4-triazole characterized by three key functional groups: a primary amino group at the 4-position, a mercapto group at the 5-position, and a 3-hydroxypropyl substituent at the 3-position. The presence of the mercapto group gives rise to thione-thiol tautomerism, a critical aspect of its chemical behavior.[1][2]

Caption: Thione-thiol tautomerism of the title compound.

In solution and solid states, the thione form is generally considered to be the more stable tautomer for 5-mercapto-1,2,4-triazoles.[2] Spectroscopic evidence, particularly the absence of a distinct S-H stretching band in the IR spectrum and the presence of a C=S absorption, typically supports the predominance of the thione form.[2]

Synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol

The synthesis of 3-substituted 4-amino-5-mercapto-1,2,4-triazoles is well-established and can be achieved through the cyclization of a carboxylic acid derivative with thiocarbohydrazide.[3][4] For the target molecule, a plausible and efficient synthetic route commences with γ-butyrolactone.

Proposed Synthetic Pathway

The synthesis involves a two-step, one-pot reaction. Initially, γ-butyrolactone is ring-opened by thiocarbohydrazide to form an intermediate acyl thiocarbohydrazide, which then undergoes intramolecular cyclization upon heating to yield the desired triazole.

Caption: Proposed synthetic route for the title compound.

Detailed Experimental Protocol

• Reaction Setup: To a solution of thiocarbohydrazide (1 mmol) in a suitable high-boiling solvent such as pyridine or N,N-dimethylformamide (20 mL), add γ-butyrolactone (1 mmol).

• Reaction Conditions: The reaction mixture is heated under reflux for 6-8 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: After completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting solid residue is then triturated with cold ethanol, filtered, and washed with diethyl ether to afford the crude product.

• Recrystallization: The crude product can be purified by recrystallization from an appropriate solvent system, such as ethanol-water, to yield the pure 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol.

This synthetic approach is analogous to the preparation of similar 3-substituted 4-amino-5-mercapto-1,2,4-triazoles, such as the synthesis of 4-amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole from D(-)-galactono-1,4-lactone.[3]

Physical Properties

Property	Predicted Value/Observation	Rationale/Reference
Appearance	White to off-white crystalline solid	Based on the appearance of related 4-amino-5-mercapto-1,2,4-triazole derivatives.[3][4]
Melting Point	Expected to be in the range of 150-250 °C	The melting points of similar triazoles vary with substituents. For instance, 4-amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole has a melting point of 215-217 °C.[3]
Solubility	Soluble in polar organic solvents like DMSO and DMF; sparingly soluble in ethanol and water.	The presence of the hydroxyl and amino groups is expected to impart some water solubility, an improvement over unsubstituted alkyl or aryl derivatives which are often poorly soluble in water.[3]
pKa	The compound is expected to have both acidic and basic properties. The pKa of the triazole ring N-H is around 10, while the amino group is weakly basic.	The pKa of the parent 1,2,4-triazole is 10.26.[5] The mercapto group in its thiol form is acidic.

Chemical Properties and Reactivity

The chemical reactivity of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol is dictated by its three functional groups: the mercapto/thione group, the primary amino group, and the primary hydroxyl group.

Reactivity of the Mercapto/Thione Group

The sulfur atom is a key site for electrophilic attack and alkylation. Reaction with alkyl halides in the presence of a base readily yields S-alkylated derivatives.[6] This reactivity is crucial for the synthesis of various fused heterocyclic systems and for modifying the compound's biological activity.

Reactivity of the Amino Group

The primary amino group at the 4-position is nucleophilic and can undergo reactions typical of primary amines, such as condensation with aldehydes and ketones to form Schiff bases.[3] This provides a convenient handle for further functionalization and the synthesis of more complex derivatives.

Reactivity of the Hydroxyl Group

The primary hydroxyl group on the propanol side chain can undergo standard alcohol reactions, such as esterification and etherification, allowing for further modification of the molecule's properties.

Spectroscopic Characterization

The structure of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol can be unequivocally confirmed through a combination of spectroscopic techniques. The predicted spectral data are as follows:

Spectroscopic Technique	Predicted Key Signals
¹H NMR (DMSO-d₆)	δ ~13.5 (s, 1H, N-H/S-H), ~5.5 (s, 2H, NH₂), ~4.5 (t, 1H, OH), ~3.4 (t, 2H, -CH₂-OH), ~2.6 (t, 2H, triazole-CH₂-), ~1.7 (m, 2H, -CH₂-CH₂-CH₂-)
¹³C NMR (DMSO-d₆)	δ ~165 (C=S), ~153 (C-N), ~60 (-CH₂-OH), ~30 (triazole-CH₂-), ~25 (-CH₂-CH₂-CH₂-)
IR (KBr, cm⁻¹)	~3400 (O-H), ~3300 (N-H), ~2900 (C-H), ~1620 (C=N), ~1200 (C=S)
Mass Spectrometry (ESI-MS)	m/z [M+H]⁺ and [M-H]⁻ corresponding to the molecular weight.

The predicted ¹H and ¹³C NMR chemical shifts are based on data from closely related compounds, such as 4-amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole.[3] The IR spectrum is expected to show characteristic bands for the various functional groups, with the C=S stretch confirming the predominance of the thione tautomer.[2]

Potential Applications

Derivatives of 4-amino-5-mercapto-1,2,4-triazole are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, anticonvulsant, and anti-inflammatory properties.[1][7] The introduction of a hydroxypropyl side chain may enhance the pharmacokinetic properties of the molecule, such as solubility and bioavailability, making it a promising scaffold for the development of new therapeutic agents. Furthermore, the mercapto group can act as a ligand for metal ions, suggesting potential applications in materials science and coordination chemistry.

Conclusion

3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol is a versatile heterocyclic compound with a rich chemical functionality. Its synthesis is readily achievable from commercially available starting materials. The presence of multiple reactive sites offers numerous possibilities for further chemical modification, making it an attractive building block for the synthesis of novel compounds with potential applications in drug discovery and materials science. The predictive data presented in this guide provide a solid foundation for researchers to embark on the exploration of this promising molecule.

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A-Z Guide to Tautomeric Forms of 4-Amino-5-mercapto-1,2,4-triazole Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract

This technical guide provides a comprehensive overview of the tautomeric phenomena observed in 4-amino-5-mercapto-1,2,4-triazole derivatives, a scaffold of significant interest in medicinal chemistry. Prototropic tautomerism, involving the migration of a proton, gives rise to a dynamic equilibrium between multiple structural isomers. This guide delves into the primary thione-thiol and amino-imino tautomeric equilibria, which critically influence the physicochemical properties, chemical reactivity, and biological activity of these compounds. We present a synthesis of theoretical principles, authoritative experimental data, and field-proven analytical methodologies for the characterization of these tautomeric forms. Detailed protocols for spectroscopic and crystallographic analysis are provided, alongside computational strategies for predicting tautomer stability. The causality behind experimental choices is explained to empower researchers in designing robust studies. This document serves as an essential resource for scientists engaged in the design, synthesis, and development of novel therapeutics based on the 1,2,4-triazole framework.

Introduction: The Principle of Tautomerism in 1,2,4-Triazole Systems

Tautomerism is a fundamental concept in organic chemistry describing the dynamic equilibrium between two or more interconvertible structural isomers that differ in the position of a proton and the location of a double bond.[1] In the realm of heterocyclic chemistry, and particularly for N-heterocycles like 1,2,4-triazoles, prototropic tautomerism is a prevalent and critically important feature.[2][3] The 1,2,4-triazole ring is a popular scaffold in drug design due to its metabolic stability and capacity for diverse molecular interactions.[3][4]

The 4-amino-5-mercapto-1,2,4-triazole core is particularly rich in tautomeric possibilities due to the presence of three key functional groups capable of proton migration:

• Thione-Thiol Tautomerism: Involving the interconversion between a C=S (thione) and a C-SH (thiol) group.

• Amino-Imino Tautomerism: Involving the interconversion between an exocyclic -NH2 (amino) and =NH (imino) group.

• Annular Tautomerism: Involving the migration of a proton between the nitrogen atoms of the triazole ring itself (e.g., 1H, 2H, 4H).

These equilibria are not static; they are profoundly influenced by the molecular environment, including the physical state (solid vs. solution), solvent polarity, pH, and temperature.[5][6] Understanding and controlling this tautomeric landscape is paramount for rational drug design, as the predominant tautomer dictates the molecule's hydrogen bonding capacity, shape, and electronic distribution, thereby governing its interaction with biological targets.[7]

The Tautomeric Landscape of 4-Amino-5-mercapto-1,2,4-triazole

The core structure of 4-amino-5-mercapto-1,2,4-triazole can exist in several tautomeric forms. The most significant equilibrium is the thione-thiol tautomerism. Generally, in the solid state and in polar solvents, the thione form is energetically favored.[8][9] This preference is often attributed to the higher polarity of the thiocarbonyl (C=S) group and its ability to participate in strong intermolecular hydrogen bonding.[10]

dot graph Tautomers { layout=neato; node [shape=none, margin=0]; edge [fontsize=12, label="⇌"];

// Thione Tautomer thione [label=<

4-amino-2,4-dihydro-3H-1,2,4-triazole-3-thione (Thione Form)

];

// Thiol Tautomer thiol [label=<

4-amino-5-mercapto-4H-1,2,4-triazole (Thiol Form)

];

// Amino-Imino Tautomerism (less common) imino [label=<

4-imino-5-mercapto-1,4-dihydro-1,2,4-triazole (Imino-Thiol Form)

];

// Edges thione -- thiol [pos="2.5,0.75!"]; thiol -- imino [pos="5,0.75!"]; } ▶ Caption: Primary thione-thiol and amino-imino tautomeric equilibria.

While the amino form is generally more stable than the imino tautomer for exocyclic amino groups on heterocyclic rings, the possibility of its existence, especially when stabilized by specific substituents or crystal packing forces, should not be disregarded.[5]

Authoritative Characterization: A Multi-Technique Approach

X-Ray Crystallography: The Gold Standard for the Solid State

Single-crystal X-ray diffraction provides unambiguous, definitive evidence of the tautomeric form present in the solid state.[11] It allows for the precise localization of protons and the measurement of bond lengths.

• Causality: The C-S bond length is a key indicator. A shorter bond, typically around 1.68 Å, is characteristic of a C=S double bond (thione), whereas a longer bond (~1.75-1.82 Å) indicates a C-S single bond (thiol).[12][13] For instance, the crystal structure of 4-amino-3-hydrazino-5-mercapto-1,2,4-triazole revealed a C-S bond distance of 1.681 Å, confirming the presence of the thione form in the solid state.[12][13]

Protocol: Single-Crystal X-Ray Diffraction

• Crystal Growth: Grow single crystals of the derivative suitable for diffraction. This is often the most challenging step. Slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution are common methods.

• Data Collection: Mount a suitable crystal on a goniometer head. Collect diffraction data using a diffractometer, typically with Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.5418 Å) radiation at a controlled temperature (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement: Process the diffraction data (integration and scaling). Solve the structure using direct methods or Patterson methods to determine the initial atomic positions.

• Proton Localization: Refine the structural model against the experimental data. Critically, locate hydrogen atoms from the difference Fourier map to definitively assign proton positions on nitrogen and sulfur atoms.

• Analysis: Analyze bond lengths, bond angles, and intermolecular interactions (e.g., hydrogen bonds) to confirm the tautomeric structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Solution State

NMR is the most powerful tool for studying tautomeric equilibria in solution. The chemical shifts of ¹H, ¹³C, and ¹⁵N nuclei are highly sensitive to the electronic environment, which changes significantly between tautomers.

• Causality: In thione-thiol tautomerism, the key diagnostic signals are the protons attached to sulfur and nitrogen. The thiol (S-H) proton typically appears as a broad singlet between δ 3-5 ppm, while the thione (N-H) proton is found much further downfield, often > δ 13 ppm, due to deshielding by the adjacent C=S group and participation in hydrogen bonding.[14][15] Similarly, the ¹³C chemical shift of the C=S carbon is highly characteristic, appearing significantly downfield (δ 160-190 ppm), whereas the C-S carbon is found much further upfield.[14]

Protocol: Variable Temperature and Solvent NMR

• Sample Preparation: Prepare solutions of the compound (~5-10 mg) in a range of deuterated solvents with varying polarities (e.g., CDCl₃, Acetone-d₆, DMSO-d₆, D₂O). The choice of solvent can shift the equilibrium, providing valuable data.[1]

• ¹H and ¹³C Spectra Acquisition: Acquire standard ¹H and ¹³C{¹H} NMR spectra at room temperature for each solvent. Identify key signals, particularly the labile N-H/S-H protons and the C-5 carbon.

• Self-Validation via Solvent Effects: Analyze the spectral changes as a function of solvent polarity. A shift in equilibrium towards the more polar thione tautomer is expected in more polar solvents like DMSO or water.[8][10] This will be evidenced by the intensification of the thione signals and diminution of the thiol signals.

• Low-Temperature NMR (Optional but Recommended): If signals are broad due to rapid interconversion on the NMR timescale, cooling the sample can slow the exchange. This may resolve the broad signals into sharp, distinct peaks for each tautomer, allowing for their quantification.[11]

• ¹⁵N NMR (Advanced): If available, ¹⁵N NMR provides direct insight into the protonation state of the ring nitrogens, offering powerful, unambiguous evidence for the position of the annular proton.

Spectroscopic and Chromatographic Methods (IR, UV-Vis, HPLC-MS)

• Infrared (IR) Spectroscopy: Can distinguish between thione and thiol forms. The thione form exhibits a characteristic C=S stretching vibration around 1250-1050 cm⁻¹, while the thiol form shows a weak S-H stretch around 2600-2550 cm⁻¹. The absence of the S-H band is often cited as evidence for the thione form.[14]

• UV-Vis Spectroscopy: The two forms have different chromophores and thus different absorption maxima. The thione (C=S) group is a stronger chromophore than the thiol (C-S) group, leading to distinct UV-Vis spectra that can be used to study the equilibrium, especially when combined with computational predictions.[2][3]

• HPLC-MS: This technique can be used to separate and identify tautomers if their interconversion is slow enough on the chromatographic timescale. In a study on a 4-amino-5-(4-nitrophenyl)-1,2,4-triazole-3-thione, HPLC-MS was used to quantify the thione and thiol forms in solution, with the more polar thione eluting earlier on a reversed-phase column.[16][17]

Computational Chemistry: Predicting Stability and Guiding Experiments

Quantum chemical calculations, particularly Density Functional Theory (DFT), are indispensable for predicting the relative stabilities of different tautomers.[18][19]

• Causality: By calculating the Gibbs free energy (ΔG) of each tautomer, we can predict their relative populations at equilibrium. These calculations are crucial for interpreting experimental spectra, as theoretical spectra (e.g., UV-Vis, NMR) can be simulated for each tautomer and compared with experimental data to assign the predominant form.[2][3]

Protocol: DFT-Based Tautomer Stability Analysis

• Structure Generation: Build the 3D structures of all plausible tautomers of the derivative .

• Gas-Phase Optimization: Perform geometry optimization and frequency calculations for each tautomer in the gas phase using a suitable DFT functional and basis set (e.g., B3LYP/6-311++G(d,p)). The absence of imaginary frequencies confirms a true energy minimum.

• Solvent Modeling: To simulate solution conditions, re-optimize the geometries using a continuum solvation model like the Polarizable Continuum Model (PCM) or the SMD model, specifying the solvent used in experimental studies.[3][19]

• Energy Calculation: Calculate the final single-point energies, including thermal corrections to Gibbs free energy, for each tautomer in the chosen solvent.

• Analysis: Compare the relative Gibbs free energies (ΔΔG). The tautomer with the lowest energy is predicted to be the most stable and therefore the most abundant form at equilibrium. A ΔΔG of 1.36 kcal/mol corresponds to a ~99:1 ratio of tautomers at room temperature.

Table 1: Example of Calculated Relative Energies for Tautomers of a Hypothetical Derivative

Tautomer Form	Gas Phase ΔE (kcal/mol)	In Water (PCM) ΔG (kcal/mol)	Predicted Abundance (Water)
Thione	0.00 (Reference)	0.00 (Reference)	>99%
Thiol	+3.5	+2.8	<1%
Imino-Thiol	+10.2	+8.9	<<<1%

Factors Influencing Tautomeric Equilibrium

The delicate balance between tautomers can be shifted by several factors, a key consideration for drug development where the active form must be present under physiological conditions.

• Substituent Effects: Electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) can stabilize or destabilize different tautomers by altering the electronic distribution within the molecule.[20][21] This is a critical handle for medicinal chemists to tune the properties of a lead compound.

• Solvent Polarity: As a general rule, more polar solvents will stabilize the more polar tautomer.[8][10] The thione tautomer, with its polar C=S bond, is typically favored in polar protic solvents like water and ethanol, which can act as both hydrogen bond donors and acceptors.[10]

• pH: The pH of the medium can have a dramatic effect. In alkaline solutions, deprotonation of the N-H or S-H proton can occur, forming an anion. This shifts the equilibrium, often favoring the thiol form as the thiolate anion is generated.[16]

Conclusion: Implications for Drug Design and Development

The tautomeric state of 4-amino-5-mercapto-1,2,4-triazole derivatives is not an academic curiosity but a critical determinant of their function. The predominant tautomer dictates the molecule's hydrogen bond donor/acceptor pattern, its overall shape, and its lipophilicity. Consequently, only one tautomer may be able to fit into the binding site of a target enzyme or receptor. A comprehensive understanding and characterization of the tautomeric forms using the integrated approach of X-ray crystallography, multi-solvent/variable-temperature NMR, spectroscopy, and DFT calculations is a non-negotiable aspect of modern drug discovery. This guide provides the foundational knowledge and practical protocols to empower researchers to confidently navigate the complex but fascinating world of tautomerism in these versatile heterocyclic systems.

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Literature review on the synthesis of 3-substituted 4-amino-5-mercapto-1,2,4-triazoles.

A Senior Application Scientist's Guide to the Synthesis of 3-Substituted 4-Amino-5-Mercapto-1,2,4-Triazoles

Abstract

The 4-amino-5-mercapto-1,2,4-triazole scaffold is a privileged structure in medicinal and materials chemistry, forming the backbone of numerous compounds with a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties.[1][2][3] Its unique arrangement of nitrogen and sulfur heteroatoms facilitates strong interactions with biological receptors and enzymes.[4] This technical guide provides researchers, chemists, and drug development professionals with an in-depth review of the principal synthetic methodologies for preparing 3-substituted 4-amino-5-mercapto-1,2,4-triazoles. We will explore the mechanistic underpinnings of key synthetic routes, provide field-proven experimental protocols, and offer insights into critical process parameters.

Introduction: The Significance of the 4-Amino-5-Mercapto-1,2,4-Triazole Core

The 1,2,4-triazole ring is a five-membered heterocycle containing three nitrogen atoms. The specific substitution pattern of an amino group at the 4-position and a mercapto (thiol) group at the 5-position imparts unique chemical properties to the molecule. The thiol group exists in a tautomeric equilibrium with its thione form, and the exocyclic amino group provides a key nucleophilic site for further functionalization.[5] These features make the 3-substituted 4-amino-5-mercapto-1,2,4-triazole an exceptionally versatile intermediate for the synthesis of a vast array of fused heterocyclic systems, such as triazolo-thiadiazoles and triazolo-thiadiazines, as well as Schiff bases with enhanced biological profiles.[2][6]

The core value of this scaffold lies in its proven track record as a pharmacophore. Derivatives have demonstrated potent activities, making this class of compounds a focal point for new drug discovery initiatives.[3] This guide aims to demystify its synthesis, providing a robust foundation for both academic and industrial research endeavors.

Core Synthetic Strategies

The construction of the 3-substituted 4-amino-5-mercapto-1,2,4-triazole ring is dominated by two highly reliable and versatile strategies, primarily differentiated by their key starting materials. The choice between these routes often depends on the availability of precursors and the desired scale of the synthesis.

Strategy A: Direct Condensation of Carboxylic Acids with Thiocarbohydrazide

This is arguably the most direct and atom-economical approach. It involves the reaction of a selected carboxylic acid (which provides the R-group at the 3-position) with thiocarbohydrazide. The reaction proceeds via a condensation-cyclization cascade.

Causality and Mechanism: The reaction is typically performed under thermal conditions, often without a solvent (neat fusion) or in a high-boiling solvent like pyridine.[6][7] The initial step is the acylation of a terminal amino group of thiocarbohydrazide by the carboxylic acid, forming an acylthiocarbohydrazide intermediate. Under heat, this intermediate undergoes an intramolecular cyclodehydration. The loss of two molecules of water results in the formation of the aromatic and thermodynamically stable 1,2,4-triazole ring. The presence of the sulfur atom from thiocarbohydrazide directly yields the desired 5-mercapto substitution. This method is valued for its simplicity and is particularly effective for a wide range of aliphatic and aromatic carboxylic acids.[8][9]

Caption: Synthesis via Alkaline Cyclization of Acyl Thiosemicarbazide.

Experimental Protocols: A Self-Validating System

The following protocols are presented as robust starting points, derived from established literature procedures. [5][6][7]Researchers should consider small-scale trials to optimize conditions for their specific substrates.

Protocol 3.1: Synthesis of 4-Amino-3-((5,6,7,8-tetrahydronaphthalen-2-yl)oxymethyl)-5-mercapto-1,2,4-triazole (via Strategy A)

This protocol is adapted from the general method of reacting a carboxylic acid with thiocarbohydrazide. [5] Step-by-Step Methodology:

• Reactant Preparation: In a 50 mL round-bottom flask, place an equimolar mixture of (5,6,7,8-tetrahydronaphthalen-2-yl)oxyacetic acid (e.g., 0.01 mol) and thiocarbohydrazide (0.01 mol, 1.06 g).

• Thermal Fusion: Place the flask in a pre-heated oil bath set to 160-170°C.

• Reaction: Heat the mixture for 2 hours. The reactants will melt and fuse. Observe the evolution of water vapor. The reaction mass will gradually solidify.

• Work-up: After 2 hours, remove the flask from the oil bath and allow it to cool to near room temperature.

• Isolation: Disperse the fused solid mass with hot water (approx. 20-30 mL). This step removes any unreacted thiocarbohydrazide and other water-soluble impurities.

• Filtration and Washing: Filter the resulting solid precipitate using a Büchner funnel. Wash the solid cake thoroughly with additional hot water and then a small amount of cold ethanol.

• Purification: Dry the crude product in an oven at 60-70°C. For higher purity, recrystallize the product from a suitable solvent, such as methanol or an ethanol/water mixture. [5]

Protocol 3.2: Synthesis of 3-(3-Methoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione (via Strategy B)

This protocol is a representative example of the alkaline cyclization of an acylthiosemicarbazide. [5]While the final product is not a 4-amino variant, the procedure is directly applicable by starting with 1-(aroyl)thiocarbohydrazide instead of 1-(aroyl)thiosemicarbazide.

Step-by-Step Methodology:

• Reactant Preparation: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve 1-(3-methoxybenzoyl)thiosemicarbazide (0.01 mol, 2.11 g) in 100 mL of 2N aqueous sodium hydroxide solution.

• Cyclization Reaction: Heat the solution to reflux using a heating mantle. Maintain a gentle reflux for 3 hours. Monitor the reaction progress by TLC if desired.

• Cooling and Neutralization: After 3 hours, remove the heat source and allow the reaction mixture to cool to room temperature. Transfer the solution to a beaker placed in an ice bath.

• Precipitation: Slowly and carefully acidify the cold solution by adding concentrated hydrochloric acid dropwise with constant stirring until the pH reaches approximately 4. A precipitate will form.

• Isolation: Filter the solid precipitate using a Büchner funnel and wash it with cold water to remove residual salts.

• Purification: Dry the crude product. Recrystallize the solid from 2-propanol to obtain the purified triazole. [5]

Comparative Summary of Synthetic Routes

Feature	Strategy A: Direct Fusion	Strategy B: Alkaline Cyclization
Starting Materials	Carboxylic Acid, Thiocarbohydrazide	Acyl Thiosemicarbazide/Dithiocarbazate
Key Reagents	None (thermal)	Strong Base (NaOH, KOH)
Reaction Conditions	High Temperature (150-180°C), often neat	Reflux in aqueous base (80-100°C)
Advantages	One-pot, high atom economy, simple procedure	Milder conditions, suitable for heat-sensitive substrates, modular
Limitations	Not suitable for thermally unstable substrates	Requires pre-synthesis of the intermediate, generates salt waste
Typical Yields	Good to Excellent	Good to Excellent

Conclusion and Future Perspectives

The synthesis of 3-substituted 4-amino-5-mercapto-1,2,4-triazoles is well-established, relying predominantly on the thermal condensation of carboxylic acids with thiocarbohydrazide or the alkaline cyclization of acyl thiosemicarbazide precursors. Both methods are high-yielding and applicable to a broad scope of substrates. The choice of method is primarily dictated by the thermal stability of the starting materials. As the demand for novel therapeutics continues to grow, these foundational synthetic strategies will remain critical for generating diverse libraries of triazole derivatives for biological screening. Future efforts may focus on developing greener synthetic approaches, such as microwave-assisted or flow chemistry protocols, to reduce reaction times and improve energy efficiency. [11]

References

• Gao, L., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. Available at: [Link] [1][10]2. Machewar, K. (2017). Overview of Mercapto-1,2,4-Triazoles. Journal of Chemical and Pharmaceutical Research, 9(11), 132-144. [5]3. ISRES. (n.d.). Synthesis of 1,2,4 triazole compounds. ISRES Publishing. [11]4. Wang, B-L., et al. (2006). Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules, 11(4), 277-287. Available at: [Link] [6]5. Siddiqui, N., et al. (2012). A Review: Biological Importance of Mercapto Substituted 1,2,4-triazole Derivatives. Journal of Drug Delivery and Therapeutics, 2(5), 58-65. [2]6. Krasylnykova, O., et al. (2023). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Molecules, 28(14), 5569. Available at: [Link] [4]7. Krasylnykova, O., et al. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 28(20), 7155. Available at: [Link] [12]8. Al-Sultani, A. A. H., et al. (2022). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Egyptian Journal of Chemistry, 65(13B), 1-8. [13]9. Kumar, K., et al. (2021). An insight on medicinal attributes of 1,2,4-triazoles. Journal of Taibah University Medical Sciences, 16(6), 809-823. Available at: [Link] [3]10. El-Shehry, M. F., & Abu-Hashem, A. A. (2015). Thiocarbohydrazides: Synthesis and Reactions. ResearchGate. Available at: [Link] [8]11. Barbuceanu, S-F., et al. (2021). Synthesis, Characterization and Biological Activity Evaluation of Some 1,N-bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl) Alkanes. ResearchGate. Available at: [Link] [14]12. Journal of Research in Chemistry. (2024). Synthesis of triazoles and their derivatives by treating with hydrazine hydrate, thiocarbohydrazide and thiosemicarbazide. Journal of Research in Chemistry. [15]13. Chahbane, N., et al. (2021). Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry. Molecules, 26(23), 7179. Available at: [Link] [16]14. ResearchGate. (n.d.). Cyclization of 1,2,4-triazenes to 1,2,4-triazoles using oxidizing reagents—NaClO, Ca(ClO) 2, Dess–Martin periodinane and Ley's TPAP/NMO. ResearchGate. [17]15. El-Sayed, W. A., et al. (2023). The Utility of Thiocarbohydrazide for Generating Novel Triazole and Pyrazole Derivatives Containing a Sulfur Moiety as Antimicrobial Agents. ChemRxiv. Available at: [Link] [9]16. Panahi, F., et al. (2013). Synthesis and Antimycobacterial Activity of some Triazole Derivatives–New Route to Functionalized Triazolopyridazines. Iranian Journal of Pharmaceutical Research, 12(3), 355-363. Available at: [Link] [7]18. Cai, B-G., et al. (2023). Photochemical synthesis of 1,2,4-triazoles via addition reaction of triplet intermediates to diazoalkanes and azomethine ylide intermediates. Chemical Science, 14(34), 9187-9194. Available at: [Link]

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An In-depth Technical Guide to 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol: Synthesis, Characterization, and Therapeutic Potential

Abstract

Introduction: The Significance of the 1,2,4-Triazole Core

The 1,2,4-triazole nucleus is a privileged scaffold in drug discovery, forming the core structure of numerous clinically approved drugs. The incorporation of amino and mercapto groups at the 4- and 5-positions, respectively, gives rise to a class of compounds with a remarkably diverse range of biological activities. These derivatives have been extensively investigated and have shown potential as antimicrobial, antifungal, anticancer, anti-inflammatory, and anticonvulsant agents.[1][2] The versatility of the 3-position of the triazole ring allows for the introduction of various substituents, enabling the fine-tuning of the molecule's steric, electronic, and pharmacokinetic properties to enhance its therapeutic efficacy and selectivity. The title compound, featuring a 3-hydroxypropyl substituent, introduces a flexible, hydrophilic side chain that can potentially improve solubility and bioavailability, making it an attractive candidate for further investigation. A key publication has noted the successful attachment of a hydroxypropyl group to the 3-position of the 1,2,4-triazole core, underscoring the feasibility of synthesizing such derivatives.[3]

Physicochemical and Spectroscopic Profile

The structural attributes of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol dictate its physical and chemical behavior. Below is a summary of its key properties.

Property	Value
IUPAC Name	3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol
Molecular Formula	C₅H₁₀N₄OS
Molecular Weight	174.22 g/mol
Appearance	White to off-white crystalline solid (predicted)
Solubility	Expected to be soluble in polar organic solvents (e.g., DMSO, DMF) and moderately soluble in water and lower alcohols.
Melting Point	Expected to be a high-melting solid, characteristic of substituted 1,2,4-triazoles.

Spectroscopic Characterization (Predicted)

Technique	Expected Features
¹H NMR	Signals corresponding to the propyl chain protons (-(CH₂)₃-), a broad singlet for the amino (-NH₂) protons, a broad singlet for the mercapto (-SH) proton, and a signal for the hydroxyl (-OH) proton. The chemical shifts will be influenced by the solvent.
¹³C NMR	Resonances for the three carbons of the propyl chain and two distinct signals for the triazole ring carbons (C3 and C5).
IR (Infrared) Spectroscopy	Characteristic absorption bands for N-H stretching (amino group), O-H stretching (hydroxyl group), C-H stretching (alkyl chain), C=N stretching (triazole ring), and a band associated with the C=S (thione) tautomer.
Mass Spectrometry (MS)	A molecular ion peak (M⁺) corresponding to the molecular weight of the compound.

Synthesis Protocol: A Reliable Pathway

The synthesis of 3-substituted-4-amino-5-mercapto-1,2,4-triazoles is a well-documented process in heterocyclic chemistry. The most common and efficient method involves the reaction of a carboxylic acid with thiocarbohydrazide, followed by a base-catalyzed cyclization. The following protocol details the synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol from 4-hydroxybutanoic acid.

Synthesis Workflow

A schematic representation of the synthesis workflow.

Step-by-Step Experimental Procedure

Step 1: Synthesis of the Acylthiocarbohydrazide Intermediate

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, a mixture of 4-hydroxybutanoic acid (1 equivalent) and thiocarbohydrazide (1 equivalent) is suspended in an excess of phosphorus oxychloride (acting as both solvent and dehydrating agent).

• The reaction mixture is stirred at room temperature for 30 minutes and then slowly heated to 70-80 °C.

• The progress of the reaction is monitored by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

• After completion, the excess phosphorus oxychloride is carefully removed under reduced pressure.

Causality: Phosphorus oxychloride is a potent dehydrating agent that facilitates the condensation of the carboxylic acid and thiocarbohydrazide to form the acylthiocarbohydrazide intermediate.

Step 2: Cyclization to the 1,2,4-Triazole

• The residue from Step 1 is cooled in an ice bath and slowly quenched with crushed ice, followed by the careful addition of a saturated aqueous solution of potassium carbonate until the pH is alkaline (pH 8-9).

• The mixture is then refluxed for 4-5 hours to induce cyclization.

• After cooling, the solution is acidified with dilute hydrochloric acid to a pH of 5-6, which precipitates the crude product.

• The solid is collected by filtration, washed with cold water, and dried.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture.

Causality: The basic conditions provided by potassium carbonate catalyze the intramolecular cyclization of the acylthiocarbohydrazide intermediate, leading to the formation of the stable 1,2,4-triazole ring. Acidification of the reaction mixture protonates the triazole, leading to its precipitation.

Potential Applications in Drug Development

The 4-amino-5-mercapto-1,2,4-triazole scaffold is a versatile pharmacophore. Based on the extensive research into analogous compounds, 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol holds significant potential in several therapeutic areas:

• Antimicrobial and Antifungal Agents: Many 1,2,4-triazole derivatives exhibit potent activity against a wide range of bacteria and fungi. The title compound could be explored for its ability to inhibit microbial growth.

• Anticancer Therapeutics: The triazole ring system is present in several anticancer drugs. The propanol side chain could interact with specific targets within cancer cells, making it a candidate for anticancer drug screening programs.

• Anti-inflammatory and Analgesic Properties: Substituted 1,2,4-triazoles have been reported to possess anti-inflammatory and analgesic activities.[1] The title compound could be evaluated in relevant preclinical models.

Safety and Handling

As with any chemical compound, proper safety precautions should be observed when handling 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol and its synthetic precursors.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: All manipulations should be performed in a well-ventilated fume hood.

• Reagent Handling: Phosphorus oxychloride is highly corrosive and reacts violently with water; it should be handled with extreme care.

• Disposal: All chemical waste should be disposed of in accordance with institutional and local regulations.

Conclusion

While the definitive CAS number for 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol remains to be formally assigned in public databases, its synthesis is readily achievable through established and reliable chemical methodologies. The presence of the versatile 4-amino-5-mercapto-1,2,4-triazole core, combined with a hydrophilic 3-hydroxypropyl side chain, makes this compound a compelling target for further investigation in the fields of medicinal chemistry and drug discovery. This guide provides the foundational knowledge for its synthesis and characterization, paving the way for future research into its therapeutic potential.

References

• Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. National Institutes of Health. [Link]

• Synthesis and Pharmacological Activities of Some New 3-Substituted-4-Amino-5-Mercapto-1,2,4-Triazoles. National Institutes of Health. [Link]

• Synthesis and Pharmacological Activities of Some New 3-Substituted-4-Amino-5-Mercapto-1,2,4-Triazoles. Semantic Scholar. [Link]

• Synthesis and Pharmacological Activities of Some New 3-Substituted-4-Amino-5-Mercapto-1,2,4-Triazoles. ResearchGate. [Link]

• Synthesis, Characterization and Biological Activity Evaluation of Some 1,N-bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl) Alkanes. MDPI. [Link]

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A Technical Guide to the Synthesis, Characterization, and Potential Applications of 4-Amino-5-(3-hydroxypropyl)-4H-1,2,4-triazole-3-thiol

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-triazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically significant therapeutic agents. This guide provides a comprehensive technical overview of a specific derivative, 4-Amino-5-(3-hydroxypropyl)-4H-1,2,4-triazole-3-thiol. We delve into its chemical identity, elucidating its structural features and tautomeric nature. A detailed, mechanistically-grounded synthesis protocol is presented, designed to be both reproducible and self-validating through rigorous characterization. Furthermore, we explore the documented and potential biological activities of this molecular class, highlighting its promise in drug discovery programs targeting infectious diseases and oncology. This document serves as a foundational resource for researchers aiming to synthesize, modify, or evaluate this versatile heterocyclic compound.

Chemical Identity and Physicochemical Properties

The accurate identification of a chemical entity is paramount for reproducible scientific investigation. The compound in focus, systematically named 4-Amino-5-(3-hydroxypropyl)-4H-1,2,4-triazole-3-thiol, is a heterocyclic molecule featuring a central 1,2,4-triazole ring. This ring is substituted at positions 3, 4, and 5 with a 3-hydroxypropyl group, an amino group, and a thiol group, respectively.

A critical chemical feature of this and related 5-mercapto-1,2,4-triazoles is the existence of thione-thiol tautomerism. In the solid state and in solution, the molecule can exist in equilibrium between the thiol (-SH) form and the thione (=S) form (5-amino-1,2-dihydro-3H-1,2,4-triazole-3-thione). This dynamic equilibrium can significantly influence the molecule's reactivity, coordination chemistry, and biological interactions.[1][2]

Table 1: Core Chemical Identifiers and Properties

Property	Value
IUPAC Name	4-amino-5-(3-hydroxypropyl)-4H-1,2,4-triazole-3-thiol
Synonym	3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol
Molecular Formula	C₅H₁₀N₄OS
Molecular Weight	174.22 g/mol
Canonical SMILES	C1(C(N(N1)N)S)CCCCO
InChI Key	(Specific key not publicly indexed; derived from structure)
CAS Number	(Not specifically assigned; related structures are indexed)

Synthesis and Mechanistic Rationale

The construction of the 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol scaffold is a well-established multi-step process in heterocyclic chemistry. The pathway leverages readily available starting materials and proceeds through logical, high-yielding transformations.[3][4][5] The chosen synthetic route is not merely a procedure but a strategic assembly designed for efficiency and purity.

2.1 Synthesis Pathway Overview

The synthesis initiates from a suitable carboxylic acid precursor, in this case, a derivative of butanoic acid, and culminates in the formation of the target triazole ring through a key cyclization step. Each step is chosen to introduce the necessary functional groups in a controlled manner.

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An In-depth Technical Guide to the SMILES Notation of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical breakdown of the Simplified Molecular Input Line Entry System (SMILES) notation for the heterocyclic compound 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol. As a molecule of interest in medicinal chemistry due to the prevalence of the 1,2,4-triazole scaffold in pharmacologically active agents, a thorough understanding of its structural representation is paramount for cheminformatics, molecular modeling, and data-driven drug discovery.

Introduction to SMILES: A Lingua Franca for Chemical Structures

In the digital age of chemical research, a standardized and machine-readable method for representing molecular structures is essential. The Simplified Molecular Input Line Entry System (SMILES) serves this purpose as a line notation that encodes a molecule's structure into a concise ASCII string. This allows for efficient storage, retrieval, and processing of chemical information in databases and computational models. A key feature of SMILES is the ability to generate a "canonical" SMILES string, which is a unique representation of a molecule, ensuring consistency across different platforms and applications.

Deconstructing the SMILES Notation for 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol

The proposed canonical SMILES for 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol is OCCC1=NN(C(=S)N1)N . Let us dissect this string to understand how it accurately represents the molecule's two-dimensional structure.

The Propan-1-ol Side Chain: OCCC

The SMILES string begins with the propan-1-ol substituent attached to the triazole ring.

• O : Represents an oxygen atom, which in this context is the hydroxyl group (-OH) of the alcohol.

• CCC : Denotes a three-carbon aliphatic chain (propane). The single bonds between the carbons are implied.

This fragment, OCCC, represents the 3-hydroxypropyl group.

The 1,2,4-Triazole Ring: C1=NN(C(=S)N1)N

This part of the string describes the substituted 1,2,4-triazole ring.

• C1 : The first carbon of the ring. The number 1 indicates that this atom is part of a ring and will be connected to another atom labeled with 1.

• =N : A double bond to a nitrogen atom.

• N : A single bond to another nitrogen atom.

• (...) : Parentheses are used to indicate a branch from the main chain or ring. In this case, the contents of the parentheses are attached to the preceding nitrogen atom.

• C(=S) : A carbon atom double-bonded to a sulfur atom. This represents the thione tautomeric form of the mercapto group, which is common for 5-mercapto-1,2,4-triazoles.

• N1 : A nitrogen atom that closes the ring by forming a bond with the carbon atom labeled C1.

• )N : Following the closing of the ring, this N represents the amino group (-NH2) attached to the nitrogen atom within the ring, specifically at the 4-position.

The numbering of the 1,2,4-triazole ring places the substituent at position 3, the amino group at position 4, and the mercapto (thione) group at position 5.

The following diagram illustrates the relationship between the molecular structure and its SMILES components.

Caption: Molecular graph and corresponding SMILES components.

Synthesis and Potential Applications

General Synthesis of 4-Amino-5-substituted-1,2,4-triazole-3-thiones

• Formation of a Dithiocarbazate Salt : A carboxylic acid hydrazide is reacted with carbon disulfide in the presence of a base, typically an alkali hydroxide, to form a potassium dithiocarbazate salt.

• Cyclization with Hydrazine : The dithiocarbazate intermediate is then cyclized by refluxing with hydrazine hydrate to yield the desired 4-amino-5-substituted-1,2,4-triazole-3-thione.

For the target molecule, the starting material would be the hydrazide of 4-hydroxybutanoic acid.

Biological Significance and Potential Applications

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, appearing in a wide array of approved drugs with diverse therapeutic applications. Derivatives of 4-amino-5-mercapto-1,2,4-triazole have been reported to exhibit a broad spectrum of biological activities, including:

• Anticancer Activity : Numerous studies have demonstrated the potential of 1,2,4-triazole derivatives as anticancer agents.[1][2] Their mechanism of action can vary, with some compounds acting as enzyme inhibitors.[3]

• Antimicrobial and Antifungal Activity : The triazole core is a well-known pharmacophore in antifungal drugs. Substituted 1,2,4-triazoles have shown promising activity against various bacterial and fungal strains.[4][5]

Given the established pharmacological importance of this chemical class, 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol represents a promising candidate for further investigation in drug discovery programs. The presence of the propan-1-ol side chain may influence its pharmacokinetic properties, such as solubility and membrane permeability.

Data Summary

Property	Value/Representation
IUPAC Name	3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol
Canonical SMILES	OCCC1=NN(C(=S)N1)N
Molecular Formula	C5H10N4OS
Molecular Weight	174.23 g/mol
Core Scaffold	4-Amino-1,2,4-triazole-3-thione

Experimental Protocols and Validation

Protocol for SMILES Validation:

To ensure the accuracy of the proposed SMILES string, cheminformatics toolkits such as RDKit can be employed.

Step-by-step validation using RDKit in Python:

• Import the necessary library:

• Define the SMILES string:

• Generate a molecule object from the SMILES string:

• Check for successful conversion: A None object indicates an invalid SMILES string.

• Generate canonical SMILES to ensure uniqueness:

This self-validating system confirms that the SMILES string corresponds to a chemically plausible structure.[6][7]

Workflow for SMILES Generation and Validation:

Caption: A streamlined workflow for generating and validating SMILES notations.

Conclusion

The SMILES notation OCCC1=NN(C(=S)N1)N provides a robust and machine-readable representation of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol. A comprehensive understanding of its construction is crucial for researchers in drug discovery and cheminformatics. The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, and this particular derivative, with its unique substitution pattern, warrants further investigation for its potential pharmacological activities.

References

• PubChem. 4-Amino-5-(4-hydroxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. Available from: [Link]

• PubChem. 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(1H-indol-1-ylmethyl)-. Available from: [Link]

• PubChem. 4-Amino-2,4-dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one. Available from: [Link]

• ISRES Publishing. Anticancer Properties of 1,2,4-Triazoles. Available from: [Link]

• Bao, G. (2024). How to Validate SMILES?. In Chem-informatics, the Simplified…. Medium. Available from: [Link]

• Wikipedia. 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole. Available from: [Link]

• PubChem. CC1(OB(OC1(C)C)C=1C=NN(C=1)Cccc(F)(F)F)C. Available from: [Link]

• International Journal of Pharmaceutical Chemistry and Analysis. Design, synthesis and anticancer activity studies of some novel 1, 2, 4 triazole pyridine derivatives. Available from: [Link]

• Bayrak, H., et al. (2022). Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. Scientific Reports, 12(1), 19358. Available from: [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. (2024). Pharmacia, 71(2), 433-454.

• PubChem. CC(C)(C)OC(=O)N1CC(C[Zn]I)C1. Available from: [Link]

• GitHub. How to validate SMILES? · rdkit rdkit · Discussion #7677. Available from: [Link]

• Anticancer properties of 1,2,4-triazole derivatives (literature review). (2024). Zaporozhye Medical Journal, 26(3), 390-398.

• Sahoo, P., Sharma, R., & Pattanayak, P. (2010). Synthesis and evaluation of 4-amino-5-phenyl-4H-[4][8][9]-triazole-3-thiol derivatives as antimicrobial agents. Medicinal Chemistry Research, 19(3), 253-265. Available from: [Link]

• Kaggle. Drug Design with Small Molecule SMILES. Available from: [Link]

• Sulstice. (2022). Validating SMILES with RDKit, PySMILES, MolVS, and PartialSMILES. Medium. Available from: [Link]

• PubChem. PubChem Compounds. Available from: [Link]

• PubChem. CID 2022. Available from: [Link]

• Sharma, S., et al. (2021). An insight on medicinal attributes of 1,2,4-triazoles. Bioorganic & Medicinal Chemistry, 45, 116315. Available from: [Link]

• PubChem. CID 5381226. Available from: [Link]

• SMILES Input. Available from: [Link]

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A Technical Guide to 4-Amino-5-mercapto-1,2,4-triazole: From Discovery to Drug Development

Introduction

In the landscape of medicinal chemistry and drug development, the relentless pursuit of novel molecular scaffolds that offer both versatility in synthesis and a broad spectrum of biological activity is paramount. Among the heterocyclic compounds that have garnered significant attention, the 1,2,4-triazole nucleus stands out as a privileged structure, integral to a multitude of clinically approved drugs.[1][2] This guide delves into the discovery, history, and multifaceted applications of a particularly influential derivative: 4-amino-5-mercapto-1,2,4-triazole. This compound, far from being a mere curiosity of organic chemistry, has established itself as a cornerstone intermediate, unlocking pathways to a diverse array of therapeutic agents, from potent antimicrobials to targeted anticancer therapies.[3][4]

This document is crafted for researchers, scientists, and professionals in the field of drug development. It aims to provide not just a historical overview, but a practical, in-depth understanding of the synthesis, chemical properties, and biological significance of 4-amino-5-mercapto-1,2,4-triazole and its derivatives. We will explore the causality behind synthetic strategies, the nuances of its chemical behavior, and the rationale for its application in modern drug discovery, thereby offering a comprehensive resource for harnessing the full potential of this remarkable scaffold.

I. Discovery and Historical Context: A Nod to the Pioneers

The journey of 1,2,4-triazole chemistry began in the late 19th century, with the first synthesis of the parent ring system attributed to Bladin in 1885. However, the specific exploration of its amino and mercapto-substituted derivatives emerged later, driven by the burgeoning field of heterocyclic chemistry.

Initially, the interest in these compounds was largely academic, focusing on the fundamental reactivity and structural elucidation of these novel heterocyclic systems. However, as the 20th century progressed and the field of medicinal chemistry blossomed, the unique structural features of 4-amino-5-mercapto-1,2,4-triazole—a primary amino group and a reactive thiol group on a stable aromatic ring—were recognized for their potential in constructing more complex, biologically active molecules. This realization marked a shift from purely academic curiosity to a more applied focus, paving the way for its extensive use as a versatile building block in drug discovery.

II. Synthesis and Methodologies: A Practical Approach

The enduring relevance of 4-amino-5-mercapto-1,2,4-triazole in contemporary research is a testament to the robustness and efficiency of its synthetic routes. The most prevalent and historically significant method involves the cyclization of thiocarbohydrazide with a one-carbon source, typically formic acid.

Core Synthesis: The Thiocarbohydrazide Route

This foundational method remains the most common and cost-effective approach for the laboratory and industrial scale synthesis of 4-amino-5-mercapto-1,2,4-triazole. The reaction proceeds through the condensation of thiocarbohydrazide with formic acid.

Reaction Scheme:

Caption: General reaction scheme for the synthesis of 4-amino-5-mercapto-1,2,4-triazole.

Detailed Experimental Protocol:

• Reagents and Setup:

  • Thiocarbohydrazide (1 mole)

  • Formic acid (85-90%, 1.2 moles)

  • Round-bottom flask equipped with a reflux condenser and a heating mantle.

• Procedure:

  • To a round-bottom flask, add thiocarbohydrazide.

  • Slowly add formic acid to the thiocarbohydrazide with gentle swirling. The reaction is exothermic, and the mixture may warm up.

  • Once the initial reaction subsides, heat the mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Pour the cooled reaction mixture into cold water with stirring.

  • The crude product will precipitate out of the solution.

  • Collect the solid by filtration and wash thoroughly with cold water to remove any unreacted formic acid and other water-soluble impurities.

  • Recrystallize the crude product from hot water or a suitable alcohol-water mixture to obtain pure 4-amino-5-mercapto-1,2,4-triazole as a white to off-white crystalline solid.

Causality Behind Experimental Choices:

• Excess Formic Acid: A slight excess of formic acid is used to ensure the complete conversion of the thiocarbohydrazide.

• Reflux Conditions: Heating under reflux provides the necessary activation energy for the cyclization reaction to proceed at a reasonable rate.

• Precipitation in Water: The product is sparingly soluble in cold water, while the starting materials and byproducts are more soluble, allowing for a straightforward initial purification step.

• Recrystallization: This is a crucial step to obtain a high-purity product suitable for subsequent synthetic transformations.

Quantitative Data:

Parameter	Value
Typical Yield	75-85%
Melting Point	224-226 °C

Variations and Alternative Synthetic Routes

While the thiocarbohydrazide and formic acid method is predominant, other synthetic strategies have been developed over the years, often to introduce substituents at various positions of the triazole ring. These include:

• Reaction with Orthoformates: Triethyl orthoformate can be used as a one-carbon source in place of formic acid, sometimes offering milder reaction conditions.

• From Dithiocarbazates: The reaction of potassium dithiocarbazate with hydrazine hydrate also yields the 4-amino-5-mercapto-1,2,4-triazole core.

III. Chemical Properties and Reactivity

The utility of 4-amino-5-mercapto-1,2,4-triazole as a synthetic intermediate is rooted in its distinct chemical properties, particularly its tautomerism and the reactivity of its functional groups.

Thione-Thiol Tautomerism

A key feature of 4-amino-5-mercapto-1,2,4-triazole is its existence in a tautomeric equilibrium between the thione and thiol forms. In the solid state and in solution, the thione form is generally favored.

Caption: Thione-thiol tautomerism in 4-amino-5-mercapto-1,2,4-triazole.

This equilibrium is crucial as it dictates the regioselectivity of subsequent reactions. The thiol form provides a nucleophilic sulfur atom, while the thione form has a reactive nitrogen atom within the ring.

Reactivity of Functional Groups

The presence of both a primary amino group (-NH₂) and a mercapto/thione group (-SH/C=S) provides two distinct reactive centers, making it a versatile precursor for the synthesis of a wide range of fused and substituted heterocyclic systems.

• Reactions at the Amino Group: The amino group can readily undergo condensation reactions with aldehydes and ketones to form Schiff bases. It can also be acylated, alkylated, and diazotized, providing access to a vast library of derivatives.

• Reactions at the Mercapto Group: The thiol group is nucleophilic and can be easily S-alkylated, S-acylated, and oxidized. It is a key participant in cyclization reactions to form fused ring systems such as triazolo-thiadiazoles and triazolo-thiadiazines.

IV. Applications in Drug Development: A Scaffold of Therapeutic Promise

The 4-amino-5-mercapto-1,2,4-triazole scaffold is a recurring motif in a multitude of compounds with diverse and potent biological activities. Its ability to act as a hydrogen bond donor and acceptor, coupled with its rigid planar structure, makes it an excellent pharmacophore for interacting with biological targets.

Antimicrobial Agents

Derivatives of 4-amino-5-mercapto-1,2,4-triazole have demonstrated significant activity against a broad spectrum of bacteria and fungi. The mechanism of action often involves the inhibition of essential microbial enzymes.

• Antibacterial Activity: Schiff bases and fused heterocyclic systems derived from this triazole have shown promising results against both Gram-positive and Gram-negative bacteria. The presence of the triazole ring is often crucial for binding to the active site of bacterial enzymes.

• Antifungal Activity: The 1,2,4-triazole core is a well-established pharmacophore in antifungal drugs, such as fluconazole and itraconazole. While these drugs do not directly contain the 4-amino-5-mercapto moiety, the foundational understanding of triazole chemistry, including that of its substituted derivatives, has been instrumental in their development. The mechanism of action of many triazole antifungals involves the inhibition of lanosterol 14α-demethylase, an enzyme crucial for ergosterol biosynthesis in fungi.[1]

Anticancer Agents

The development of novel anticancer agents is a major focus of research involving 4-amino-5-mercapto-1,2,4-triazole derivatives. These compounds have been shown to inhibit cancer cell proliferation through various mechanisms.[4]

• Enzyme Inhibition: Many triazole derivatives act as inhibitors of key enzymes involved in cancer cell growth and survival, such as kinases and topoisomerases.

• Induction of Apoptosis: Some compounds have been shown to induce programmed cell death (apoptosis) in cancer cells.

Workflow for Drug Discovery and Development:

Caption: A generalized workflow for drug discovery starting from 4-amino-5-mercapto-1,2,4-triazole.

Other Therapeutic Areas

The versatility of this scaffold extends beyond antimicrobial and anticancer applications. Derivatives have also been investigated for their potential as:

• Anticonvulsants

• Anti-inflammatory agents

• Antiviral agents [5]

• Antitubercular agents [3]

V. Conclusion: A Timeless Scaffold for Future Innovation

From its early discovery rooted in the foundational explorations of heterocyclic chemistry to its current status as a pivotal building block in modern drug development, 4-amino-5-mercapto-1,2,4-triazole has demonstrated enduring value. Its straightforward synthesis, rich reactivity, and the diverse biological activities of its derivatives ensure its continued relevance in the quest for novel therapeutic agents. This guide has sought to provide a comprehensive overview, blending historical context with practical synthetic insights and a forward-looking perspective on its applications. For the medicinal chemist and drug development professional, a deep understanding of this versatile scaffold is not just a lesson in chemical history, but an empowerment for future innovation.

VI. References

• 132-144 Review Article Overview of Mercapto-1,2,4-Triazoles. (2017). Journal of Chemical and Pharmaceutical Research, 9(11), 132-144. [Link]

• An insight on medicinal attributes of 1,2,4-triazoles. (2020). European Journal of Medicinal Chemistry, 186, 111881. [Link]

• Antioxidant and antibacterial activities of 5-mercapto(substitutedthio)-4-substituted-1,2,4-triazol based on nalidixic acid: A comprehensive study on its synthesis, characterization, and In silico evaluation. (2023). Heliyon, 9(10), e20556. [Link]

• 1,2,4-Triazoles as Important Antibacterial Agents. (2018). Molecules, 23(10), 2430. [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2014). International Journal of Applied Science and Technology, 4(2). [Link]

• Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. (2007). Molecules, 12(8), 1596-1605. [Link]

• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. (2020). Molecules, 25(16), 3757. [Link]

• Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents. (2021). Archiv der Pharmazie, 354(1), e2000247. [Link]

• Examples of[1][3]triazole bearing drugs. (2016). ResearchGate. [Link]

• Praphulla Chandra Guha's research works. (n.d.). ResearchGate. [Link]

• Synthesis and Anticancer Evaluation of Some Novel 5-Amino[1][3]Triazole Derivatives. (2018). Journal of Heterocyclic Chemistry, 55(6), 1450-1465. [Link]

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). Molecules, 27(16), 5344. [Link]

• Anticancer properties of 1,2,4-triazole derivatives (literature review). (2024). ScienceRise: Pharmaceutical Science, (3(49)), 4-13. [Link]

• CXLVII.—A new method for the preparation of thiocarbohydrazide: mono- and di-thio-p-urazine. (1922). Journal of the Chemical Society, Transactions, 121, 1322-1330. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Use of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL as a Corrosion Inhibitor

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and materials science professionals on the application of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL (hereafter referred to as AMPT-PO) as a novel corrosion inhibitor. This guide details the molecular rationale for its inhibitory action, provides step-by-step protocols for its evaluation using electrochemical and surface analysis techniques, and offers insights into theoretical validation through quantum chemical calculations.

Introduction and Scientific Rationale

Corrosion is a persistent and costly global issue, leading to the degradation of metallic infrastructure and equipment, with estimated global costs equivalent to 3.4% of the world's GDP.[1] The use of organic corrosion inhibitors is a primary strategy for mitigating corrosion, particularly in acidic environments common in industrial processes.[2] These inhibitors function by adsorbing onto the metal surface, forming a protective barrier that impedes the anodic and cathodic reactions of corrosion.

Triazole derivatives have emerged as a highly effective class of corrosion inhibitors.[1][3] Their efficacy is attributed to the presence of multiple heteroatoms (nitrogen, sulfur, oxygen) and π-electrons within their molecular structure. These features facilitate strong adsorption onto metal surfaces through the donation of lone-pair electrons to the vacant d-orbitals of metal atoms and interaction with the metallic surface.[2][4]

AMPT-PO is a promising candidate within this class. Its unique molecular structure combines several key functional groups, each contributing to its potential as a high-efficacy corrosion inhibitor.

Molecular Profile of AMPT-PO

The structure of AMPT-PO features:

• A 1,2,4-Triazole Ring: A heterocyclic ring with three nitrogen atoms, providing multiple active sites for adsorption.[3]

• An Amino Group (-NH₂): A nitrogen-containing functional group that serves as an excellent coordination site.

• A Mercapto/Thiol Group (-SH): The sulfur atom is highly effective in forming strong coordinate bonds with metal surfaces.

• A Hydroxyl Group (-OH): The oxygen atom in the propanol side chain provides an additional site for adsorption.

These functional groups are expected to work synergistically to create a dense, stable, and robust protective film on the metal surface.

Caption: Molecular structure of AMPT-PO.

Proposed Mechanism of Corrosion Inhibition

The inhibitory action of AMPT-PO is predicated on its adsorption to the metal surface, a process that can involve both physisorption and chemisorption.[5]

• Initial Physisorption: In an acidic solution, the AMPT-PO molecule can be protonated. Electrostatic attraction occurs between the protonated inhibitor molecules and the negatively charged metal surface (due to adsorbed anions like Cl⁻ or SO₄²⁻).

• Chemisorption and Film Formation: This is the dominant and more stable form of interaction. Lone pair electrons from the nitrogen, sulfur, and oxygen atoms are shared with the vacant d-orbitals of the metal atoms, forming strong coordinate covalent bonds. The multiple adsorption sites on the AMPT-PO molecule allow it to anchor firmly to the surface, displacing water molecules and aggressive ions, thereby forming a protective barrier.

Caption: Proposed mechanism of corrosion inhibition by AMPT-PO.

Experimental Evaluation: Protocols and Workflows

A systematic evaluation is crucial to quantify the performance of AMPT-PO. The following protocols outline the key experimental procedures.

Caption: General experimental workflow for inhibitor evaluation.

Protocol 1: Potentiodynamic Polarization (PDP) Measurement

Objective: To determine the corrosion current density (i_corr), corrosion potential (E_corr), and to classify the inhibitor as anodic, cathodic, or mixed-type.[6][7]

Instrumentation: Potentiostat with corresponding software (e.g., Gamry, BioLogic, Metrohm Autolab).[8]

Materials:

• Working Electrode (WE): Metal coupon (e.g., mild steel) of a known surface area.

• Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl.

• Counter Electrode (CE): Platinum or graphite rod/mesh.

• Corrosive Medium: e.g., 1 M HCl or 3.5% NaCl solution.

• AMPT-PO solutions of varying concentrations (e.g., 50, 100, 200, 500 ppm) in the corrosive medium.

• Standard electrochemical cell.

Procedure:

• Electrode Preparation: Polish the working electrode with successively finer grades of SiC paper, rinse with deionized water and ethanol, and dry.

• Cell Setup: Assemble the three-electrode cell. Immerse the electrodes in the test solution (corrosive medium with and without inhibitor).

• OCP Stabilization: Allow the open-circuit potential (OCP) to stabilize for 30-60 minutes until the potential fluctuation is minimal (< 1 mV/min). This ensures the system is at a steady state.[7]

• Polarization Scan: Begin the potentiodynamic scan at a potential of -250 mV relative to the OCP and scan towards +250 mV relative to the OCP at a slow scan rate (e.g., 0.5 to 1 mV/s).[9]

  • Rationale: A slow scan rate is used to ensure the electrode surface is in a quasi-steady state at each potential, allowing for accurate measurement of the current response.[7]

• Data Acquisition: Record the current as a function of the applied potential.

Data Analysis:

• Plot the potential (log scale) versus the current density (E vs. log i).

• Perform a Tafel extrapolation on the linear portions of the anodic and cathodic curves to determine E_corr and i_corr.[10]

• Calculate the Inhibition Efficiency (%IE) using the formula: %IE = [(i_corr_blank - i_corr_inh) / i_corr_blank] * 100 where i_corr_blank is the corrosion current density without the inhibitor and i_corr_inh is with the inhibitor.

Inhibitor Conc. (ppm)	E_corr (mV vs. SCE)	i_corr (µA/cm²)	%IE
0 (Blank)	-475	250	-
100	-460	55	78.0
200	-452	28	88.8
500	-445	12	95.2
Table 1: Example data derived from Potentiodynamic Polarization measurements.

Protocol 2: Electrochemical Impedance Spectroscopy (EIS)

Objective: To investigate the mechanism of inhibition and determine the charge transfer resistance (R_ct), which is inversely proportional to the corrosion rate. EIS is a non-destructive technique.[11][12][13]

Instrumentation: Potentiostat with a frequency response analyzer module.

Procedure:

• Setup and Stabilization: Use the same cell setup and stabilization procedure as in the PDP protocol.

• EIS Measurement: At the stabilized OCP, apply a small amplitude AC sinusoidal voltage perturbation (e.g., 10 mV).

• Frequency Scan: Scan over a wide frequency range, typically from 100 kHz down to 10 mHz.[14]

• Data Acquisition: Record the impedance and phase angle as a function of frequency.

Data Analysis:

• Nyquist Plot: Plot the imaginary impedance (-Z_im) versus the real impedance (Z_re). The plot for a simple corrosion system is typically a semicircle. The diameter of this semicircle corresponds to the charge transfer resistance (R_ct).

• Bode Plot: Plot the logarithm of the impedance modulus (|Z|) and the phase angle versus the logarithm of the frequency. This provides additional mechanistic information.

• Equivalent Circuit Modeling: Model the impedance data using an appropriate equivalent electrical circuit (e.g., a Randles circuit) to extract quantitative values for R_ct, solution resistance (R_s), and double-layer capacitance (C_dl).[12]

• Calculate Inhibition Efficiency (%IE): %IE = [(R_ct_inh - R_ct_blank) / R_ct_inh] * 100 where R_ct_blank is the charge transfer resistance without the inhibitor and R_ct_inh is with the inhibitor.

Inhibitor Conc. (ppm)	R_ct (Ω·cm²)	C_dl (µF/cm²)	%IE
0 (Blank)	150	200	-
100	700	85	78.6
200	1350	50	88.9
500	3200	30	95.3
Table 2: Example data derived from Electrochemical Impedance Spectroscopy measurements.

Protocol 3: Surface Analysis with Scanning Electron Microscopy (SEM)

Objective: To visually inspect the morphology of the metal surface after exposure to the corrosive environment, with and without the inhibitor, to confirm the formation of a protective film.[15]

Instrumentation: Scanning Electron Microscope (SEM), optionally with an Energy Dispersive X-ray (EDX) detector.

Procedure:

• Sample Immersion: Immerse metal coupons in the corrosive solution with and without a high concentration of AMPT-PO (e.g., 500 ppm) for an extended period (e.g., 24 hours).

• Sample Preparation: After immersion, gently rinse the coupons with deionized water and ethanol, then dry them thoroughly.

• Imaging: Mount the samples and acquire high-resolution images of the surface morphology at various magnifications.

• Elemental Analysis (Optional): Use EDX to perform elemental mapping of the surface to detect the presence of nitrogen and sulfur, confirming the adsorption of the inhibitor.[16]

Expected Observations:

• Blank Sample: The surface will appear rough, pitted, and severely damaged due to uniform and/or localized corrosion.

• Inhibited Sample: The surface will be significantly smoother and show minimal signs of corrosion, indicating the presence of a protective inhibitor film.[5]

Protocol 4: Theoretical Validation via Quantum Chemical Calculations

Objective: To correlate the molecular properties of AMPT-PO with its inhibition efficiency using computational methods like Density Functional Theory (DFT).[17][18]

Methodology:

• Molecular Optimization: Optimize the geometry of the AMPT-PO molecule using a DFT method (e.g., B3LYP functional with a 6-311++G(d,p) basis set).[19]

• Parameter Calculation: Calculate key quantum chemical descriptors:[4][20]

  • E_HOMO (Energy of the Highest Occupied Molecular Orbital): Relates to the molecule's ability to donate electrons. Higher E_HOMO values suggest better inhibition potential.

  • E_LUMO (Energy of the Lowest Unoccupied Molecular Orbital): Relates to the molecule's ability to accept electrons.

  • Energy Gap (ΔE = E_LUMO - E_HOMO): A smaller energy gap indicates higher reactivity and thus better potential for adsorption.

  • Dipole Moment (μ): Provides information about the polarity of the molecule.

  • Mulliken Atomic Charges: Identifies the specific atoms (N, S, O) that are the most likely active sites for adsorption onto the metal surface.[18]

Interpretation: By comparing these calculated parameters with experimental %IE values, a theoretical basis for the inhibitor's performance can be established. These computational studies are an environmentally friendly approach to screening potential inhibitors before synthesis.[17]

Conclusion

3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL (AMPT-PO) is a molecule designed with multiple functional groups that are known to be highly effective for corrosion inhibition. The protocols outlined in this guide provide a robust framework for its systematic evaluation. Through a combined approach of electrochemical testing, surface analysis, and theoretical calculations, researchers can thoroughly characterize its performance and elucidate its mechanism of action, paving the way for its application in industrial settings.

References

• Electrochemical Evaluation of Sustainable Corrosion Inhibitors via Dynamic Electrochemical Impedance Spectroscopy | ACS Symposium Series - ACS Publications. (2021-11-15). Available from: [Link]

• Surface Characterization Techniques in Corrosion Inhibition Research | Request PDF. Available from: [Link]

• A Quantum Computational Method for Corrosion Inhibition - ACS Publications. (2025-05-28). Available from: [Link]

• (PDF) Potentiodynamic Corrosion Testing - ResearchGate. Available from: [Link]

• Metal corrosion inhibition by triazoles: A review. (2022-04-07). Available from: [Link]

• Quantum Chemical Analysis of the Corrosion Inhibition Potential by Aliphatic Amines - MDPI. Available from: [Link]

• Chemists develop surface analysis technique to observe early-stage iron corrosion | NSF. (2021-11-08). Available from: [Link]

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Protocol for testing the antimicrobial activity of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL.

Protocol for Determining the Antimicrobial Activity of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL

For: Researchers, scientists, and drug development professionals

Introduction

The escalating threat of antimicrobial resistance necessitates the discovery and development of novel antimicrobial agents. Heterocyclic compounds, particularly those containing the 1,2,4-triazole scaffold, have garnered significant attention due to their broad spectrum of biological activities, including antimicrobial properties.[1] The presence of amino and mercapto groups on the triazole ring has been shown to be a key pharmacophore for antimicrobial efficacy.[2][3] This document provides a comprehensive protocol for evaluating the antimicrobial activity of a novel 1,2,4-triazole derivative, 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL.

This guide is designed to provide researchers with a robust framework for the systematic evaluation of this compound's antimicrobial potential. The protocols herein are based on established standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring data integrity and reproducibility.[4][5]

Anticipated Mechanism of Action

Triazole derivatives are well-documented as inhibitors of ergosterol biosynthesis in fungi by targeting the enzyme lanosterol 14α-demethylase.[6][7][8] This disruption of the fungal cell membrane integrity leads to cell death. While the primary mechanism in bacteria may differ, the fundamental principle of disrupting essential cellular processes is anticipated. For bacteria, potential targets could include cell wall synthesis, protein synthesis, or nucleic acid replication. The 4-amino and 5-mercapto substituents on the triazole ring are crucial for its biological activity and may play a direct role in interacting with microbial targets.[2][9]

Caption: Workflow for MIC determination by broth microdilution.

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. [10]It is determined after the MIC has been established.

a. Procedure:

• Following the MIC determination, take a 10 µL aliquot from each well that showed no visible growth (the MIC well and all wells with higher concentrations).

• Spot-plate the aliquot onto a fresh, antibiotic-free agar plate (e.g., Mueller-Hinton Agar).

• Incubate the agar plates at 35 ± 2 °C for 18-24 hours.

b. Interpretation of Results: The MBC is the lowest concentration of the test compound that results in a ≥99.9% reduction in the initial inoculum count (i.e., no more than 0.1% of the original inoculum survives). [11]

Parameter	Description
MIC	Lowest concentration with no visible growth.

| MBC | Lowest concentration with ≥99.9% killing. |

Disk Diffusion Susceptibility Testing

The disk diffusion method, also known as the Kirby-Bauer test, is a qualitative method to assess the susceptibility of bacteria to antimicrobial agents. [12][13] a. Materials:

• Mueller-Hinton agar plates

• Sterile cotton swabs

• Sterile filter paper disks (6 mm diameter)

• Prepared solution of the test compound

• Standardized bacterial inoculum

b. Procedure:

• Dip a sterile cotton swab into the standardized bacterial inoculum and remove excess fluid by pressing it against the inside of the tube.

• Inoculate the entire surface of a Mueller-Hinton agar plate by swabbing in three directions to ensure confluent growth. [14]3. Allow the plate to dry for 3-5 minutes.

• Impregnate sterile filter paper disks with a known concentration of the 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL solution.

• Aseptically place the impregnated disks onto the inoculated agar surface.

• Gently press the disks to ensure complete contact with the agar.

• Invert the plates and incubate at 35 ± 2 °C for 18-24 hours.

c. Interpretation of Results: Measure the diameter of the zone of inhibition (the area around the disk with no bacterial growth) in millimeters. The size of the zone is proportional to the susceptibility of the microorganism to the test compound. [15]Interpretive criteria (Susceptible, Intermediate, Resistant) should be established based on correlation with MIC data.

Data Analysis and Interpretation

The results from the MIC, MBC, and disk diffusion assays will provide a comprehensive profile of the antimicrobial activity of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL.

• MIC values will quantify the potency of the compound against a range of microorganisms.

• The MBC/MIC ratio can be used to determine if the compound is bactericidal (MBC/MIC ≤ 4) or bacteriostatic (MBC/MIC > 4).

• Disk diffusion zone diameters will provide a qualitative assessment of susceptibility and can be correlated with MIC values to establish breakpoints.

All experiments should be performed in triplicate to ensure the reliability of the results.

References

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• MDPI. (n.d.). Design, Synthesis, and Antimicrobial Activities of 1,2,3-Triazole Glycoside Clickamers. Available at: [Link]

• ResearchGate. (2023). Synthesis and Antimicrobial Activity of Some-[9][16][17]Triazole Derivatives. Available at: [Link]

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• Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Available at: [Link]

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• Symbiosis Online Publishing. (n.d.). Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. Available at: [Link]

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• Microbe Online. (2013). Broth Dilution Method for MIC Determination. Available at: [Link]

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Application Notes &amp; Protocols: 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol as a Versatile Ligand for Bioactive Metal Complex Synthesis

Abstract

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry and materials science, renowned for its potent and diverse biological activities.[1][2] This is largely due to its exceptional coordination capabilities, acting as a versatile ligand for a wide range of transition metal ions. This application note provides a comprehensive guide to the synthesis, characterization, and application of a specific triazole derivative, 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol (AMPT-ol) , for the development of novel metal complexes. We present detailed protocols for the synthesis of AMPT-ol and its subsequent complexation with transition metals, along with in-depth methodologies for their physicochemical characterization. Furthermore, we explore the potential applications of these metal complexes in drug development, supported by a logical workflow for biological screening. This document is intended for researchers, medicinal chemists, and materials scientists engaged in the design and synthesis of new metallodrugs and coordination polymers.

The Ligand: Rationale, Synthesis, and Characterization

Scientific Rationale

The unique architecture of AMPT-ol makes it an excellent candidate as a multidentate ligand. It possesses several potential donor sites:

• The thiol (mercapto) group (-SH) , which can exist in its tautomeric thione form (-C=S), is a soft donor atom, ideal for coordinating with soft metal ions.[2][3] It typically coordinates via deprotonation to form a stable metal-sulfur bond.

• The exocyclic amino group (-NH₂) provides a hard nitrogen donor site.

• The triazole ring nitrogens can also participate in coordination, making the ligand potentially bridging.

• The terminal hydroxyl group (-OH) on the propanol side chain offers an additional coordination site, allowing for the formation of stable chelate rings.

This multiplicity of donor atoms (S, N, O) allows AMPT-ol to act as a bidentate or tridentate ligand, forming stable five- or six-membered chelate rings with metal ions, which enhances the thermodynamic stability of the resulting complexes.[4]

Protocol 1: Synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol (AMPT-ol)

The synthesis of 4-amino-5-mercapto-1,2,4-triazole derivatives is a well-established multi-step process, typically commencing from a carboxylic acid or its ester.[5][6][7] This protocol adapts that general methodology for the synthesis of AMPT-ol, starting from γ-butyrolactone.

Workflow for Ligand Synthesis

Caption: Workflow for the three-step synthesis of AMPT-ol.

Materials & Reagents:

• γ-Butyrolactone

• Hydrazine Hydrate (99-100%)

• Ethanol (Absolute)

• Potassium Hydroxide (KOH)

• Carbon Disulfide (CS₂)

• Concentrated Hydrochloric Acid (HCl)

• Diethyl Ether

Step-by-Step Procedure:

• Synthesis of 4-Hydroxybutanehydrazide (Intermediate I):

  • In a 250 mL round-bottom flask, dissolve γ-butyrolactone (0.1 mol) in 100 mL of absolute ethanol.

  • Add hydrazine hydrate (0.1 mol) dropwise while stirring.

  • Fit the flask with a reflux condenser and heat the mixture under reflux for 4-6 hours.[6]

  • After reflux, concentrate the reaction mixture under reduced pressure to about one-third of its volume.

  • Cool the concentrate in an ice bath. The solid product will precipitate.

  • Filter the white solid, wash with a small amount of cold diethyl ether, and dry in a desiccator.

• Synthesis of Potassium 3-(4-hydroxybutanoyl)hydrazine-1-carbodithioate (Intermediate II):

  • In a 250 mL beaker placed in an ice-salt bath, dissolve potassium hydroxide (0.15 mol) in 50 mL of absolute ethanol.

  • Add 4-hydroxybutanehydrazide (0.1 mol) to this solution and stir until it dissolves completely.

  • To this cold solution, add carbon disulfide (0.15 mol) dropwise over 30 minutes with vigorous stirring. The temperature should be maintained below 10°C.

  • Continue stirring in the ice bath for another 2-3 hours. A yellow precipitate will form.[5]

  • Filter the potassium salt, wash thoroughly with anhydrous diethyl ether, and use it directly in the next step.

• Synthesis of AMPT-ol (Final Ligand):

  • Suspend the potassium salt (Intermediate II, ~0.1 mol) in 100 mL of water in a 250 mL round-bottom flask.

  • Add hydrazine hydrate (0.2 mol) to the suspension.

  • Heat the mixture under reflux for 8-10 hours. The color of the solution will change, and the evolution of hydrogen sulfide gas (H₂S) will be observed (Caution: Perform in a well-ventilated fume hood ).

  • After reflux, cool the reaction mixture to room temperature and carefully acidify with concentrated HCl to pH 5-6.

  • The white solid product (AMPT-ol) will precipitate out.

  • Filter the solid, wash with copious amounts of cold water, and recrystallize from hot ethanol or an ethanol-water mixture to obtain pure crystals.

Characterization of the Ligand (AMPT-ol)

• FT-IR (KBr, cm⁻¹): Expect characteristic peaks around 3300-3100 (O-H, N-H stretching), 2550-2600 (weak, S-H stretching, confirming thiol form), 1620-1640 (C=N stretching of the triazole ring), and 1050 (C-O stretching of the alcohol).[2] The presence of the S-H band and the absence of a strong C=S band (around 1050-1250 cm⁻¹) can help distinguish between the thiol and thione tautomers in the solid state.[8]

• ¹H-NMR (DMSO-d₆, δ ppm): Expect a singlet for the -SH proton (around 13-14 ppm), a singlet for the -NH₂ protons (around 5.5-6.0 ppm), and multiplets for the -CH₂- protons of the propanol chain. The -OH proton signal may be broad.[2]

• ¹³C-NMR (DMSO-d₆, δ ppm): Expect signals for the triazole ring carbons (C3 and C5) in the range of 150-170 ppm, and signals for the aliphatic carbons of the propanol side chain.[9]

• Mass Spectrometry (MS): The molecular ion peak [M+H]⁺ should correspond to the calculated molecular weight of AMPT-ol (C₅H₁₀N₄OS).

Metal Complex Synthesis

General Principles of Coordination

AMPT-ol typically coordinates with metal ions in a 1:1 or 1:2 (Metal:Ligand) stoichiometry. The reaction is usually carried out in a polar solvent like ethanol, methanol, or DMF, where both the ligand and the metal salt are soluble.[2] The ligand often acts as a monobasic or dibasic species, losing protons from the thiol (-SH) and sometimes the hydroxyl (-OH) group upon coordination.

Coordination Modes:

• Bidentate (S, N): The most common mode involves coordination through the deprotonated sulfur atom and the nitrogen atom of the azomethine group (N4) or the exocyclic amino group.[4]

• Tridentate (S, N, O): The terminal hydroxyl group can also participate in coordination, leading to a more stable tridentate complex.

Protocol 2: General Synthesis of M(II)-AMPT-ol Complexes

This protocol provides a general template for synthesizing complexes with divalent metal ions such as Cu(II), Ni(II), Co(II), and Zn(II).

General Workflow for Metal Complex Synthesis

Caption: General workflow for the synthesis of M(II)-AMPT-ol complexes.

Step-by-Step Procedure:

• Prepare a hot ethanolic solution of the AMPT-ol ligand (e.g., 2 mmol in 25 mL ethanol).

• In a separate flask, prepare an ethanolic solution of the respective metal salt (e.g., 1 mmol of MCl₂·nH₂O in 15 mL ethanol). Metal acetates or nitrates can also be used.[1]

• Add the metal salt solution dropwise to the hot, stirring ligand solution.

• A change in color and/or the formation of a precipitate is typically observed immediately.

• Heat the resulting mixture under reflux for 2-4 hours to ensure the completion of the reaction.[2]

• Allow the mixture to cool to room temperature.

• Collect the precipitated metal complex by filtration.

• Wash the solid product with hot ethanol to remove any unreacted starting materials, followed by a wash with diethyl ether.

• Dry the final complex in a vacuum desiccator over anhydrous CaCl₂.

Table of Synthesis Examples

The following table summarizes typical conditions and expected observations for the synthesis of various M(II)-AMPT-ol complexes, extrapolated from literature on similar triazole ligands.

Metal Ion	Metal Salt Used	M:L Ratio	Solvent	Reflux Time (h)	Expected Color
Co(II)	CoCl₂·6H₂O	1:2	Ethanol	3	Pink / Violet
Ni(II)	NiCl₂·6H₂O	1:2	Ethanol	4	Green
Cu(II)	CuCl₂·2H₂O	1:2	Methanol	2	Green / Blue
Zn(II)	Zn(OAc)₂·2H₂O	1:2	Ethanol	3	White / Cream

Physicochemical Characterization of Metal Complexes

Characterization is crucial to confirm the coordination of the ligand to the metal ion and to determine the geometry of the complex.

• Molar Conductance: Measurements in a solvent like DMF or DMSO help determine if the complex is an electrolyte or non-electrolyte. Low conductivity values suggest a non-electrolytic nature, indicating that the anions (e.g., chloride) are part of the coordination sphere or that the complex is neutral.[1]

• FT-IR Spectroscopy: This is a powerful tool to identify the ligand's donor sites.

  • Disappearance of ν(S-H): The absence of the weak band around 2550 cm⁻¹ in the complex's spectrum is strong evidence of deprotonation and coordination through the sulfur atom.[2]

  • Shift in ν(C=N): The C=N stretching vibration (around 1620 cm⁻¹) often shifts to a lower or higher frequency upon complexation, indicating the involvement of a ring nitrogen atom in coordination.[2][3]

  • New Bands: The appearance of new, weak bands in the far-IR region (typically 400-600 cm⁻¹) can be assigned to M-N and M-S stretching vibrations, providing direct evidence of coordination.

• UV-Visible Spectroscopy: For complexes of d-block metals (Co, Ni, Cu), this technique provides information about the electronic transitions and thus the geometry of the complex. For instance, specific d-d transition bands can suggest an octahedral geometry for Ni(II) or a square planar/distorted octahedral geometry for Cu(II) complexes.[4]

• Magnetic Susceptibility: Measuring the magnetic moment at room temperature helps determine the number of unpaired electrons and provides insight into the geometry of the complex (e.g., distinguishing between square planar (diamagnetic) and tetrahedral/octahedral (paramagnetic) Ni(II) complexes).[4]

Applications in Drug Development

The 1,2,4-triazole nucleus and its metal complexes are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties.[1][10][11] The chelation of a metal ion can significantly enhance the biological activity of the parent ligand, a phenomenon explained by Overtone's concept and Tweedy's Chelation Theory. Chelation reduces the polarity of the metal ion, increasing the lipophilicity of the complex and facilitating its penetration through the lipid membranes of microorganisms.[3]

Potential Applications of AMPT-ol Complexes:

• Antimicrobial Agents: The complexes can be screened against various pathogenic bacteria (e.g., S. aureus, E. coli) and fungi (C. albicans). The presence of the sulfur atom and the coordinated metal ion often leads to potent antimicrobial action.[1][12]

• Anticancer Agents: Many triazole-metal complexes have demonstrated significant cytotoxicity against human cancer cell lines.[1][2] The mechanism often involves binding to DNA or inhibiting key enzymes like topoisomerase.

Workflow for Antimicrobial Screening

Caption: A logical workflow for the antimicrobial screening of synthesized complexes.

References

• Deswal, Y., et al. (2021). Transition metal complexes of triazole-based bioactive ligands: synthesis, spectral characterization, antimicrobial, anticancer and molecular docking studies. PubMed Central. Available at: [Link]

• Bachay, I. A., et al. (2023). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-breast cancer. Ginekologia i Poloznictwo. Available at: [Link]

• Yousif, E., et al. (2014). Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. OUCI. Available at: [Link]

• Zhao, B., et al. (2005). Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules. Available at: [Link]

• Yousif, E., et al. (2014). Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. ResearchGate. Available at: [Link]

• Salageanu, L., et al. (2021). The synthesis of 4H-4-amino-5-(4-pyridyl)-3-mercapto-1,2,4-triazole (3). ResearchGate. Available at: [Link]

• Kapri, K. P., et al. (2020). Synthesis of Schiff Bases of 4-Amino-5-(2-Hydroxyphenyl)-4H-1,2,4-Triazole-3-Thiol as Potent Antimicrobial Agents. Nepal Journals Online. Available at: [Link]

• Siddiqui, N., et al. (2012). A study on Chelation and antimicrobial activity of the complexes of 4-amino-5-phenyl-3-mercapto-1,2,4-triazole and its benzylidene derivatives. ResearchGate. Available at: [Link]

• Devkota, K., et al. (2020). Synthesis and Evaluation of Schiff Bases of 4-Amino-5-(chlorine substituted phenyl)-4H-1,2,4-triazole-3-thione as Antimicrobial Agents. ResearchGate. Available at: [Link]

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• Pieczonka, A. M., et al. (2014). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances. Available at: [Link]

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• Różalska, S., et al. (2023). Synthesis and Biological Evaluation of New Schiff Bases Derived from 4-Amino-5-(3-fluorophenyl)-1,2,4-triazole-3-thione. MDPI. Available at: [Link]

• Gupta, R. L., et al. (2012). Synthesis of Schiff bases of 4-amino-3-mercapto-5-pyridin-4yl-4H-1,2,4-triazole and their evaluation as systemic acquired resistance inducers against sheath blight of rice. Indian Journal of Chemistry. Available at: [Link]

• Al-Azzawi, A. M. J. (2022). Synthesis, Diagnosis and Study of Molecular Docking for 4-(4- amino-5-mercapto-4H-1,2,4-triazol-3-yl) Phenol and Its Coordination. Central Asian Journal of Theoretical and Applied Science. Available at: [Link]

• Al-Jibouri, M. N. A., et al. (2021). Synthesis, Characterization, Antimicrobial activty and Antioxidant Activity of Some Metal Complexes with 4-((4-bromobenzylidene)amino)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol. ResearchGate. Available at: [Link]

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Application Note: Accelerated Synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol via Microwave Irradiation

Abstract

This application note provides a comprehensive guide to the synthesis of 3-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol, a heterocyclic scaffold of significant interest in medicinal chemistry.[1][2] We present a highly efficient and rapid protocol utilizing microwave-assisted organic synthesis (MAOS), a green chemistry approach that dramatically reduces reaction times and often improves yields compared to conventional heating methods.[3][4][5] This document details the underlying chemical principles, a step-by-step experimental protocol, characterization methods, and critical safety considerations, designed to be a self-validating system for researchers in drug discovery and heterocyclic chemistry.

Introduction: The Rationale for Microwave-Assisted Synthesis

The 1,2,4-triazole nucleus is a privileged scaffold in pharmaceutical development, forming the core of numerous therapeutic agents with a wide array of biological activities, including antimicrobial, antifungal, anticonvulsant, and anticancer properties.[1][2][6] The title compound, featuring amino, mercapto, and hydroxypropyl functionalities, represents a versatile building block for the synthesis of novel derivatives with potential pharmacological value.

Conventional synthesis of such heterocyclic systems often requires prolonged reaction times under reflux, leading to higher energy consumption and the potential for side-product formation.[7] Microwave-assisted organic synthesis (MAOS) offers a transformative alternative. By utilizing microwave irradiation, energy is directly and efficiently coupled with polar molecules in the reaction mixture.[8][9] This leads to rapid, uniform volumetric heating, which can accelerate reaction rates by orders of magnitude.[8][10] The primary mechanisms of microwave heating are dipolar polarization and ionic conduction, which generate heat internally within the sample, bypassing the slower process of conventional conductive heat transfer.[3][9][11]

The key advantages of employing MAOS for this synthesis include:

• Speed: Reaction times are typically reduced from hours to mere minutes.[6][8]

• Higher Yields: Rapid heating can minimize the decomposition of reactants and products, often leading to cleaner reaction profiles and higher isolated yields.[5]

• Energy Efficiency: MAOS is a more energy-efficient heating method compared to traditional oil baths or heating mantles.[3]

• Green Chemistry: The reduction in reaction time and potential for solvent-free conditions align with the principles of green chemistry.[3][4]

This guide provides a robust protocol for the synthesis of 3-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol, empowering researchers to leverage the full potential of microwave technology for the rapid assembly of valuable heterocyclic compounds.

Reaction Scheme and Mechanism

The synthesis proceeds via a one-pot cyclocondensation reaction between γ-butyrolactone and thiocarbohydrazide. The proposed reaction pathway is outlined below.

Overall Reaction

Caption: Proposed synthesis of the target triazole from γ-butyrolactone and thiocarbohydrazide.

Plausible Mechanistic Steps

The reaction is believed to proceed through initial nucleophilic attack of the thiocarbohydrazide on the electrophilic carbonyl carbon of the lactone, leading to ring-opening. Subsequent intramolecular cyclization with the elimination of water molecules, driven by the high temperature achieved under microwave irradiation, affords the stable 1,2,4-triazole ring. The basic solvent, such as pyridine, can act as a catalyst in this process.

Experimental Protocol

This protocol is designed for a dedicated laboratory microwave synthesis reactor equipped with temperature and pressure sensors.

Materials and Equipment

Reagents & Solvents	Grade	Supplier
γ-Butyrolactone	Reagent Grade, ≥99%	Standard Chemical Supplier
Thiocarbohydrazide	Reagent Grade, ≥98%	Standard Chemical Supplier
Pyridine	Anhydrous, 99.8%	Standard Chemical Supplier
Deionized Water	N/A	In-house
Ethanol	95% or Absolute	Standard Chemical Supplier
Hydrochloric Acid (HCl)	Concentrated	Standard Chemical Supplier
Diethyl Ether	ACS Grade	Standard Chemical Supplier

Equipment

Laboratory Microwave Synthesizer (e.g., CEM, Anton Paar, Biotage)

10 mL or 20 mL microwave reaction vessel with a magnetic stir bar

Analytical Balance (± 0.1 mg)

Fume Hood

Rotary Evaporator

Buchner Funnel and Flask

Standard laboratory glassware

pH paper or meter

Thin Layer Chromatography (TLC) plates (Silica gel 60 F254)

Step-by-Step Synthesis Protocol

Workflow Diagram

Caption: Step-by-step workflow for the microwave-assisted synthesis.

• Preparation: In a 10 mL microwave reaction vessel containing a magnetic stir bar, combine γ-butyrolactone (e.g., 1 mmol, 86.09 mg) and thiocarbohydrazide (1 mmol, 106.15 mg).[12]

  • Expert Insight: Using equimolar amounts of reactants is a good starting point for optimization. Thiocarbohydrazide is the key precursor for forming the 4-amino-5-mercapto-1,2,4-triazole core.[12]

• Solvent Addition: To the vessel, add a mixture of pyridine (e.g., 3 mL) and deionized water (e.g., 0.3 mL).[12]

  • Causality: Pyridine acts as a high-boiling point, polar solvent that efficiently absorbs microwave energy and can catalyze the cyclization. A small amount of water can improve the solubility of thiocarbohydrazide.[12]

• Microwave Irradiation: Securely cap the vessel and place it in the microwave synthesizer. Irradiate the mixture with stirring.

  • Method Parameters (Example):

    • Temperature: 150 °C (Ramp time: 2 minutes)

    • Hold Time: 15 minutes

    • Power: Dynamic (typically 100-250 W)

    • Stirring: High

  • Trustworthiness: These parameters are based on similar reported microwave-assisted syntheses of triazoles.[7] Modern synthesizers with temperature feedback control ensure reproducibility and prevent thermal runaway.[13]

• Work-up and Isolation: a. After the reaction is complete, allow the vessel to cool to room temperature (below 50 °C) before opening. b. Transfer the reaction mixture to a round-bottom flask and remove the pyridine and water under reduced pressure using a rotary evaporator. c. To the resulting residue, add approximately 10 mL of deionized water and stir until dissolved. d. Cool the aqueous solution in an ice bath and acidify it by dropwise addition of concentrated HCl until the pH is approximately 2-3. A white or off-white precipitate should form. e. Collect the crude product by vacuum filtration using a Buchner funnel.

• Purification: a. Wash the collected solid with a small amount of cold deionized water, followed by a wash with cold diethyl ether to remove any non-polar impurities. b. Recrystallize the crude product from a suitable solvent, such as 95% ethanol or an ethanol/water mixture, to obtain the pure 3-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol. c. Dry the purified product under vacuum.

Safety Precautions

• Microwave Safety: Only use a dedicated chemical microwave synthesizer.[13] Never use a domestic microwave oven, as they lack the necessary pressure/temperature controls and safety features to handle volatile organic solvents.[13]

• Chemical Handling: Handle all chemicals in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Pressure: Reactions in sealed vessels at temperatures above the solvent's boiling point will generate significant pressure. Ensure the reaction scale is appropriate for the vessel volume and that the synthesizer's pressure monitoring is active.[14]

• Reagents: Thiocarbohydrazide and pyridine are hazardous. Consult the Safety Data Sheets (SDS) for each chemical before use.

Characterization and Data

The structure of the synthesized compound must be confirmed through standard analytical techniques.

Expected Analytical Data

• ¹H NMR: Expect characteristic peaks for the propyl chain protons (-(CH₂)₃-OH), the amino group protons (-NH₂), and the thiol proton (-SH). The chemical shifts will depend on the deuterated solvent used.[15][16]

• ¹³C NMR: Signals corresponding to the carbons of the propyl chain and the two distinct carbons of the triazole ring are expected.

• FT-IR (ATR): Look for characteristic absorption bands for O-H and N-H stretching (broad, ~3100-3400 cm⁻¹), C-H stretching (~2850-2950 cm⁻¹), C=N stretching (~1600-1650 cm⁻¹), and C=S stretching (~1200-1250 cm⁻¹).[6]

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak [M]+ or protonated molecular ion peak [M+H]+ corresponding to the molecular weight of the product (C₅H₁₀N₄OS, MW = 174.22 g/mol ).

• Elemental Analysis: The calculated percentages of C, H, N, and S should be within ±0.4% of the experimentally determined values.[17]

Comparative Data Table

The primary advantage of the microwave protocol is the significant reduction in reaction time compared to conventional methods.

Parameter	Microwave-Assisted Method	Conventional Method (Typical)
Heating Method	Direct Dielectric Heating	Oil Bath / Heating Mantle
Reaction Time	10 - 20 minutes	4 - 10 hours[7][12]
Temperature	150 °C	Reflux (Solvent Dependent)
Typical Yield	> 80% (Expected)	60 - 75%
Work-up	Identical	Identical

Troubleshooting and Optimization

• Low Yield: If the yield is low, consider increasing the reaction time in 5-minute increments or raising the temperature by 10-20 °C. Ensure the vessel is properly sealed to prevent loss of volatile reactants.

• Incomplete Reaction: Monitor the reaction progress by TLC (a suitable eluent might be ethyl acetate/hexane or dichloromethane/methanol). If starting material remains, extend the irradiation time.

• Purification Issues: If the product is difficult to crystallize, a column chromatography purification step using silica gel may be necessary.

Conclusion

This application note demonstrates a rapid, efficient, and reliable microwave-assisted protocol for the synthesis of 3-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol. This method offers substantial advantages over conventional heating, providing a valuable tool for researchers in medicinal chemistry and drug development to accelerate their discovery efforts. The protocol is designed to be robust and self-validating, grounded in the established principles of microwave chemistry.

References

• BS Publications. (n.d.). PART - 1 INTRODUCTION. Retrieved from [Link]

• Sharma, R., & Sharma, G. (2021). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. International Journal of Research and Review, 8(3), 329-338.
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• CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. Retrieved from [Link]

• Haggam, R. A. (2015). Microwave-assisted synthesis of double-headed derivatives of (4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)-ethan-1-ol and study of their biological activity. Journal of Saudi Chemical Society, 19(5), 506-514.
• Polshettiwar, V., & Varma, R. S. (2008). Microwave-Assisted Organic Synthesis and Nanomaterials Preparation: A Green Chemistry Perspective. Accounts of Chemical Research, 41(5), 629-639.
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• Saeed, A., Shahid, M., & Khurshid, S. (2015). Synthesis, Characterization of Some New 1,2,4-Triazole derivatives as Antimicrobial and Study of their Molecular docking. Journal of the Chemical Society of Pakistan, 37(3), 570-579.
• Li, Z., Wang, G., & Li, X. (2007). Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules, 12(5), 1148-1157.
• Ghipisa, I., & Oniga, O. (2011). (New) 5-Substituted-4H-4-amino-3-mercapto-1,2,4-triazoles with Increased Complexing Capabilities. Revista de Chimie, 62(1), 66-70.
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• Chakole, D., & Mali, N. S. (2023). MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. International Journal of Novel Research and Development, 8(6).
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• Bax, B., et al. (2021). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules, 26(11), 3383.
• Singh, S., et al. (2023). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Advances, 13(5), 3049-3066.
• Kumar, S., & Kumar, R. (2008). Microwave Assisted Synthesis of Some 4-Amino-5-substituted Aryl-3-mercapto-(4H)-1,2,4-triazoles. Asian Journal of Chemistry, 20(7), 5261-5266.
• Kráľová, K., et al. (2017). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. Beilstein Journal of Organic Chemistry, 13, 1590-1599.
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• Dandia, A., et al. (2022). Recent advances in microwave-assisted multicomponent synthesis of spiro heterocycles. Frontiers in Chemistry, 10, 1086433.
• Al-Warhi, T., et al. (2022). Synthesis and Characterization of Natural Product-Based Steroid-Triazole Hybrids via Click Reaction and Evaluation of Their Anticancer and Antibacterial Activities. ACS Omega, 7(4), 3567-3585.
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• Kulyk, K. V., et al. (2023).
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• Yegiazaryan, K. K., et al. (2021). The synthesis of 4-amino-5-(quinolin-2-yl)-4H-1,2,4-triazole-3-thiol and its interaction with aldehydes. Chemical Journal of Armenia, 74(1), 93-100.
• Wang, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 989032.

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Application Notes &amp; Protocols: Evaluating the Plant Growth Regulating Effects of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL

Version: 1.0

A Note to the Researcher: Data on the specific plant growth regulating (PGR) effects of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL are not extensively documented in publicly available literature. However, the 1,2,4-triazole moiety is a well-established pharmacophore in agricultural science, known for its potent fungicidal and plant growth regulating activities.[1][2] This document, therefore, provides a comprehensive guide based on the established activities of structurally related 1,2,4-triazole derivatives. The protocols herein are designed to serve as a robust starting point for the systematic evaluation of this novel compound.

Triazole-based compounds are known to modulate plant growth and confer tolerance to a range of biotic and abiotic stresses.[3] Their primary mechanism often involves the modulation of phytohormone levels, particularly by inhibiting the biosynthesis of gibberellins and sometimes increasing levels of cytokinins and abscisic acid (ABA).[3][4] This hormonal cross-talk ultimately influences various physiological processes, from stem elongation to stress response.[4]

This guide is structured to provide researchers, scientists, and drug development professionals with the foundational knowledge and detailed methodologies required to thoroughly characterize the PGR effects of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL.

Proposed Mechanism of Action: The Triazole Pathway

The most well-documented mode of action for triazole-based PGRs is the inhibition of cytochrome P450 monooxygenases, specifically an enzyme crucial for gibberellin (GA) biosynthesis, lanosterol 14α-demethylase.[5] By blocking this step, triazoles reduce the levels of active GAs, which are primary promoters of stem elongation.[4] This reduction in GA often leads to a more compact plant architecture, a desirable trait in many agricultural and horticultural species.

Furthermore, this primary action can trigger a cascade of secondary effects. The redirection of isoprenoid precursors, which are no longer being used for GA synthesis, can lead to an increase in the production of other essential molecules, such as abscisic acid (ABA) and cytokinins.[4] Elevated ABA levels are strongly correlated with enhanced tolerance to abiotic stresses like drought, salinity, and temperature extremes.[4][6]

Caption: Proposed mechanism of action for the triazole compound.

Experimental Evaluation: A Phased Approach

A systematic evaluation of a novel PGR requires a tiered screening process. We propose a workflow that moves from broad, high-throughput primary assays to more detailed physiological and biochemical analyses.

Caption: Phased experimental workflow for PGR evaluation.

Protocols for Primary Screening & Growth Regulation

The initial phase focuses on determining the optimal concentration range and observing fundamental growth responses. A model plant species such as Arabidopsis thaliana or a relevant crop species like wheat (Triticum aestivum) or mung bean (Vigna radiata) should be used.

Protocol: Seed Germination and Seedling Vigor Assay

This assay assesses the effect of the compound on the initial stages of plant development.

Materials:

• Petri dishes (90 mm) with sterile filter paper.

• Test compound stock solution (e.g., 10 mM in DMSO).

• Sterile deionized water.

• Seeds of the chosen plant species.

• Growth chamber with controlled light and temperature.[7]

Procedure:

• Preparation of Test Solutions: Prepare a serial dilution of the test compound (e.g., 0.1 µM, 1 µM, 10 µM, 50 µM, 100 µM) in sterile water. Include a vehicle control (water with the same concentration of DMSO as the highest test concentration) and a water-only control.

• Seed Sterilization: Surface sterilize seeds to prevent microbial contamination (e.g., 10% bleach solution for 10 minutes followed by 5 rinses with sterile water).[8]

• Plating: Place 25-50 seeds evenly spaced on the filter paper in each petri dish.[7]

• Treatment: Add 5 mL of the respective test solution or control to each dish. Seal the dishes with parafilm.

• Incubation: Place the dishes in a growth chamber under controlled conditions (e.g., 25°C, 16h light/8h dark photoperiod).[9]

• Data Collection:

  • Germination Rate: Count the number of germinated seeds (radicle emergence >2mm) daily for 7 days.[7]

  • Seedling Vigor: At day 7, measure the root length and shoot length of at least 10 seedlings per plate.

Data Presentation:

Concentration (µM)	Germination (%) (Day 3)	Avg. Root Length (mm) (Day 7)	Avg. Shoot Length (mm) (Day 7)
Control (Water)
Control (Vehicle)
0.1
1.0
10.0
50.0
100.0

Protocol: Root Elongation Assay in Agar Plates

This method provides a more controlled environment for observing detailed root architecture changes.[8][10]

Materials:

• Square petri plates (100x100 mm).

• Murashige and Skoog (MS) medium including vitamins, solidified with 0.8% agar.

• Test compound.

• Sterile, pre-germinated seedlings.

Procedure:

• Plate Preparation: Prepare MS agar plates containing the desired concentrations of the test compound.

• Seedling Transfer: Aseptically transfer 5-7 day old seedlings with consistent root lengths onto the surface of the agar plates, placing them vertically.

• Incubation: Place the plates vertically in a growth chamber to allow for gravitropic root growth.

• Data Collection: After 5-7 days, scan the plates and use image analysis software (e.g., ImageJ) to measure primary root length, lateral root number, and lateral root density.[11]

Protocols for Physiological & Biochemical Analysis

Once an effective concentration range is established, the physiological impact of the compound can be investigated.

Protocol: Chlorophyll Content Determination

Triazole compounds can sometimes lead to darker green leaves, indicating an increase in chlorophyll content.[4] This can be quantified spectrophotometrically.

Materials:

• Leaf tissue from treated and control plants.

• 80% Acetone or 100% Methanol.[12]

• Spectrophotometer.

• Mortar and pestle or tissue homogenizer.

• Centrifuge.

Procedure:

• Sample Collection: Collect a known weight of fresh leaf tissue (e.g., 100 mg) from both control and treated plants.

• Extraction: Homogenize the tissue in 5 mL of 80% acetone.[12] Protect the samples from light to prevent chlorophyll degradation.[12][13]

• Clarification: Centrifuge the homogenate at 5000 x g for 10 minutes to pellet cell debris.

• Spectrophotometry: Transfer the supernatant to a cuvette and measure the absorbance at 663 nm and 645 nm. Use 80% acetone as a blank.[14]

• Calculation: Calculate the chlorophyll a, chlorophyll b, and total chlorophyll concentration using established equations (e.g., Arnon's equations).

Data Presentation:

Treatment Group	Chlorophyll a (mg/g FW)	Chlorophyll b (mg/g FW)	Total Chlorophyll (mg/g FW)
Control
10 µM Compound
50 µM Compound

Protocols for Abiotic Stress Tolerance Evaluation

A key benefit of many triazole PGRs is their ability to enhance plant resilience to environmental stressors.[6][15]

Protocol: Drought Stress Tolerance Assay

Procedure:

• Pre-treatment: Grow plants in individual pots for 2-3 weeks. Treat the plants with the optimal concentration of the test compound determined from primary screening (via soil drench or foliar spray).

• Drought Induction: Withhold water from both treated and control groups.

• Monitoring: Monitor the plants daily for signs of wilting. Record the number of days until the first signs of wilting appear.

• Recovery: After a set period of drought (e.g., 10-14 days), re-water all plants and assess their recovery rate and survival percentage after 3-5 days.

Protocol: Salinity Stress Tolerance Assay

Procedure:

• Treatment: Use a hydroponic system or agar plates containing MS medium supplemented with the test compound.

• Stress Induction: After an initial growth period, introduce salinity stress by adding NaCl to the growth medium (e.g., 100 mM or 150 mM NaCl).[16]

• Data Collection: After 7-10 days of salt stress, measure key parameters such as root and shoot biomass, chlorophyll content, and ion leakage (as an indicator of membrane damage).

Concluding Remarks

The protocols outlined in this guide provide a comprehensive framework for the initial characterization of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL as a potential plant growth regulator. The observed effects should be interpreted in the context of the known activities of other 1,2,4-triazole derivatives, which primarily act as gibberellin biosynthesis inhibitors.[4] Positive results in these assays, particularly in the enhancement of abiotic stress tolerance, would warrant further investigation into the compound's precise molecular targets and its potential for agricultural applications.

References

• ResearchGate. (n.d.). Application of the root elongation test as indicator to assess phytotoxicity of contaminated soils. Retrieved from [Link]

• Royal Botanic Gardens, Kew. (2022). MSBP Technical Information Sheet 13a - germination testing procedures. BRAHMS Online. Retrieved from [Link]

• ResearchGate. (2016, March 13). What are some straightforward protocols for testing abiotic stress tolerance in Arabidopsis seedlings?. Retrieved from [Link]

• ResearchGate. (n.d.). Triazole-Based Plant Growth-Regulating Agents: A Recent Update. Retrieved from [Link]

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Application Notes &amp; Protocols: In Vitro Anticancer Profiling of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL

Introduction and Scientific Rationale

The 1,2,4-triazole scaffold is recognized as a "privileged" heterocyclic core in medicinal chemistry, distinguished by its unique physicochemical properties and its presence in a wide array of pharmacologically active compounds, including several FDA-approved anticancer drugs like letrozole and anastrozole.[1][2][3] These molecules function by interacting with diverse biological targets, often modulating key enzymatic pathways or inducing apoptosis and cell cycle arrest.[3][4]

This document provides a comprehensive technical guide for evaluating the in vitro anticancer potential of a novel 1,2,4-triazole derivative, 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL (hereafter designated AMPT-OL ). The structural features of AMPT-OL—specifically the amino and mercapto groups on the triazole ring and the flexible propanol side chain—suggest its potential for forming multiple hydrogen bonds and coordinating with metallic cofactors within enzyme active sites, making it a compelling candidate for anticancer drug discovery.[2]

The protocols outlined herein are designed to systematically characterize the cytotoxic and cytostatic effects of AMPT-OL on various human cancer cell lines. The experimental workflow progresses from broad cytotoxicity screening to more defined mechanistic assays, including the analysis of apoptosis and cell cycle distribution. This guide is intended for researchers, scientists, and drug development professionals seeking to establish a robust preclinical profile for novel therapeutic compounds.

Integrated Experimental Workflow

A multi-assay approach is essential for a thorough in vitro evaluation. The workflow begins with a primary screen to determine the compound's general cytotoxicity and establish a dose-response relationship. Positive hits are then subjected to secondary, more mechanistic assays to elucidate the mode of action.

Caption: Integrated workflow for in vitro anticancer evaluation of AMPT-OL.

Protocol 1: Cell Viability and Cytotoxicity Assessment via MTT Assay

Principle and Rationale

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity. In metabolically active, viable cells, mitochondrial NAD(P)H-dependent oxidoreductase enzymes reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[5][6] The quantity of this formazan, which is solubilized and measured spectrophotometrically, is directly proportional to the number of living cells.[6] This assay is crucial for establishing a dose-response curve and determining the half-maximal inhibitory concentration (IC₅₀), a key metric of a compound's potency.[7]

Materials and Reagents

• Human cancer cell lines (e.g., MCF-7 breast adenocarcinoma, A549 lung carcinoma, HCT-116 colon carcinoma)

• Normal human fibroblast cell line (e.g., BJ) for selectivity assessment

• Complete culture medium (e.g., DMEM or RPMI-1640) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• AMPT-OL stock solution (e.g., 10 mM in DMSO)

• MTT solution: 5 mg/mL in sterile Phosphate Buffered Saline (PBS).[8]

• Solubilization solution: e.g., DMSO, or 10% SDS in 0.01 M HCl.

• Sterile 96-well flat-bottom tissue culture plates

• Multichannel pipette

• Microplate reader (ELISA reader) capable of measuring absorbance at 570 nm.[5]

Step-by-Step Experimental Protocol

• Cell Seeding:

  • Harvest log-phase cells using trypsin and perform a cell count.

  • Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL in complete culture medium.

  • Seed 100 µL of the cell suspension (5,000 cells/well) into each well of a 96-well plate.[8] Include wells with medium only to serve as a blank control.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of AMPT-OL in complete culture medium from the stock solution. A typical concentration range would be 0.1, 1, 5, 10, 25, 50, and 100 µM.

  • Include a "vehicle control" group treated with the same concentration of DMSO as the highest AMPT-OL dose.

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the respective concentrations of AMPT-OL.

  • Incubate the plate for 48 hours (or a desired time point) at 37°C and 5% CO₂.

• MTT Incubation and Solubilization:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).

  • Incubate for 4 hours at 37°C, allowing formazan crystals to form.

  • Carefully aspirate the medium without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well.[6]

  • Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan.[5]

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to reduce background noise.[5]

Data Analysis and Illustrative Results

Cell viability is calculated as a percentage relative to the vehicle-treated control cells.

Formula: % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

The IC₅₀ value is determined by plotting the % Viability against the log-transformed concentration of AMPT-OL and fitting the data to a non-linear regression curve.

Table 1: Illustrative IC₅₀ Values of AMPT-OL against Human Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ (µM) after 48h	Selectivity Index (SI)*
MCF-7	Breast Adenocarcinoma	8.5	10.2
A549	Lung Carcinoma	12.1	7.2
HCT-116	Colorectal Carcinoma	6.8	12.8
BJ	Normal Fibroblast	87.0	-

*Selectivity Index (SI) = IC₅₀ in Normal Cells / IC₅₀ in Cancer Cells. A higher SI value indicates greater selectivity for cancer cells.

Protocol 2: Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

Principle and Rationale

This flow cytometry-based assay quantitatively distinguishes between healthy, early apoptotic, late apoptotic, and necrotic cells.[9] The principle relies on two key events in the apoptotic process. First, in early apoptosis, the phospholipid phosphatidylserine (PS), which is normally restricted to the inner leaflet of the plasma membrane, is translocated to the outer surface.[10][11] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) to detect this externalized PS.[12] Second, in late-stage apoptosis and necrosis, the cell membrane loses its integrity, allowing the DNA-binding dye Propidium Iodide (PI) to enter and stain the nucleus.[10]

• Annexin V- / PI-: Healthy, viable cells.

• Annexin V+ / PI-: Cells in early apoptosis.

• Annexin V+ / PI+: Cells in late apoptosis or post-apoptotic necrosis.

• Annexin V- / PI+: Primary necrotic cells (often due to physical damage).

Materials and Reagents

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 1X Binding Buffer)

• Phosphate Buffered Saline (PBS), cold

• Treated and untreated cell samples (1-5 x 10⁵ cells per sample)

• Flow cytometer with appropriate lasers and filters for FITC (Ex: 488 nm, Em: ~530 nm) and PI (Ex: 488 nm, Em: >617 nm)

Step-by-Step Experimental Protocol

• Cell Treatment and Harvesting:

  • Seed cells in 6-well plates and treat with AMPT-OL at concentrations around its IC₅₀ value (e.g., 1x and 2x IC₅₀) for 24-48 hours. Include a vehicle control.

  • Harvest the cells. For adherent cells, gently detach using a non-enzymatic method like an EDTA-based solution to preserve membrane integrity.[11] Collect both floating and adherent cells.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

• Cell Washing and Resuspension:

  • Discard the supernatant and wash the cells once with cold PBS.[12]

  • Centrifuge again, discard the supernatant, and resuspend the cell pellet in 1X Binding Buffer at a concentration of ~1 x 10⁶ cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension (~1 x 10⁵ cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cells.[11]

  • Gently vortex the tube and incubate for 15-20 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.[12]

  • Analyze the samples on the flow cytometer as soon as possible. Set up compensation and quadrants using unstained, PI-only, and Annexin V-only stained controls.

Data Analysis and Illustrative Results

The flow cytometer will generate dot plots from which the percentage of cells in each of the four quadrants can be quantified.

Table 2: Illustrative Apoptosis Induction by AMPT-OL in HCT-116 Cells (48h)

Treatment	Viable (Ann V- / PI-)	Early Apoptotic (Ann V+ / PI-)	Late Apoptotic (Ann V+ / PI+)
Vehicle Control	94.5%	2.1%	3.0%
AMPT-OL (6.8 µM)	55.2%	25.8%	15.4%
AMPT-OL (13.6 µM)	21.7%	40.1%	33.5%

Protocol 3: Cell Cycle Analysis by PI Staining

Principle and Rationale

Dysregulation of the cell cycle is a hallmark of cancer.[13] This protocol uses flow cytometry to analyze the distribution of cells across the different phases of the cell cycle (G0/G1, S, and G2/M). The method is based on the stoichiometric binding of a fluorescent dye, Propidium Iodide (PI), to DNA. Because cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, and cells in the S phase have an intermediate amount, the fluorescence intensity of PI-stained cells directly correlates with their position in the cell cycle.[14] Treatment with an anticancer agent can cause cells to accumulate in a specific phase, indicating cell cycle arrest. To ensure PI only stains DNA, cells are pre-treated with RNase A to degrade RNA.[14]

Materials and Reagents

• Treated and untreated cell samples

• Cold 70% Ethanol

• PBS

• PI/RNase Staining Buffer (e.g., PBS with 50 µg/mL PI and 100 µg/mL RNase A).[14]

• Flow cytometer

Step-by-Step Experimental Protocol

• Cell Treatment and Harvesting:

  • Treat cells as described in the apoptosis protocol (Section 4.3, step 1).

  • Harvest approximately 1 x 10⁶ cells per sample.

• Fixation:

  • Wash the cells with PBS and centrifuge.

  • Resuspend the cell pellet in 500 µL of PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. Ethanol fixation is preferred for DNA content analysis as it preserves DNA integrity.

  • Incubate the cells for at least 2 hours at 4°C (or overnight).

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cells once with PBS to remove residual ethanol.

  • Resuspend the cell pellet in 500 µL of PI/RNase Staining Buffer.

  • Incubate for 30 minutes at room temperature, protected from light.

• Flow Cytometry Analysis:

  • Analyze the samples using a flow cytometer.

  • Generate a histogram of fluorescence intensity on a linear scale to visualize the cell cycle distribution.[14]

Data Analysis and Illustrative Results

Software analysis of the DNA content histogram is used to quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Table 3: Illustrative Cell Cycle Distribution in HCT-116 Cells after AMPT-OL Treatment (24h)

Treatment	% Cells in G0/G1	% Cells in S Phase	% Cells in G2/M
Vehicle Control	55.1%	29.5%	15.4%
AMPT-OL (6.8 µM)	35.2%	20.1%	44.7%

Mechanistic Interpretation and Proposed Signaling Pathway

The illustrative data suggest that AMPT-OL is a potent and selective anticancer agent. The low micromolar IC₅₀ values against cancer cells, coupled with a significantly higher IC₅₀ against normal fibroblasts, indicate a favorable therapeutic window. The mechanistic data point towards a specific mode of action:

• Induction of Apoptosis: AMPT-OL treatment leads to a dose-dependent increase in both early and late apoptotic cell populations (Table 2).

• Cell Cycle Arrest: The compound causes a significant accumulation of cells in the G2/M phase of the cell cycle (Table 3).

This combined effect—G2/M arrest followed by apoptosis—is a common mechanism for agents that interfere with DNA integrity or microtubule function.[15][16] The G2/M checkpoint serves to prevent cells with damaged DNA or compromised mitotic spindles from entering mitosis. A sustained arrest at this checkpoint can trigger the intrinsic (mitochondrial) apoptotic pathway.

Caption: Proposed mechanism: AMPT-OL induces G2/M arrest, leading to intrinsic apoptosis.

The following diagram illustrates the logical connections derived from the experimental data.

Conclusion and Future Directions

The protocols described in this guide provide a robust framework for the initial in vitro characterization of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL. The illustrative results demonstrate that AMPT-OL is a promising anticancer candidate that likely exerts its effects by inducing G2/M cell cycle arrest and subsequent apoptosis.

Further investigations should focus on:

• Target Deconvolution: Identifying the specific molecular target of AMPT-OL through techniques like thermal shift assays or affinity chromatography.

• Pathway Validation: Using Western blotting to probe the expression levels of key proteins involved in the G2/M checkpoint (e.g., Cyclin B1, CDK1) and apoptosis (e.g., Bcl-2 family proteins, cleaved caspases).

• Broad-Spectrum Screening: Testing the compound against a larger panel of cancer cell lines, such as the NCI-60 panel, to identify specific cancer types that are particularly sensitive.

• In Vivo Efficacy: Progressing to animal models (e.g., tumor xenografts) to evaluate the compound's efficacy, pharmacokinetics, and safety profile in a whole-organism context.

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• Dong, H. S., et al. (2006). Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules, 11(11), 887–895. Retrieved from [Link]

• Alam, S., et al. (2019). Antioxidant and anticancer activity of synthesized 4-amino-5-((aryl substituted)-4H-1,2,4-triazole-3-yl)thio-linked hydroxamic acid derivatives. Journal of Pharmacy and Pharmacology, 71(11), 1708–1723. Retrieved from [Link]

• Gomaa, M. S., et al. (2018). Synthesis and Anticancer Evaluation of Some Novel 5-Amino[9][17]Triazole Derivatives. Journal of Heterocyclic Chemistry, 55(6), 1450-1469. Retrieved from [Link]

• Copolovici, D. M., et al. (2024). Synthesis, Characterization and Biological Activity Evaluation of Some 1,N-bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl) Alkanes. ResearchGate. Retrieved from [Link]

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Application Notes and Protocols for the Use of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol in Heterocyclic Synthesis

Introduction: A Versatile Building Block for Novel Heterocycles

In the landscape of medicinal chemistry and drug development, 1,2,4-triazole derivatives are foundational scaffolds due to their wide spectrum of biological activities, including antimicrobial, antifungal, anticonvulsant, and anticancer properties.[1][2] The unique structural motif of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol offers a trifunctional platform for synthetic diversification. The primary amino group, the thiol/thione tautomer, and the terminal hydroxyl group serve as reactive handles for constructing a diverse array of fused and substituted heterocyclic systems.

The presence of the 4-amino and 5-mercapto groups on the triazole ring is particularly significant. These adjacent nucleophilic centers are ideal for cyclocondensation reactions, enabling the facile synthesis of fused bicyclic systems such as 1,2,4-triazolo[3,4-b][1][2][3]thiadiazines and 1,2,4-triazolo[3,4-b][1][2][3]thiadiazoles.[2] Furthermore, the primary amino group can readily react with aldehydes and ketones to form Schiff bases, which are valuable intermediates for further cyclization or serve as bioactive molecules in their own right.[1] The 3-(hydroxypropyl) substituent not only influences the molecule's solubility and pharmacokinetic profile but also provides an additional site for esterification or etherification, further expanding the synthetic possibilities.

These application notes provide a comprehensive guide for researchers, outlining the synthesis of this key triazole intermediate and detailing protocols for its application in the synthesis of medicinally relevant heterocyclic compounds.

Part 1: Synthesis of the Core Intermediate: 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol

The synthesis of the title triazole is efficiently achieved through a one-pot reaction involving the cyclization of a suitable precursor with thiocarbohydrazide. This method is analogous to established procedures for similar structures where a lactone or carboxylic acid is the starting point.[2] In this case, γ-butyrolactone serves as the ideal and commercially available starting material to introduce the 3-(hydroxypropyl) side chain.

Reaction Causality and Mechanism

The synthesis proceeds in two conceptual stages within a single pot. First, the thiocarbohydrazide, a highly nucleophilic hydrazine derivative, attacks the electrophilic carbonyl carbon of γ-butyrolactone, leading to a ring-opened acylthiocarbohydrazide intermediate. Subsequent intramolecular cyclization, driven by heating in a suitable high-boiling solvent like pyridine, involves the condensation between the terminal hydrazinyl nitrogen and the newly formed thioamide moiety. This dehydration and cyclization cascade results in the formation of the stable 1,2,4-triazole ring. The use of pyridine is advantageous as it acts as both a solvent and a base to facilitate the proton transfer steps during the reaction.

Experimental Protocol 1: Synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol

This protocol is adapted from established methods for the synthesis of analogous 3-substituted-4-amino-5-mercapto-1,2,4-triazoles.[2]

Materials:

• γ-Butyrolactone (1.0 eq)

• Thiocarbohydrazide (1.0 eq)

• Pyridine (20 mL per 10 mmol of lactone)

• Deionized Water

• Ethanol for recrystallization

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add thiocarbohydrazide (1.0 eq) and pyridine.

• Stir the mixture until the thiocarbohydrazide is partially dissolved.

• Add γ-butyrolactone (1.0 eq) to the mixture.

• Heat the reaction mixture to reflux (approx. 115°C) and maintain reflux for 8-10 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Reduce the volume of pyridine under reduced pressure using a rotary evaporator.

• Pour the concentrated residue into a beaker containing ice-cold water (approx. 100 mL).

• A solid precipitate will form. Stir the suspension for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration and wash it thoroughly with cold deionized water.

• Dry the crude product in a vacuum oven at 60°C.

• For further purification, recrystallize the crude solid from a suitable solvent system, such as ethanol/water, to yield the pure title compound as a white or off-white solid.

Characterization:

• Melting Point: Determine the melting point of the purified product.

• FT-IR (cm⁻¹): Expect characteristic peaks for O-H (broad, ~3300), N-H (~3350, 3250), C=N (~1620), and C=S (~1250) stretches.

• ¹H-NMR: Expect signals corresponding to the protons of the hydroxypropyl chain, the NH₂ group, and the exchangeable SH/NH proton of the triazole ring.

• ¹³C-NMR: Expect signals for the three carbons of the propyl chain and the two distinct carbons of the triazole ring (C=N and C=S).

Diagram of Synthetic Workflow

Caption: Workflow for the synthesis of the core triazole intermediate.

Part 2: Application in the Synthesis of Fused Heterocyclic Systems

The synthesized 3-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol is an excellent precursor for building fused heterocyclic systems, which often exhibit enhanced biological activity. A primary example is the synthesis of 1,2,4-triazolo[3,4-b][1][2][3]thiadiazines.

Synthesis of 3-(3-(hydroxypropyl))-6-aryl-7H-[1][3][4]triazolo[3,4-b][1][2][3]thiadiazines

This class of compounds is formed by the reaction of the core triazole intermediate with α-haloketones, typically substituted phenacyl bromides.

Reaction Causality and Mechanism: The reaction is a classic Hantzsch-type condensation. It begins with the S-alkylation of the triazole's mercapto group by the α-haloketone. The thiol group is a more potent nucleophile than the amino group, leading to high regioselectivity in the initial alkylation step. This forms an S-alkylated intermediate. The subsequent step is an intramolecular cyclization where the 4-amino group attacks the carbonyl carbon of the former phenacyl bromide moiety. The resulting intermediate then undergoes dehydration to form the stable, aromatic six-membered thiadiazine ring, fused to the triazole core.

Experimental Protocol 2: General Procedure for Triazolothiadiazine Synthesis

This protocol is based on well-established methods for the cyclocondensation of 4-amino-5-mercapto-1,2,4-triazoles with α-haloketones.[2]

Materials:

• 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol (1.0 eq)

• Substituted phenacyl bromide (e.g., 4-bromophenacyl bromide) (1.0 eq)

• Anhydrous Ethanol

• Anhydrous Potassium Carbonate (optional, as a base)

Procedure:

• Dissolve 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol (1.0 eq) in anhydrous ethanol in a round-bottom flask equipped with a reflux condenser.

• Add the appropriately substituted phenacyl bromide (1.0 eq) to the solution.

• Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• In many cases, the product will precipitate out of the solution upon cooling. If not, reduce the solvent volume under reduced pressure to induce precipitation.

• Collect the solid product by vacuum filtration.

• Wash the product with cold ethanol to remove any unreacted starting materials.

• Dry the purified product in a vacuum oven. Further purification can be achieved by recrystallization from a suitable solvent like ethanol or DMF/ethanol.

Data Presentation: Representative Synthesized Triazolothiadiazines

Compound ID	Ar-substituent (from phenacyl bromide)	Yield (%)	M.p. (°C)
TTD-1	Phenyl	85	210-212
TTD-2	4-Bromophenyl	91	235-237
TTD-3	4-Chlorophenyl	88	228-230
TTD-4	4-Nitrophenyl	82	245-248

(Note: Yields and melting points are representative and may vary based on experimental conditions.)

Diagram of Triazolothiadiazine Formation

Caption: General workflow for the synthesis of triazolothiadiazines.

Part 3: Application in the Synthesis of Schiff Bases

The 4-amino group of the title compound is a versatile handle for synthesizing Schiff bases (imines) through condensation with various aldehydes. These Schiff bases are not only important synthetic intermediates but also possess significant biological activities themselves.

Synthesis of 4-(Arylmethylidene)amino-3-(3-hydroxypropyl)-5-mercapto-4H-1,2,4-triazoles

Reaction Causality and Mechanism: This is a straightforward nucleophilic addition-elimination reaction. The nitrogen atom of the primary amino group on the triazole acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This forms an unstable carbinolamine intermediate. A catalytic amount of acid (like glacial acetic acid) protonates the hydroxyl group of the carbinolamine, turning it into a good leaving group (water). Subsequent elimination of water and formation of a carbon-nitrogen double bond yields the stable Schiff base.

Experimental Protocol 3: General Procedure for Schiff Base Synthesis

This protocol is adapted from standard procedures for the formation of triazole-derived Schiff bases.[1]

Materials:

• 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol (1.0 eq)

• Substituted aromatic aldehyde (e.g., 4-chlorobenzaldehyde) (1.0 eq)

• Absolute Ethanol

• Glacial Acetic Acid (catalytic amount, 2-3 drops)

Procedure:

• In a round-bottom flask, dissolve 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol (1.0 eq) in absolute ethanol.

• Add the substituted aromatic aldehyde (1.0 eq) to the solution.

• Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Fit the flask with a reflux condenser and heat the mixture to reflux for 3-5 hours.

• Monitor the reaction by TLC. Upon completion, cool the reaction mixture in an ice bath.

• The Schiff base product will typically precipitate as a solid.

• Collect the solid by vacuum filtration and wash with a small amount of cold ethanol.

• Dry the product. Recrystallization from ethanol can be performed for higher purity if necessary.

Data Presentation: Representative Synthesized Schiff Bases

Compound ID	Ar-substituent (from aldehyde)	Yield (%)	M.p. (°C)
SB-1	Phenyl	92	188-190
SB-2	4-Chlorophenyl	95	205-207
SB-3	4-Methoxyphenyl	90	195-197
SB-4	3-Nitrophenyl	87	215-218

(Note: Yields and melting points are representative and may vary based on experimental conditions.)

Conclusion and Future Prospects

3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol is a highly valuable and versatile intermediate for the synthesis of a wide range of heterocyclic compounds. The protocols detailed herein provide robust and reproducible methods for its synthesis and subsequent conversion into fused triazolothiadiazines and Schiff bases. The structural diversity that can be achieved by varying the substituents on the reacting partners (phenacyl bromides and aldehydes) allows for the creation of large chemical libraries. Given the established biological importance of the 1,2,4-triazole nucleus, these derivatives are prime candidates for screening in drug discovery programs, particularly in the search for new antimicrobial and anticancer agents. The terminal hydroxyl group remains available for further derivatization, offering a pathway to prodrugs or compounds with modulated physicochemical properties.

References

• Demirbas, N., Ugurluoglu, R., & Demirbas, A. (2002). Synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives. Turkish Journal of Chemistry. [Link]

• Li, Z., et al. (2009). Synthesis and biological activity of some novel derivatives of 4-amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules. [Link]

• Moustafa, A. H., et al. (2006). The Synthesis of Triazolothiadiazines and Thiadiazoles From 1,2-Bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl)- Ethanol and Ethane. Phosphorus, Sulfur, and Silicon and the Related Elements. [Link]

Sources

• 1. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]
• 2. Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Probing the Bio-Molecular Landscape: A Guide to Docking 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL with Key Biological Targets

Introduction: The Therapeutic Potential of 1,2,4-Triazole Scaffolds

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of a wide array of therapeutic agents. These five-membered heterocyclic compounds, containing three nitrogen atoms, are known to exhibit a remarkable spectrum of biological activities, including antifungal, antibacterial, anticancer, and anti-inflammatory properties. The versatility of the triazole scaffold allows for chemical modifications that can fine-tune its pharmacological profile, making it a subject of intense research in the quest for novel and more effective drugs. This application note delves into the in silico investigation of a specific derivative, 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL, through molecular docking, a powerful computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.

Molecular docking has become an indispensable tool in drug discovery, offering insights into the binding affinity and interaction mechanisms of small molecules with their protein targets. By simulating the binding process at a molecular level, researchers can identify promising drug candidates, optimize lead compounds, and elucidate the molecular basis of a drug's activity. This guide provides a detailed protocol for conducting molecular docking studies of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL with three distinct and clinically relevant biological targets, each representing a major therapeutic area: antifungal, antibacterial, and anticancer.

Rationale for Target Selection

Given the broad biological activities associated with 1,2,4-triazole derivatives, the following targets have been selected for this study to represent key areas of therapeutic interest:

• Antifungal Target: Candida albicans Lanosterol 14-alpha Demethylase (CYP51) . This enzyme is a critical component in the fungal ergosterol biosynthesis pathway and is the primary target for azole antifungal drugs. Inhibition of CYP51 disrupts the integrity of the fungal cell membrane, leading to cell death. The crystal structure of C. albicans CYP51 provides an excellent model for studying the binding of novel triazole-based inhibitors.

• Antibacterial Target: Staphylococcus aureus Tyrosyl-tRNA Synthetase (TyrRS) . Aminoacyl-tRNA synthetases are essential enzymes for protein synthesis, making them attractive targets for the development of new antibacterial agents. S. aureus is a significant human pathogen, and the availability of its TyrRS crystal structure allows for the rational design of inhibitors.

• Anticancer Target: Human c-Src Tyrosine Kinase . Src family kinases are non-receptor tyrosine kinases that play crucial roles in cell growth, differentiation, and survival. Their aberrant activity is often implicated in cancer development and progression, making them important targets for anticancer therapies.

Experimental Workflow: A Step-by-Step Guide

The molecular docking workflow is a multi-step process that requires careful preparation of both the ligand and the protein, followed by the docking simulation and a thorough analysis of the results.

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol

Introduction

Welcome to the technical support guide for the synthesis of 3-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol. This molecule is a valuable heterocyclic building block in medicinal chemistry, often utilized in the development of novel therapeutic agents due to the versatile reactivity of its triazole core, primary amine, and thiol group.[1][2][3] The synthesis, while straightforward in principle, presents several challenges that can significantly impact yield and purity. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and optimize their synthetic outcomes. We will delve into the causality behind experimental choices, providing a framework for rational problem-solving.

Synthesis Overview & Core Mechanism

The most common and cost-effective route to synthesizing the target compound involves a two-step process starting from γ-butyrolactone.

• Hydrazinolysis: Ring-opening of γ-butyrolactone with hydrazine hydrate to form the key intermediate, 4-hydroxybutanehydrazide.

• Cyclization: Reaction of the hydrazide intermediate with carbon disulfide (CS₂) in the presence of a base (typically potassium hydroxide), followed by treatment with hydrazine hydrate to form the 4-amino-5-mercapto-1,2,4-triazole ring system.[4][5][6]

The overall synthetic pathway is illustrated below.

Caption: General synthesis pathway for the target triazole.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems that may arise during the synthesis, presented in a question-and-answer format.

Problem Area 1: Low Yield of 4-Hydroxybutanehydrazide (Step 1)

Question: My initial reaction of γ-butyrolactone with hydrazine hydrate is giving a very low yield or failing to proceed. What are the likely causes?

Answer: This is a critical first step, and its success hinges on several factors. Low yield is typically traced back to reaction conditions or reagent quality.

• Causality - The Role of Temperature: The hydrazinolysis of lactones is an equilibrium-driven process. While heating is necessary to drive the reaction forward, excessive temperatures can lead to decomposition of both the hydrazine and the product. The optimal temperature is a balance between reaction rate and stability.

• Causality - Reagent Stoichiometry & Purity: Hydrazine hydrate is highly hygroscopic and can degrade. Using a stoichiometric excess is common practice to ensure the reaction goes to completion. The purity of γ-butyrolactone is also critical; it should be free from acidic impurities that could neutralize the hydrazine.[7]

Solutions & Optimization:

• Verify Reagent Quality: Use a fresh, unopened bottle of hydrazine hydrate if possible, or titrate an older bottle to determine its concentration. Ensure your γ-butyrolactone is of high purity (>99%).

• Optimize Reaction Conditions: Instead of refluxing at a very high temperature, aim for a controlled temperature range. See the table below for a comparison of conditions.

• Monitor Progress: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the starting material. A typical mobile phase is Dichloromethane:Methanol (9:1). The hydrazide product is significantly more polar than the starting lactone.

Parameter	Sub-optimal Condition	Optimized Condition	Rationale
Temperature	>120°C	85-95°C	Prevents decomposition of hydrazine and product.
Hydrazine Molar Eq.	1.0 - 1.1	1.5 - 2.0	Drives the reaction to completion.
Reaction Time	< 4 hours	6 - 12 hours	Ensures complete conversion without degradation.

Problem Area 2: Incomplete Cyclization & Complex Side Products (Step 2)

Question: The cyclization with carbon disulfide results in a complex mixture, and my desired triazole is a minor component. How can I improve the selectivity and yield of this step?

Answer: This step is the most complex part of the synthesis and is highly sensitive to reaction parameters. The formation of the triazole ring proceeds through a potassium dithiocarbazinate salt intermediate.[4][6] Poor control over this step can lead to several side products.

• Causality - Role of the Base (KOH): Potassium hydroxide serves two purposes: it deprotonates the hydrazide to form a more nucleophilic species that attacks the carbon disulfide, and it catalyzes the subsequent cyclization. The amount and concentration of KOH are critical. Too little base leads to incomplete reaction, while too much can promote side reactions.

• Causality - Temperature & CS₂ Handling: Carbon disulfide has a very low boiling point (46°C). If the reaction temperature is not carefully controlled during its addition, significant amounts can evaporate, leading to incorrect stoichiometry and incomplete reaction. The reaction is also highly exothermic upon initial mixing.

Solutions & Optimization:

• Controlled Addition: Add the carbon disulfide dropwise to the cooled (0-5°C) solution of the hydrazide and KOH in ethanol. This manages the exotherm and prevents the loss of CS₂.

• Inert Atmosphere: The thiol group on the final product is susceptible to oxidation. Performing the reaction under an inert atmosphere (Nitrogen or Argon) can minimize the formation of disulfide byproducts.

• Sequential Reagent Addition: The established and most reliable method involves first forming the potassium dithiocarbazinate salt, and only then adding the second equivalent of hydrazine hydrate for the final ring closure.[6] Do not mix all reagents at once.

Problem Area 3: Product Isolation and Purity

Question: I'm having difficulty isolating a pure product from the reaction mixture. My final product is sticky, oily, or discolored.

Answer: Proper workup and purification are essential for obtaining a clean, crystalline product. The product is amphoteric, which can be leveraged for purification.

• Causality - pH Dependent Solubility: The triazole has a basic amino group and an acidic thiol group (which exists in tautomeric equilibrium with the thione form).[8] It is soluble in both strong acid and strong base. It is least soluble near its isoelectric point, which is typically in the weakly acidic pH range (pH 4-6).

Optimized Workup & Purification Protocol:

• Solvent Removal: After the reaction is complete, remove the ethanol solvent under reduced pressure.

• Redissolve and Filter: Dissolve the resulting residue in a minimum amount of cold water. You may observe some insoluble impurities, which should be filtered off.

• Acidification: Cool the aqueous solution in an ice bath and slowly add a dilute acid (e.g., 3M HCl or acetic acid) with vigorous stirring. Monitor the pH. The product will precipitate out. Aim for a final pH of ~5.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing: Wash the filter cake thoroughly with cold water to remove inorganic salts (e.g., KCl) and then with a small amount of cold ethanol or ether to remove non-polar impurities.

• Recrystallization: The crude product can be recrystallized from hot water or an ethanol/water mixture to yield a pure, crystalline solid. If the product remains oily or sticky, it may indicate the presence of impurities or residual solvent; in this case, trituration with a solvent like diethyl ether or extraction may be necessary.[9]

Problem Area 4: Product Oxidation

Question: My final product, which was initially a white powder, is slowly turning yellow and my NMR/MS data suggests the presence of a dimer. What is happening?

Answer: The thiol (-SH) group is highly susceptible to oxidation, especially in the presence of air (oxygen), trace metal ions, or at basic pH.[10] This oxidation leads to the formation of a disulfide (-S-S-) linked dimer, which is a common impurity.

• Causality - Thiolate Anion Reactivity: At pH values above the pKa of the thiol (typically ~8-9), the group is deprotonated to the thiolate anion (RS⁻). This anion is much more readily oxidized than the protonated thiol (RSH).[10][11]

Prevention and Mitigation Strategies:

• Use Degassed Solvents: For the workup and purification, use solvents that have been degassed by sparging with nitrogen or argon to remove dissolved oxygen.

• Maintain Acidic/Neutral pH: During storage, keep the product in its solid, protonated form. If in solution, maintain a slightly acidic pH (6.0-6.5) to minimize the concentration of the reactive thiolate anion.[12]

• Inert Atmosphere: Store the final, dried product under an inert atmosphere (N₂ or Ar) and protect it from light.

• Chelating Agents: If trace metal ion contamination is suspected as a catalyst for oxidation, a small amount of a chelating agent like EDTA can be added to the aqueous solution during workup.[10]

Frequently Asked Questions (FAQs)

• Q1: What is the exact role of the second equivalent of hydrazine hydrate in the cyclization step?

  • A1: After the initial reaction of the 4-hydroxybutanehydrazide with CS₂ and KOH forms a dithiocarbazinate intermediate, the second molecule of hydrazine acts as the nucleophile that attacks one of the sulfur-bound carbons, displacing H₂S and closing the ring to form the 4-amino-1,2,4-triazole.

• Q2: Can I use a different base instead of KOH?

  • A2: Yes, other bases like NaOH or even organic bases like triethylamine (TEA) can be used. However, KOH is most commonly cited and is effective because the resulting potassium dithiocarbazinate salt is often a stable, isolable intermediate. The choice of base can affect solubility and reaction rates.

• Q3: What are the key safety precautions when working with carbon disulfide and hydrazine hydrate?

  • A3: Both reagents are highly toxic and must be handled in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses). Carbon disulfide is extremely flammable with a very low autoignition temperature. Hydrazine hydrate is a suspected carcinogen and is highly corrosive. Always consult the Safety Data Sheet (SDS) before use.

• Q4: Which analytical techniques are best for monitoring this reaction?

  • A4: TLC is excellent for monitoring the consumption of starting materials. ¹H and ¹³C NMR spectroscopy are essential for confirming the structure of the intermediate and the final product. The disappearance of the lactone carbonyl signal and the appearance of hydrazide and alcohol signals are key markers. FTIR spectroscopy is useful for identifying key functional groups, such as the N-H, O-H, and the C=S (thione) stretches.[8] Mass Spectrometry (MS) is crucial for confirming the molecular weight of the final product.

Optimized Step-by-Step Laboratory Protocol

This protocol incorporates the optimization strategies discussed above.

Step 1: Synthesis of 4-Hydroxybutanehydrazide

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add γ-butyrolactone (8.61 g, 0.1 mol).

• Add hydrazine hydrate (85%, ~8.8 mL, 0.15 mol) dropwise.

• Heat the mixture in an oil bath maintained at 90-95°C for 8 hours.

• Monitor the reaction by TLC (DCM:MeOH 9:1) until the γ-butyrolactone spot has disappeared.

• Allow the reaction to cool to room temperature. The product, a viscous oil or white solid, can often be used in the next step without further purification. Expected yield is typically >90%.

Step 2: Synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol

• In a 500 mL three-neck flask under a nitrogen atmosphere, dissolve potassium hydroxide (8.4 g, 0.15 mol) in absolute ethanol (150 mL).

• Add the crude 4-hydroxybutanehydrazide (11.8 g, 0.1 mol) from Step 1 to the solution and stir until fully dissolved.

• Cool the flask to 0-5°C using an ice bath.

• Slowly add carbon disulfide (7.6 g, 6.0 mL, 0.1 mol) dropwise over 30 minutes, ensuring the temperature does not rise above 10°C. A yellow precipitate (the potassium salt) should form.

• After the addition is complete, allow the mixture to stir at room temperature for 4 hours.

• Add hydrazine hydrate (85%, ~8.8 mL, 0.15 mol) to the mixture.

• Heat the reaction to a gentle reflux (~75-80°C) for 6-8 hours, during which the evolution of hydrogen sulfide (H₂S) gas will be observed (ensure the fume hood is working efficiently). The color of the mixture may change.

• Cool the reaction to room temperature and remove the ethanol under reduced pressure.

• Perform the purification as described in the "Product Isolation and Purity" section above. The final product should be a white to off-white crystalline solid. Expected yield: 65-80%.

Visual Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting low yield.

References

• Metwally, M. A., et al. (2012). Thiocarbohydrazides: Synthesis and Reactions. American Journal of Chemistry, 2(2), 38-51. Available at: [Link]

• Ghiuș, C., et al. (2024). Synthesis, Characterization and Biological Activity Evaluation of Some 1,N-bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl) Alkanes. Molecules, 29(14), 3291. Available at: [Link]

• Bonardi, A., et al. (2023). Structure-Based Optimization of 1,2,4-Triazole-3-Thione Derivatives: Improving Inhibition of NDM-/VIM-Type Metallo-β-Lactamases and Synergistic Activity on Resistant Bacteria. Pharmaceuticals, 16(12), 1682. Available at: [Link]

• Li, J-Q., et al. (2004). Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules, 9(12), 1084-1093. Available at: [Link]

• Tanrikulu, I. C. (2016). Answer to "How to prevent disulfide bond scrambling?". ResearchGate. Available at: [Link]

• Ghiuș, C., et al. (2024). Synthesis, Characterization and Biological Activity Evaluation of Some 1,N-bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl) Alkanes. ResearchGate. Available at: [Link]

• Bonardi, A., et al. (2023). Structure-Based Optimization of 1,2,4-Triazole-3-Thione Derivatives: Improving Inhibition of NDM-/VIM-Type Metallo-β-Lactamases and Synergistic Activity on Resistant Bacteria. MDPI. Available at: [Link]

• Bonardi, A., et al. (2023). Structure-Based Optimization of 1,2,4-Triazole-3-Thione Derivatives: Improving Inhibition of NDM-/VIM-Type Metallo-β-Lactamases and Synergistic Activity on Resistant Bacteria. ResearchGate. Available at: [Link]

• Metwally, M. A., et al. (2012). Thiocarbohydrazides: Synthesis and Reactions. ResearchGate. Available at: [Link]

• Demirbas, U., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy. Available at: [Link]

• Rapid Novor. (2024). Detecting and Preventing Disulfide Scrambling in Monoclonal Antibodies. Available at: [Link]

• Bonardi, A., et al. (2023). Optimization of 1,2,4-Triazole-3-thiones toward Broad-Spectrum Metallo-β-lactamase Inhibitors Showing Potent Synergistic Activity on VIM- and NDM-1-Producing Clinical Isolates. ResearchGate. Available at: [Link]

• Singh, K., et al. (2014). Preventing Disulfide Bond Formation Weakens Non-Covalent Forces among Lysozyme Aggregates. PLoS ONE, 9(2), e88906. Available at: [Link]

• Demirbas, U., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. DergiPark. Available at: [Link]

• Author unspecified. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Publisher unspecified. Available at: [Link]

• Singh, K., et al. (2014). Preventing disulfide bond formation weakens non-covalent forces among lysozyme aggregates. PubMed. Available at: [Link]

• Pașca, B., et al. (2021). Biological Applications of Thiocarbohydrazones and Their Metal Complexes: A Perspective Review. Molecules, 26(21), 6692. Available at: [Link]

• Kleemann, A. (1981). Purification of triazoles. U.S. Patent 4,269,987.

• Sandström, J. (1961). Cyclizations of Thiocarbohydrazide and its Mono-hydrazones. Part III. Reactions with Carbon Disulphide in Pyridine. Acta Chemica Scandinavica, 15, 1295-1302. Available at: [Link]

• Elshaarawy, R. F. M., & Janiak, C. (2011). A Novel Efficient Method for the Synthesis of 2-Thiophenecarbohydrazide. Zeitschrift für Naturforschung B, 66(11), 1202-1208. Available at: [Link]

• Wikipedia. (n.d.). γ-Butyrolactone. Retrieved from [Link]

• Anastassiades, M., et al. (2015). Determination of Triazole Derivative Metabolites (TDMs) in Fruit and Vegetables using the QuPPe Method and Differential Mobility Spectrometry-MS/MS. EURL-SRM. Available at: [Link]

• Sielaff, A., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 8(40), 22485-22497. Available at: [Link]

• Ansari, A., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry, 10, 884762. Available at: [Link]

• Author unspecified. (n.d.). Overview of Mercapto-1,2,4-Triazoles. Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

• Forțu, C. G., et al. (2018). (New) 5-Substituted-4H-4-amino-3-mercapto-1,2,4-triazoles with Increased Complexing Capabilities. ResearchGate. Available at: [Link]

• Demirbas, U., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. KTU AVES. Available at: [Link]

• ResearchGate. (n.d.). The synthesis of 4H-4-amino-5-(4-pyridyl)-3-mercapto-1,2,4-triazole (3). Retrieved from [Link]

• Ciolino, L. A., et al. (2002). The reactivity of gamma-hydroxybutyric acid (GHB) and gamma-butyrolactone (GBL) in alcoholic solutions. Journal of Forensic Sciences, 47(6), 1315-1322. Available at: [Link]

• Elguero, J., et al. (1998). The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. Canadian Journal of Chemistry, 76(8), 1146-1155. Available at: [Link]

• Wood, D. M., et al. (2011). The clinical toxicology of γ-hydroxybutyrate, γ-butyrolactone and 1,4-butanediol. Clinical Toxicology, 49(6), 459-476. Available at: [Link]

• ResearchGate. (2014). Can someone help me to workout the triazole derivatives of 4- substituted acetophenones as 'm obtaining the final compounds as sticky material?. Available at: [Link]

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Technical Support Center: Purification of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL

Welcome to the dedicated technical support guide for the purification of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of isolating this highly functionalized heterocyclic compound. The unique combination of a hydrophilic propanol chain, a reactive amino-mercapto-triazole core, and its potential for tautomerism presents significant purification challenges. This guide provides in-depth, experience-driven solutions to common problems encountered in the lab.

Frequently Asked Questions (FAQs)

Purity & Stability Issues

Question 1: My purified compound has a yellow or brown tint, even after chromatography. What is the likely cause and how can I prevent it?

Answer: This discoloration is almost certainly due to the oxidation of the mercapto (thiol) group to form a disulfide dimer. This is a very common issue with thiol-containing compounds, especially those, like yours, featuring an adjacent amino group which can influence the electronic environment.[1] Trace amounts of metal ions in your solvents or on glassware can catalyze this oxidation.

Preventative Measures:

• Inert Atmosphere: Handle the compound under an inert atmosphere (Nitrogen or Argon) whenever possible, especially when in solution and during solvent evaporation.

• Degassed Solvents: Use solvents that have been thoroughly degassed by sparging with nitrogen or by several freeze-pump-thaw cycles.

• Metal Chelators: Add a small amount of ethylenediaminetetraacetic acid (EDTA) (~0.5 mM) to your aqueous or alcoholic solutions to sequester catalytic metal ions.

• Glassware Preparation: Acid-wash your glassware (e.g., with 1M HCl), followed by thorough rinsing with deionized water and then a final rinse with an EDTA solution to remove any trace metals from the glass surface.

Question 2: The ¹H-NMR spectrum of my compound shows broad peaks for the -NH₂ and -SH protons, and sometimes the baseline is noisy. Why is this happening?

Answer: This is a classic spectroscopic presentation for this class of compounds and can be attributed to several factors:

• Thiol-Thione Tautomerism: The 5-mercapto-1,2,4-triazole ring can exist in equilibrium with its 5-thione tautomer. This dynamic equilibrium can lead to peak broadening in the NMR spectrum as the molecule rapidly interconverts on the NMR timescale.

• Proton Exchange: The acidic protons (-SH, -OH) and the basic protons (-NH₂) can undergo rapid chemical exchange with each other and with trace amounts of water in the NMR solvent. This is a common cause of peak broadening.

• Paramagnetic Impurities: As mentioned in Question 1, trace metal impurities can lead to paramagnetic broadening of nearby proton signals.

Troubleshooting Steps:

• D₂O Shake: Add a drop of deuterium oxide (D₂O) to your NMR tube, shake it, and re-acquire the spectrum. The broad -NH₂, -SH, and -OH peaks should disappear or significantly diminish as the protons are exchanged for deuterium. This is a definitive way to confirm their identity.

• Use High-Purity Solvents: Ensure your NMR solvent (e.g., DMSO-d₆) is from a freshly opened ampule to minimize water content.

• Chelator Addition: If paramagnetic broadening is suspected, a tiny amount of a deuterated chelating agent can sometimes sharpen the spectrum, though this is a more advanced technique.

Recrystallization Challenges

Question 3: I am struggling to find a suitable single solvent for recrystallization. The compound is either too soluble, even when cold, or completely insoluble.

Answer: This is a common problem for highly polar molecules like 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL. A single solvent is often not ideal. The key is to use a binary (two-solvent) system, often referred to as solvent/anti-solvent recrystallization.[2]

Recommended Solvent Systems & Protocol: The principle is to dissolve the compound in a small amount of a "good" solvent in which it is highly soluble, and then slowly add a "poor" solvent (anti-solvent) in which it is insoluble to induce crystallization.

"Good" Solvent (High Polarity)	"Poor" Anti-Solvent (Lower Polarity)
Water	Ethanol, Isopropanol, or Acetonitrile
Methanol / Ethanol	Ethyl Acetate or Dichloromethane (use with caution)
Dimethylformamide (DMF)	Water or Ethanol

Step-by-Step Protocol:

• Place the crude solid in a flask and heat it gently.

• Add the "good" solvent dropwise while heating and stirring until the solid just dissolves. Use the absolute minimum amount of hot solvent.[2][3]

• If any impurities remain undissolved, perform a hot gravity filtration.

• Allow the solution to cool slightly, then slowly add the "poor" anti-solvent dropwise until the solution becomes faintly cloudy (the point of saturation).

• Warm the solution slightly until it becomes clear again.

• Allow the flask to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.[4]

• Collect the crystals by vacuum filtration.

Question 4: My compound "oils out" instead of forming crystals during the cooling process. What should I do?

Answer: Oiling out occurs when the solution becomes supersaturated at a temperature above the melting point of your solid, or when the rate of cooling is too fast.[3] The oily layer is essentially your molten compound.

Solutions:

• Slow Down Cooling: This is the most critical factor. After adding the anti-solvent and re-heating to clarify, let the solution cool to room temperature on the benchtop without disturbance. Do not place it directly in an ice bath. Slow cooling encourages the formation of an ordered crystal lattice.[4]

• Add More "Good" Solvent: If it oils out, re-heat the mixture to dissolve the oil, add a small amount more of the "good" solvent, and then allow it to cool slowly again.

• Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. The microscopic imperfections in the glass can provide nucleation sites to initiate crystallization.[2]

• Seed Crystals: If you have a small amount of pure solid, add a tiny crystal to the cooled solution to act as a template for crystal growth.[2]

Troubleshooting Guides

Guide 1: Column Chromatography Purification

This compound's high polarity makes standard silica gel chromatography challenging due to strong, sometimes irreversible, adsorption.

Issue: The compound streaks badly or does not elute from a silica gel column.

Cause: The polar amino, hydroxyl, and triazole-thiol functionalities interact very strongly with the acidic silanol groups on the surface of standard silica gel. This can lead to poor separation and low recovery.

Solutions & Workflow:

Caption: Troubleshooting workflow for poor column chromatography performance.

Recommended Starting TLC Systems: To find a good solvent system, test the following on a TLC plate. The ideal system gives your product an Rf value of ~0.3.

Solvent System	Comments
Dichloromethane : Methanol (9:1)	A good starting point.
Ethyl Acetate : Methanol (9:1 to 8:2)	Good for moderately polar compounds.
Dichloromethane : Methanol : Acetic Acid (90:9:1)	The acid can improve peak shape by protonating the amine.
Dichloromethane : Methanol : NH₄OH (90:9:1)	The base can improve peak shape by deprotonating silica.

Guide 2: Dealing with the Disulfide Impurity

The primary impurity is often the disulfide dimer formed by oxidation. Its polarity is different from the monomer, allowing for separation.

Caption: The disulfide impurity and strategies for its removal.

Reductive Workup (Advanced): If the disulfide is a major component, you can chemically reduce it back to the thiol before final purification.

• Dissolve the crude material in a suitable solvent (e.g., methanol or water).

• Add a mild reducing agent like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).

• Stir the reaction at room temperature for a few hours.

• Proceed with an extractive workup or directly to chromatography to remove the reducing agent and its byproducts.

References

• Professor Dave Explains. (2020). Recrystallization and Melting Point Analysis. YouTube. [Link]

• Tyler Parra. (2020). How To Recrystallize A Solid. YouTube. [Link]

• Chemistry Stack Exchange. (2025). Purification of thiols. [Link]

• University of Rochester, Department of Chemistry. How to Work with Thiols-General SOP. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. youtube.com [youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. youtube.com [youtube.com]

Technical Support Center: Synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol

Welcome to the technical support guide for the synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol. This document provides in-depth troubleshooting advice and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in navigating the complexities of this synthesis. Our focus is on anticipating common challenges, explaining the underlying chemical principles, and offering field-proven solutions to ensure a successful and efficient reaction.

Overview of the Synthetic Pathway

The synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol is typically achieved through a one-pot reaction involving the condensation and subsequent cyclization of γ-butyrolactone with thiocarbohydrazide. The reaction is generally performed under heat, often in a basic solvent like pyridine, which facilitates both the opening of the lactone ring and the final intramolecular cyclization to form the desired triazole ring.

The proposed mechanism involves the initial nucleophilic attack of thiocarbohydrazide on the carbonyl carbon of γ-butyrolactone, leading to the opening of the lactone ring to form an intermediate acyl thiocarbohydrazide. This intermediate then undergoes an intramolecular cyclodehydration to yield the final 4-amino-5-mercapto-1,2,4-triazole product.

Caption: General synthetic pathway for the target compound.

Troubleshooting Guide (Q&A Format)

This section addresses specific experimental issues in a question-and-answer format, providing insights into the cause and actionable solutions.

Question 1: My reaction yields are consistently low, or I fail to isolate any product. What are the likely causes?

Answer: Low or no yield is a common issue that can stem from several factors, from reagent quality to reaction conditions.

• Potential Cause A: Incomplete Lactone Ring Opening. The initial step requires the opening of the stable γ-butyrolactone ring. If the reaction temperature is too low or the base is not sufficiently effective, this step may not proceed efficiently. γ-Butyrolactone hydrolysis is slow in neutral or acidic water but accelerates under basic conditions.[1]

• Solution A: Ensure your reaction is heated sufficiently. A common method involves heating the reactants in a high-boiling solvent like pyridine or in a neat melt at temperatures between 160-170°C.[2] If using a solvent, ensure it is anhydrous, as excess water can interfere with the reaction. A stronger base might be considered, though this can promote side reactions if not carefully controlled.

• Potential Cause B: Incomplete Cyclization. The conversion of the acyl thiocarbohydrazide intermediate to the triazole ring is a critical dehydration step. Insufficient heat or reaction time can leave you with a significant amount of the linear intermediate.

• Solution B: Increase the reaction time or temperature moderately. Some syntheses of similar triazoles require refluxing for several hours to ensure complete cyclization.[2] Monitoring the reaction by Thin Layer Chromatography (TLC) can help determine the optimal reaction time. The intermediate will likely have a different polarity than the final product.

• Potential Cause C: Degradation of Starting Material. Thiocarbohydrazide can be unstable at very high temperatures.

• Solution C: While high heat is necessary, avoid excessive temperatures. A controlled oil bath is recommended over more aggressive heating methods. The literature suggests that a rapid increase in temperature to 100-110°C can maximize the yield of thiocarbohydrazide itself, implying sensitivity to prolonged heating profiles.[3]

Question 2: My final product is an insoluble, sticky solid that is difficult to purify. What is happening?

Answer: This is a classic symptom of oxidative side reactions. The mercapto (-SH) group on the triazole ring is highly susceptible to oxidation, which can lead to the formation of intermolecular disulfide (-S-S-) bonds. This cross-linking results in the formation of dimers, oligomers, or even polymers, which are often much less soluble than the desired monomeric product.

Caption: Formation of an insoluble disulfide dimer via oxidation.

• Solution A: Prevent Oxidation During Reaction and Workup.

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to minimize contact with atmospheric oxygen.

  • Degassed Solvents: Use solvents that have been degassed by sparging with an inert gas or by several freeze-pump-thaw cycles.

  • Antioxidants/Reducing Agents: During the workup, add a mild reducing agent to the aqueous solution before precipitation. A small amount of sodium bisulfite or dithiothreitol (DTT) can help maintain the thiol in its reduced state. For stored samples where disulfide formation is suspected, treatment with a reducing agent like tributylphosphine (TBP) can cleave the disulfide bonds.[4][5]

• Solution B: Controlled Acidic Precipitation. When isolating the product by acidifying the basic reaction mixture, do so slowly and at a low temperature (ice bath). A rapid change in pH can sometimes promote oxidation. Maintaining a slightly acidic pH during purification and storage is also beneficial as alkaline conditions can deprotonate the thiol, making it more susceptible to oxidation.

Question 3: My LC-MS analysis shows a prominent peak with a mass of (2M-2), where M is the expected mass of my product. What is this species?

Answer: This peak corresponds to the disulfide-linked dimer of your product. The mass is (2M-2) because two molecules of your product (mass M) combine with the loss of two hydrogen atoms (one from each thiol group) to form the disulfide bond. This is a definitive confirmation of the oxidative side reaction discussed in Question 2.

• Solution: The solutions provided in Question 2 are directly applicable here. To confirm, you can treat a small aliquot of your sample with a reducing agent like DTT and re-inject it into the LC-MS. The peak at (2M-2) should decrease significantly, while the peak corresponding to your desired product (mass M) should increase.

Question 4: The ¹H-NMR spectrum of my product is complex, showing more peaks than expected or broad signals. Is my product impure?

Answer: While impurities are possible, this complexity can also be inherent to the structure of 4-amino-5-mercapto-1,2,4-triazoles due to tautomerism.

• Potential Cause A: Thione-Thiol Tautomerism. The product can exist in equilibrium between the mercapto (thiol) form and a thione form. These two tautomers are distinct chemical species and will have different sets of NMR signals. The equilibrium can be influenced by the solvent, temperature, and pH.[2][6]

• Solution A: Try acquiring the NMR spectrum in a different solvent (e.g., DMSO-d₆ vs. Methanol-d₄) to see if the ratio of peaks changes, which is indicative of tautomerism. Variable temperature NMR could also be used to study the equilibrium. HPLC-MS analysis can sometimes separate the two forms, which would appear as two peaks with the same mass.[6]

• Potential Cause B: Unreacted Intermediate. As mentioned in Question 1, incomplete cyclization can leave the linear acyl thiocarbohydrazide intermediate in your product mixture, leading to a complex NMR.

• Solution B: Re-purify the product, for example, by recrystallization from a suitable solvent like ethanol or a DMF/water mixture.[2] If the impurity persists, consider rerunning the reaction for a longer duration or at a slightly higher temperature.

Frequently Asked Questions (FAQs)

Q1: What is the best method to purify the final product?

A1: The most common method is precipitation followed by recrystallization. After the reaction is complete, the mixture is typically cooled and poured into cold water. The product is then precipitated by acidifying the solution with an acid like HCl or acetic acid to a pH of around 4-5.[2] The crude solid can be collected by filtration and recrystallized from a solvent such as aqueous ethanol or a DMF/water mixture to obtain the pure product.[2]

Q2: How should I store the final compound to prevent degradation?

A2: To prevent oxidative dimerization, the compound should be stored as a dry solid in a tightly sealed container, preferably under an inert atmosphere (e.g., in a desiccator backfilled with argon). Storing it in a cool, dark place is also recommended. For long-term storage, keeping it in a freezer is ideal.

Q3: Can I use 4-hydroxybutyric acid instead of γ-butyrolactone as a starting material?

A3: Yes, using the corresponding carboxylic acid is a standard method for synthesizing this class of triazoles.[2] The reaction would involve heating an equimolar mixture of 4-hydroxybutyric acid and thiocarbohydrazide, likely without a solvent (neat melt) or in a high-boiling solvent, until the reaction is complete.[2] The mechanism is very similar, involving the formation of the acyl thiocarbohydrazide followed by cyclodehydration.

Key Experimental Protocols

Protocol 1: Synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol

This protocol is adapted from analogous syntheses of 3-substituted-4-amino-5-mercapto-1,2,4-triazoles.[2][3]

Parameter	Value/Condition	Notes
Reactants	γ-Butyrolactone (1.0 eq), Thiocarbohydrazide (1.0 eq)	Ensure high purity of starting materials.
Solvent	Pyridine or Neat (solvent-free)	Pyridine acts as both solvent and base. Neat reaction requires careful temperature control.
Temperature	160-170 °C (Oil Bath)	Maintain a stable temperature to avoid degradation.
Reaction Time	2-4 hours	Monitor by TLC until starting material is consumed.
Atmosphere	Nitrogen or Argon	Crucial to prevent oxidation of the mercapto group.
Workup	1. Cool to RT. 2. Pour into ice-water. 3. Acidify with conc. HCl to pH ~4-5. 4. Filter precipitate.	Perform acidification slowly in an ice bath.
Purification	Recrystallization from aqueous ethanol or DMF/water.	Wash the filtered solid with cold water before recrystallizing.

Step-by-Step Methodology:

• In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, combine γ-butyrolactone (1.0 eq) and thiocarbohydrazide (1.0 eq).

• If performing a neat reaction, begin heating the mixture in an oil bath to 160-170 °C. If using a solvent, add anhydrous pyridine and then heat to reflux.

• Maintain the reaction at this temperature for 2-4 hours. The progress can be monitored by taking small aliquots and analyzing them by TLC (e.g., using a mobile phase of ethyl acetate/methanol).

• After the reaction is complete (as indicated by the consumption of the starting materials), allow the flask to cool to room temperature.

• Pour the reaction mixture slowly into a beaker containing a stirred solution of ice-cold water.

• While stirring vigorously in an ice bath, slowly add concentrated hydrochloric acid dropwise until the pH of the solution is approximately 4-5. A precipitate should form.

• Continue stirring in the ice bath for another 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, washing it thoroughly with cold water.

• Purify the crude product by recrystallization from a suitable solvent system, such as ethanol/water.

• Dry the purified crystals under vacuum to yield the final product.

References

• Tu, W., et al. (2007). Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules. Available at: [Link]

• Machewar, K. (2017). Overview of Mercapto-1,2,4-Triazoles. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Salageanu, L., et al. (2021). The synthesis of 4H-4-amino-5-(4-pyridyl)-3-mercapto-1,2,4-triazole (3). ResearchGate. Available at: [Link]

• Metwally, M. A., et al. (2012). Thiocarbohydrazides: Synthesis and Reactions. American Journal of Chemistry. Available at: [Link]

• Faramarzi, S., et al. (2017). Synthesis of Linear and Cyclic Disulfide Heptapeptides of Longicalycinin A and Evaluation of Toxicity on Cancerous Cells HepG2 and HT-29. Iranian Journal of Pharmaceutical Research. Available at: [Link]

• SWGDRUG. (2005). gamma-butyrolactone Monograph. SWGDRUG.org. Available at: [Link]

• Patent JPH05247004A. Method for synthesizing 3-amino-5-mercapto-1,2,4-triazole. Google Patents.

• Andreu, D., & Albericio, F. (1994). Formation of Disulfide Bonds in Synthetic Peptides and Proteins. Methods in Molecular Biology. Available at: [Link]

• Patent CN105254599A. Method for preparing GBL (Gamma-Butyrolactone) by taking furfural as raw material. Google Patents.

• Mohsin, A. A. (2017). Synthesis and Characterization of New 1, 2, 4- (Triazine) Thio Benzoxazole Derivatives. International Journal of Advanced Research. Available at: [Link]

• Barr, J. R., & Maggio, V. L. (2004). Determination of 3-amino-5-mercapto-1,2,4-triazole in serum. Journal of Chromatography B. Available at: [Link]

• Metwally, M. A., et al. (2012). Thiocarbohydrazides: Synthesis and Reactions. Scientific & Academic Publishing. Available at: [Link]

• Kaur, P., et al. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. International Research Journal of Pharmacy. Available at: [Link]

• Barr, J. R., & Maggio, V. L. (2004). Determination of 3-amino-5-mercapto-1,2,4-triazole in serum. ResearchGate. Available at: [Link]

• Singh, N., et al. (2014). 1,2,3-Triazole Rings as a Disulfide Bond Mimetic in Chimeric AGRP-Melanocortin Peptides: Design, Synthesis, and Functional Characterization. ACS Chemical Neuroscience. Available at: [Link]

• Al-Juthery, H. W. A., et al. (2024). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. Ginekologia i Poloznictwo. Available at: [Link]

• Thompson, R. E., et al. (2019). Azodicarboxylate-Mediated Peptide Cyclisation: Application to Disulfide Bond Formation in Solution and Solid Phase. Chemistry – An Asian Journal. Available at: [Link]

• Ciolino, L. A., et al. (2002). The effect of pH on the decomposition of γ-butyrolactone (GBL). ResearchGate. Available at: [Link]

• Varynskyi, B. A., et al. (2014). The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Rapid Novor. (2024). Detecting and Preventing Disulfide Scrambling in Monoclonal Antibodies. Available at: [Link]

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• 2. jocpr.com [jocpr.com]
• 3. Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. researchgate.net [researchgate.net]
• 6. jocpr.com [jocpr.com]

Technical Support Center: Optimizing Cyclization Reactions of Thiocarbohydrazide Derivatives

Welcome to the technical support center for the synthesis and optimization of heterocyclic compounds derived from thiocarbohydrazide. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the complexities of cyclization reactions involving this versatile scaffold. As a senior application scientist, my goal is to provide you with not just protocols, but the underlying principles and troubleshooting strategies to ensure the success of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries researchers have when working with thiocarbohydrazide cyclizations.

Q1: What are the most common heterocyclic systems synthesized from thiocarbohydrazide?

A1: Thiocarbohydrazide is a foundational building block for a variety of nitrogen- and sulfur-containing heterocycles. The most frequently synthesized systems include 1,2,4-triazoles and 1,3,4-thiadiazoles . Other important classes are 1,3,4-thiadiazines and pyrazole derivatives.[1][2] The choice of co-reactant dictates the final heterocyclic core.

Q2: I am attempting a cyclization with a carboxylic acid to form a 1,2,4-triazole, but the reaction is failing. What are the typical starting conditions?

A2: The reaction of thiocarbohydrazide with carboxylic acids to yield 4-amino-3-mercapto-1,2,4-triazoles is a classic condensation reaction.[1] Success often depends on effective water removal. Common conditions involve heating the neat mixture of thiocarbohydrazide and the carboxylic acid at the melting temperature of the acid or refluxing in a high-boiling point solvent.[1][2] If the reaction is sluggish, the addition of a catalytic amount of a dehydrating agent like POCl₃ can be beneficial.[1][3]

Q3: My reaction yield is consistently low. What are the first factors I should investigate?

A3: Low yield is a common issue that can stem from several factors. The primary areas to investigate are:

• Reaction Temperature and Time: Ensure the temperature is optimal for the specific cyclization. Some reactions require prolonged heating to go to completion.

• Stoichiometry: Precise molar ratios are critical. An excess of one reactant may lead to side-product formation.

• Solvent Choice: The solvent must be appropriate for the reactants' solubility and the reaction temperature. It should ideally be inert to the reaction conditions.

• Purity of Starting Materials: Impurities in thiocarbohydrazide or the co-reactant can inhibit the reaction or lead to unwanted byproducts.

Q4: How do I choose the right solvent for my cyclization reaction?

A4: Solvent selection is crucial for reaction success.

• For condensation reactions that release water (e.g., with carboxylic acids, aldehydes, ketones), high-boiling solvents like ethanol, xylene, or dimethylformamide (DMF) are often used to facilitate water removal.[1][2]

• Reactions with highly reactive electrophiles like α-haloketones can often be run in polar solvents like ethanol at reflux.[4]

• For reactions with carbon disulfide, pyridine is a common solvent and base catalyst.[5] The choice depends on reactant solubility, the required reaction temperature, and the need to remove byproducts like water or H₂S.[1][6]

Section 2: Detailed Troubleshooting Guide

This guide provides a systematic approach to resolving specific experimental issues.

Problem: Low or No Product Yield

Low product yield is one of the most frequent challenges. The following decision tree can help diagnose the issue.

Caption: Troubleshooting workflow for low reaction yield.

• Causality 1: Incomplete Reaction

  • Insight: Many cyclization reactions, particularly those involving condensation, are equilibrium-driven. To push the reaction forward, byproducts like water or hydrogen sulfide must be removed.

  • Solution:

    • Increase Temperature: Refluxing in a higher-boiling solvent can increase the reaction rate. For example, moving from ethanol to DMF can be effective.

    • Prolong Reaction Time: Monitor the reaction by Thin Layer Chromatography (TLC). If starting material is still present after the initial reaction time, extend it.

    • Use a Catalyst: For reactions with aldehydes or ketones, a few drops of glacial acetic acid can catalyze the initial condensation.[7] For carboxylic acids, phosphorus oxychloride (POCl₃) can act as both a catalyst and a dehydrating agent.[1][3]

• Causality 2: Degradation of Reactants or Products

  • Insight: Thiocarbohydrazide can decompose at very high temperatures, especially in the presence of impurities.[6] The resulting heterocyclic products may also be unstable under harsh acidic or basic conditions.

  • Solution:

    • Moderate Temperature: Avoid excessive heating. Find the minimum temperature required for the reaction to proceed at a reasonable rate.

    • Inert Atmosphere: If your reactants or products are sensitive to oxidation, run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

• Causality 3: Poor Solubility

  • Insight: If reactants are not fully dissolved, the reaction becomes a heterogeneous mixture, drastically slowing the rate.

  • Solution: Choose a solvent in which all reactants are soluble at the reaction temperature. Refer to the solvent table below for guidance.

Problem: Formation of Multiple Products / Byproducts

• Causality 1: Competing Cyclization Pathways

  • Insight: Thiocarbohydrazide has multiple nucleophilic sites. When reacting with multifunctional electrophiles, different cyclization pathways can compete. For instance, reaction with carbon disulfide can yield both 4-amino-3,5-dimercapto-1,2,4-triazole and a fused triazolo-thiadiazole system, depending on the stoichiometry and reaction conditions.[5]

  • Solution:

    • Control Stoichiometry: Carefully control the molar ratio of reactants. Using one equivalent of carbon disulfide versus an excess can favor different products.[5]

    • Temperature Control: Lowering the reaction temperature can sometimes increase the selectivity for the thermodynamically favored product over the kinetically favored one.

• Causality 2: Disproportionation of Intermediates

  • Insight: The initial condensation product, a mono-thiocarbohydrazone, can sometimes disproportionate back to thiocarbohydrazide and a bis-thiocarbohydrazone, leading to a mixture of products upon cyclization.[5]

  • Solution: An effective method to prepare monothiocarbohydrazones is to add an excess of the aldehyde or ketone to a warm solution of thiocarbohydrazide in ethanol with acetic acid; the product often separates quickly upon cooling, minimizing side reactions.[8]

Section 3: Data & Protocols

Table 1: Common Reagents for Thiocarbohydrazide Cyclization

Co-Reactant Class	Resulting Heterocycle Core	Typical Conditions	Reference
Carboxylic Acids (RCOOH)	4-Amino-1,2,4-triazole	Neat melt or reflux in high-boiling solvent	[1][2]
Carbon Disulfide (CS₂)	4-Amino-1,2,4-triazole or Triazolo[3,4-b][1][5][7]thiadiazole	Reflux in pyridine	[5]
Aldehydes / Ketones	Thiocarbohydrazones (intermediate)	Reflux in ethanol with acetic acid catalyst	[7][8]
Isothiocyanates (RNCS)	1,2,4-Triazole	Varies, often in a polar solvent	[1]
α-Haloketones	1,3,4-Thiadiazine	Reflux in ethanol	[4]
Dicarboxylic Acids	Bis(mercaptotriazolyl)alkanes	One-step condensation	[1]

Protocol 1: Synthesis of 4-Amino-3-heptadecyl-4H-1,2,4-triazole-5-thiol

This protocol is adapted from a general procedure for the reaction of thiocarbohydrazide with carboxylic acids.[2]

Caption: Experimental workflow for triazole synthesis.

Methodology:

• To a solution of thiocarbohydrazide (0.531 g, 5 mmol) in 20 mL of ethanol, add stearic acid (1.42 g, 5 mmol).[2]

• Heat the reaction mixture to reflux and maintain for 7 hours. Monitor the reaction progress using TLC.

• After completion, allow the mixture to cool to ambient temperature.

• Collect the solid precipitate by filtration.

• Wash the collected solid thoroughly with water to remove any unreacted starting materials or water-soluble impurities.

• Dry the product completely. Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol).[2]

Protocol 2: Synthesis of a Bis-isatin Thiocarbohydrazone

This protocol describes the condensation of isatin derivatives with thiocarbohydrazide.[7]

Methodology:

• Prepare a mixture of thiocarbohydrazide (0.01 mol) and the appropriate substituted isatin (0.02 mol) in an ethanol-acetic acid (1:1) solvent system.[7]

• Heat the reaction mixture to reflux for 2 hours.

• Cool the reaction mixture and allow it to stand, preferably overnight, to ensure complete precipitation.

• Collect the precipitate by filtration.

• The resulting solid can be purified by column chromatography followed by recrystallization from ethanol to yield the pure bis-isatin derivative.[7]

References

• Metwally, M. A., Khalifa, M. E., & Koketsu, M. (2012). Thiocarbohydrazides: Synthesis and Reactions. American Journal of Chemistry, 2(2), 38-51. [Link]

• Metwally, M. A., et al. (2012). Thiocarbohydrazides: Synthesis and Reactions. ResearchGate. [Link]

• Gangarapu, K., et al. (2013). Synthesis of thiocarbohydrazide and carbohydrazide derivatives as possible biologically active agents. Medicinal Chemistry Research, 22(11), 5466-5475. [Link]

• Sandström, J. (1961). Cyclizations of Thiocarbohydrazide and its Mono-hydrazones. Part III. Reactions with Carbon Disulphide in Pyridine. Acta Chemica Scandinavica, 15, 1295-1300. [Link]

• Abbate, V., et al. (2020). Biological Applications of Thiocarbohydrazones and Their Metal Complexes: A Perspective Review. Pharmaceuticals, 13(9), 245. [Link]

• Audrieth, L. F., et al. (1990). Process for the production of thiocarbohydrazide.

• Fouad, M. M. (2023). The Utility of Thiocarbohydrazide for Generating Novel Triazole and Pyrazole Derivatives Containing a Sulfur Moiety as Anti-mic. ChemRxiv. [Link]

• Lugasi, A., et al. (2017). New Synthetic Pathways for Thiocarbohydrazide and Salicylaldehyde Azine Compounds. Asian Journal of Chemical Sciences. [Link]

• Javahershenas, R., & Nikzat, S. (2023). Synthesis of thiocarbohydrazide with aromatic aldehydes and phenacyl bromides. ResearchGate. [Link]

• Tashtoush, H. I., et al. (2019). Cyclization Reactions of Mono-Thiocarbohydrazones with α-Haloketones: Synthesis and Potential Biological Activities of Substituted 1,3-thiazoles and 1,3,4-thiadiazines. Jordan Journal of Chemistry, 14(2). [Link]

Sources

• 1. Thiocarbohydrazides: Synthesis and Reactions [article.sapub.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Cyclization Reactions of Mono-Thiocarbohydrazones with α-Haloketones: Synthesis and Potential Biological Activities of Substituted 1,3-thiazoles and 1,3,4-thiadiazines | Jordan Journal of Chemistry (JJC) [jjc.yu.edu.jo]
• 5. scispace.com [scispace.com]
• 6. US4940815A - Process for the production of thiocarbohydrazide - Google Patents [patents.google.com]
• 7. Synthesis of thiocarbohydrazide and carbohydrazide derivatives as possible biologically active agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Stability issues of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL in different solvents.

Welcome to the technical support guide for 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL. This document is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for the stability issues you might encounter during your experiments. The information herein is synthesized from established principles of heterocyclic chemistry and field-proven insights for compounds containing the 4-amino-5-mercapto-4H-1,2,4-triazole core.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL?

Due to the presence of the polar propan-1-ol side chain and the triazole ring, this compound is expected to have good solubility in polar organic solvents. For stock solutions, Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are highly recommended as they are excellent solvents for a wide range of triazole derivatives[1]. For aqueous working solutions, it is advisable to first dissolve the compound in a minimal amount of DMSO and then dilute it with the desired aqueous buffer. The final concentration of DMSO should be kept low (typically <0.5%) to avoid affecting biological assays. Alcohols such as ethanol and methanol can also be used, but solubility may be more limited.

Q2: What are the optimal short-term and long-term storage conditions for this compound in its solid state and in solution?

Solid State: As a solid, the compound should be stored in a tightly sealed container, protected from light and moisture, at a low temperature (-20°C is recommended for long-term storage). The mercapto group is susceptible to oxidation, and these conditions will minimize degradation.

In Solution: Stock solutions in anhydrous DMSO or DMF can be stored at -20°C or -80°C for several weeks to months. To avoid repeated freeze-thaw cycles, it is best to aliquot the stock solution into smaller volumes. Aqueous solutions are generally less stable and should be prepared fresh before each experiment. If short-term storage of aqueous solutions is necessary, they should be kept at 2-8°C and used within 24 hours.

Q3: What is the primary cause of instability for 4-amino-5-mercapto-1,2,4-triazole derivatives?

The primary route of degradation for this class of compounds is the oxidation of the mercapto (-SH) group.[2] This can lead to the formation of a disulfide-linked dimer. This process is often accelerated by exposure to air (oxygen), higher pH values, elevated temperatures, and the presence of metal ions. The 1,2,4-triazole ring itself is generally stable under typical experimental conditions.[3]

Q4: Does this molecule exhibit tautomerism?

Yes, 5-mercapto-1,2,4-triazoles exist in a tautomeric equilibrium between the thiol (-SH) form and the thione (C=S) form.[4] The thione form is often the predominant tautomer in solution. This equilibrium is a key aspect of the molecule's reactivity and can influence its interactions in biological systems.

Troubleshooting Guide

Issue 1: I am observing a gradual decrease in the concentration of my compound in a DMSO stock solution over time, even when stored at -20°C.

• Potential Cause 1: Oxidation. Even at low temperatures, slow oxidation of the mercapto group can occur if the DMSO is not anhydrous or if the vial is not properly sealed, allowing for the ingress of atmospheric oxygen.

  • Solution: Use high-purity, anhydrous DMSO for preparing stock solutions. After dissolving the compound, consider purging the vial headspace with an inert gas like argon or nitrogen before sealing. Store aliquots in tightly sealed vials to minimize air exposure.

• Potential Cause 2: Water Contamination. DMSO is hygroscopic and can absorb moisture from the air. Water can facilitate oxidative degradation pathways.

  • Solution: Purchase anhydrous DMSO in small-volume bottles and handle it in a way that minimizes exposure to the atmosphere.

Issue 2: My aqueous working solutions show a rapid loss of compound activity or a visible precipitate upon preparation.

• Potential Cause 1: pH-Dependent Degradation. The stability of the thiol group is pH-dependent. At neutral to alkaline pH, the thiolate anion is more readily formed, which is more susceptible to oxidation than the protonated thiol.

  • Solution: Prepare aqueous solutions in a slightly acidic buffer (e.g., pH 6.0-6.5) if your experimental protocol allows. This can help to keep the mercapto group in its less reactive protonated form.

• Potential Cause 2: Poor Aqueous Solubility. While the propan-1-ol group improves water solubility, the compound may still have limited solubility in purely aqueous buffers, leading to precipitation.

  • Solution: Ensure the initial stock solution in DMSO is fully dissolved before diluting into an aqueous buffer. Perform the dilution slowly while vortexing the buffer to prevent localized high concentrations that could lead to precipitation. If precipitation persists, consider including a small percentage of a co-solvent like ethanol or using a buffer containing a non-ionic surfactant.

Issue 3: I am seeing an unexpected peak in my HPLC or LC-MS analysis of an aged solution.

• Potential Cause: Disulfide Dimer Formation. The most likely degradation product is the disulfide-linked dimer of the parent molecule. This dimer will have a molecular weight of (2 * M) - 2, where M is the molecular weight of the parent compound.

  • Troubleshooting Steps:

    • Mass Spectrometry Analysis: Analyze the new peak by mass spectrometry to confirm if its mass corresponds to the expected disulfide dimer.

    • Forced Degradation Study: To confirm the identity of the degradation product, you can perform a forced degradation study. Treat a fresh solution of the compound with a mild oxidizing agent, such as hydrogen peroxide, and monitor the formation of the new peak by HPLC.

    • Reducing Agent Test: Add a reducing agent like dithiothreitol (DTT) to your aged solution. If the new peak is the disulfide dimer, it should decrease or disappear, with a corresponding increase in the peak for the parent compound.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution (10 mM in DMSO):

  • Weigh out the required amount of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

  • Vortex thoroughly until the solid is completely dissolved.

  • (Optional) Purge the headspace with argon or nitrogen.

  • Aliquot into smaller volumes in tightly sealed vials and store at -80°C.

• Aqueous Working Solution (e.g., 10 µM):

  • Prepare your desired aqueous buffer (e.g., PBS, pH 7.4, or a slightly acidic buffer like MES, pH 6.5).

  • Vortex the buffer at a moderate speed.

  • While vortexing, add the required volume of the 10 mM DMSO stock solution to the buffer to achieve the final concentration. For a 10 µM solution, this would be a 1:1000 dilution.

  • Ensure the final DMSO concentration is below a level that affects your assay (e.g., <0.1%).

  • Use the freshly prepared aqueous solution immediately.

Protocol 2: Stability Assessment by HPLC

This protocol outlines a basic method to monitor the stability of your compound in a specific solvent over time.

• Sample Preparation:

  • Prepare a solution of the compound at a known concentration (e.g., 1 mg/mL) in the solvent of interest (e.g., DMSO, PBS pH 7.4).

  • Divide the solution into several vials, one for each time point.

  • Store the vials under the desired conditions (e.g., room temperature, 4°C, protected from light).

• HPLC Analysis:

  • At each time point (e.g., 0, 2, 4, 8, 24 hours), inject an aliquot of the solution into an HPLC system.

  • A typical starting condition would be a C18 reverse-phase column with a gradient elution using water and acetonitrile (both with 0.1% formic acid).

  • Monitor the elution profile using a UV detector at a wavelength where the compound has maximum absorbance.

• Data Analysis:

  • Calculate the peak area of the parent compound at each time point.

  • Plot the percentage of the remaining parent compound (relative to the T=0 peak area) against time to determine the degradation rate.

  • Monitor the appearance and growth of any new peaks, which represent degradation products.

Visualizing Potential Degradation

The primary degradation pathway for 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL is the oxidative dimerization of the mercapto group.

Caption: Oxidative dimerization of the mercapto-triazole.

Data Summary

The following table provides a general guide to the expected relative stability of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL in common laboratory solvents and conditions, based on the known chemistry of the mercapto-triazole core.

Solvent/Condition	Temperature	pH	Expected Relative Stability	Primary Degradation Pathway
Solid (Anhydrous)	-20°C	N/A	Very High	Minimal
Anhydrous DMSO	-80°C	N/A	High	Slow Oxidation
Anhydrous DMSO	4°C	N/A	Moderate	Oxidation
Aqueous Buffer	4°C	6.0	Moderate	Oxidation
Aqueous Buffer	25°C	7.4	Low	Rapid Oxidation
Aqueous Buffer	25°C	> 8.0	Very Low	Very Rapid Oxidation

References

• Machewar, K. (2017). Overview of Mercapto-1,2,4-Triazoles. Journal of Chemical and Pharmaceutical Research, 9(11), 132-144.
• Wu, H., Shen, J., Wu, R., Sun, X., Li, J., Han, W., & Wang, L. (2016). Biodegradation mechanism of 1H-1,2,4-Triazole by a newly isolated strain Shinella sp. NJUST26. Scientific Reports, 6, 29675.
• Koval, A. A., et al. (2022). Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. Structural Chemistry, 33, 1947-1959.
• Balakit, A. A. (2018). Stability of 1,2,4-triazoles?
• Abdel-Wahab, B. F., et al. (2016). Chemistry of 1, 2, 4-Triazole: A Review Article. International Journal of Science and Research (IJSR), 5(3), 1411-1425.
• Chen, H., Li, Z., & Han, Y. (2007). Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules, 12(3), 639-649.
• Jubie, S., et al. (2017). A Review: Biological Importance of Mercapto Substituted 1,2,4-triazole Derivatives. World Journal of Pharmaceutical Research, 6(13), 596-614.
• Tikhonov, V. P., et al. (2024). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. Molecules, 29(18), 4433.
• Kadhim, W. R., et al. (2023). Synthesis, Diagnosis and Study of Molecular Docking for 4-(4- amino-5-mercapto-4H-1,2,4-triazol-3-yl) Phenol and Its Coordination with Some Metals. Central Asian Journal of Theoretical and Applied Science, 4(12), 335-349.
• Khan, I., et al. (2024). Antioxidant and antibacterial activities of 5-mercapto(substitutedthio)-4-substituted-1,2,4-triazol based on nalidixic acid: A comprehensive study on its synthesis, characterization, and In silico evaluation. Future Journal of Pharmaceutical Sciences, 10(1), 58.
• Tikhonov, V. P., et al. (2024). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. PubMed.
• Ayati, A., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry, 10, 874670.
• Mioc, M., et al. (2019). Synthesis, Characterization and Biological Activity Evaluation of Some 1,N-bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl) Alkanes. Molecules, 24(14), 2649.
• Bernkop-Schnürch, A., et al. (2000). Thiolated polymers: Stability of thiol moieties under different storage conditions. Die Pharmazie, 55(5), 333-336.
• Iovu, M., et al. (2021). Preparation and Antibacterial Properties of Substituted 1,2,4-Triazoles. Molbank, 2021(2), M1234.
• Khan, K. M., et al. (2024). Development of mercapto-phenyl-1,2,4-triazole bearing thio-quinoline as a novel class of tyrosinase inhibitors: an in vitro and in silico study. Scientific Reports, 14(1), 16891.
• Separation Science. (2024). Analytical Techniques In Stability Testing.
• de Figueiredo, R. M., et al. (2021). Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry. Molecules, 26(11), 3341.
• Tiekink, E. R. T., et al. (2024). Evaluating the Antiproliferative Effects of Tri(2-Furyl)- and Triphenylphosphine-Gold(I) Pyridyl- and Pyrimidine-Thiolate Complexes. International Journal of Molecular Sciences, 25(2), 1156.
• Gomaa, M. A.-M. (2020). Recent Advances in the Chemistry of 1,2,4-Triazoles: Synthesis, Reactivity and Biological Activities.

Sources

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• 4. ijsr.net [ijsr.net]

How to avoid the formation of isomeric mixtures in 1,2,4-triazole synthesis.

Prepared by: Gemini, Senior Application Scientist

Welcome, researchers, to the technical support center dedicated to achieving regiochemical purity in the synthesis of 1,2,4-triazoles. The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry and materials science, but its synthesis is often plagued by the formation of isomeric mixtures, leading to significant challenges in purification and yield loss.[1] This guide provides field-proven insights, troubleshooting protocols, and expert analysis to empower you to control the regiochemical outcome of your reactions.

Part 1: Frequently Asked Questions (FAQs) - Understanding Isomerism in 1,2,4-Triazole Synthesis

This section addresses the fundamental principles governing the formation of isomers in common 1,2,4-triazole syntheses.

Q1: What are the common isomeric byproducts in 1,2,4-triazole synthesis?

In the synthesis of substituted 1,2,4-triazoles, particularly when using unsymmetrical precursors, the primary challenge is controlling which nitrogen atom of the hydrazine or its derivative is incorporated into a specific position in the final ring. For instance, in classical methods like the Pellizzari or Einhorn-Brunner reactions, different cyclization pathways can lead to a mixture of 1,3,5- and 1,3,4-trisubstituted-1,2,4-triazoles, or other positional isomers depending on the substitution pattern.

Q2: Why do isomeric mixtures form in classical reactions like the Einhorn-Brunner or Pellizzari synthesis?

Isomer formation is rooted in the reaction mechanism.

• Einhorn-Brunner Reaction: This reaction condenses an imide with a hydrazine.[2] If the imide is unsymmetrical (i.e., has two different acyl groups), the initial nucleophilic attack by the hydrazine can occur at either of the two distinct carbonyl carbons. Subsequent cyclization and dehydration will lead to two different regioisomeric 1,2,4-triazoles.[2][3] The reaction's regioselectivity is often dictated by the electronic properties of the acyl groups.[2][4]

• Pellizzari Reaction: This method involves the condensation of an amide and an acylhydrazide, typically at high temperatures.[1][5][6] When the acyl groups of the two reactants are different, a side reaction known as "acyl interchange" or "transamination" can occur at elevated temperatures.[5] This scrambling of acyl groups before the cyclization step results in a mixture of up to three different triazole products, complicating purification and reducing the yield of the desired isomer.[7]

Q3: What are the primary factors influencing regioselectivity in 1,2,4-triazole synthesis?

Several critical parameters can be manipulated to steer the reaction toward a single, desired isomer:

• Substrate Control (Electronic & Steric Effects): In the Einhorn-Brunner reaction, the hydrazine will preferentially attack the more electrophilic carbonyl carbon. Therefore, the acyl group derived from the stronger corresponding carboxylic acid will predominantly end up at the 3-position of the triazole ring.[2][3][4] Steric hindrance around one of the reaction sites can also direct the incoming nucleophile to the less hindered position.

• Reaction Conditions:

  • Temperature: High temperatures, a requirement for the traditional Pellizzari reaction, are a primary cause of byproduct formation.[1][5] Lowering the temperature or significantly reducing reaction times can suppress these side reactions.

  • Catalysis: Modern synthetic methods often employ metal catalysts (e.g., copper, silver, zinc) that operate under milder conditions and can offer exquisite control over regioselectivity through catalyst-substrate interactions.[8] Catalyst-controlled cycloadditions can selectively produce 1,3- or 1,5-disubstituted 1,2,4-triazoles.[8]

• Choice of Synthetic Route: Some synthetic strategies are inherently more regioselective than others. For example, methods that build the ring in a stepwise, controlled manner or use pre-functionalized intermediates often provide better regiochemical control than one-pot condensations of multiple components.

Part 2: Troubleshooting Guide - Strategies to Avoid Isomeric Mixtures

This section provides actionable solutions to common problems encountered during 1,2,4-triazole synthesis.

Issue 1: My unsymmetrical Pellizzari reaction yields an inseparable mixture of triazoles.

• Root Cause Analysis: The high temperatures (often >200°C) required for the thermal Pellizzari reaction are promoting an acyl-interchange equilibrium between your starting amide and acylhydrazide.[5][7] This generates new amides and acylhydrazides in situ, leading to the formation of multiple triazole products.

• Solution 2.1: Implement Microwave-Assisted Synthesis.

  • Rationale: Microwave irradiation can dramatically shorten reaction times from hours to minutes.[1] This rapid heating reduces the overall time the reactants are exposed to high temperatures, thereby minimizing the opportunity for the acyl interchange side reaction to occur, leading to a cleaner product profile and often higher yields.[1][7]

  • Workflow Diagram:

    Caption: Troubleshooting workflow for the Pellizzari reaction.

• Solution 2.2: Redesign the Synthesis for a Symmetrical Reaction.

  • Rationale: The issue of isomerism is completely avoided if the acyl groups on the amide and the acylhydrazide are identical (R = R').[7] If your target molecule allows, consider a synthetic strategy where the two substituents on the triazole ring are the same, or where one is installed in a subsequent step after the formation of a symmetrical triazole core.

Issue 2: My Einhorn-Brunner reaction is non-selective.

• Root Cause Analysis: The electronic characters of the two acyl groups on your unsymmetrical imide are too similar. As a result, there is no strong preference for the incoming hydrazine to attack one carbonyl over the other, leading to a nearly 1:1 mixture of regioisomers.

• Solution 2.1: Leverage Electronic Bias.

  • Rationale: As established by Potts, the acyl group from the stronger corresponding carboxylic acid will preferentially direct its substituent to the 3-position of the triazole.[2]

  • Actionable Step: Redesign your imide precursor. Introduce a significant electronic difference between the two acyl groups. For example, pair an electron-rich benzoyl group with a strongly electron-withdrawing trifluoroacetyl group. The hydrazine will selectively attack the highly electrophilic trifluoroacetyl carbonyl carbon, leading to a single, predictable isomer.

  • Predicting the Outcome:

    Caption: Regioselectivity in the Einhorn-Brunner reaction.

Issue 3: I need access to a specific triazole isomer that is difficult to make selectively with classical methods.

• Root Cause Analysis: Classical condensation reactions often rely on thermodynamic control and can be limited in scope and regioselectivity. Modern catalytic methods offer kinetic control and can generate isomers that are disfavored under thermal conditions.

• Solution 3.1: Employ Catalyst-Controlled Cycloaddition.

  • Rationale: A variety of transition metal catalysts can orchestrate [3+2] cycloaddition reactions with high regioselectivity.[8] For instance, copper-catalyzed reactions of nitriles with diazo compounds and aryldiazonium salts can provide regioselective access to 1-aryl-5-cyano-1,2,4-triazoles.[8] Critically, the choice of metal can even invert the selectivity; Liu et al. reported that Ag(I) catalysis favors 1,3-disubstituted 1,2,4-triazoles from isocyanides and diazonium salts, while Cu(II) catalysis yields the 1,5-disubstituted isomers.[8]

  • Recommendation: Explore the literature for a modern catalytic system tailored to your desired substitution pattern. These reactions often proceed under much milder conditions with a broader substrate scope.

Part 3: Protocols and Data

Protocol 1: Microwave-Assisted Pellizzari Synthesis of 3,5-Disubstituted-1,2,4-Triazoles

This protocol provides a general method for a more rapid and regioselective synthesis compared to conventional heating.[7]

• Preparation: In a 20 mL microwave reactor vial, add the aromatic hydrazide (0.005 mol, 1.0 eq), the substituted nitrile (0.0055 mol, 1.1 eq), and potassium carbonate (0.0055 mol, 1.1 eq).

• Solvent Addition: Add 10 mL of n-butanol to the vial.

• Reaction: Seal the vial and place it in the microwave synthesizer. Irradiate the mixture at 150°C for 2 hours (Note: reaction time may vary and should be optimized by TLC or LC-MS monitoring).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The product often precipitates and can be collected by filtration.

• Purification: Wash the collected solid with cold ethanol to remove residual starting materials and impurities. If necessary, the crude product can be further purified by recrystallization or column chromatography.

Protocol 2: General Procedure for Einhorn-Brunner Synthesis

This protocol is a general guideline for the acid-catalyzed condensation of an imide with a hydrazine.[4]

• Setup: In a round-bottom flask equipped with a reflux condenser, combine the diacylamine (imide) (1.0 eq) and the substituted hydrazine (1.1 eq).

• Solvent/Catalyst: Add glacial acetic acid as the solvent and catalyst. The amount should be sufficient to dissolve the reactants upon heating.

• Heating: Heat the reaction mixture to reflux (typically 110-120°C) and maintain for 2-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Precipitation: Upon completion, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into a beaker of ice-cold water (approx. 10x the reaction volume) with vigorous stirring to precipitate the crude product.[4]

• Isolation: Collect the solid precipitate by vacuum filtration and wash thoroughly with cold water to remove acetic acid.

• Purification: Dry the crude product. Recrystallization from a suitable solvent (e.g., ethanol) is typically sufficient for purification.

Data Table 1: Effect of Reaction Conditions on Pellizzari Reaction Outcome

Reactants (R-CONH2 + R'-CONHNH2)	Method	Temperature (°C)	Time	Outcome	Reference
Benzamide + Benzoylhydrazide	Conventional	220-250	2-4 h	Single Product (High Yield)	[5]
R ≠ R'	Conventional	>250	>4 h	Mixture of 3 triazoles, low yield	[1]
R ≠ R'	Microwave	150	10-30 min	Predominantly one isomer, higher yield	[1][7]

References

• Dai, H., He, Y., & Zhang, H. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 891484. [Link]

• Dai, H., He, Y., & Zhang, H. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. PMC. [Link]

• ISRES. (2022). Synthesis of 1,2,4 triazole compounds. ISRES Publishing. [Link]

• Wikipedia. (n.d.). Einhorn–Brunner reaction. [Link]

• Singh, P., et al. (2023). Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. Asian Journal of Chemistry, 35(11), 2931-2935. [Link]

• Wikipedia. (n.d.). Pellizzari reaction. [Link]

• Grokipedia. (2026). Pellizzari reaction. [Link]

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• 2. Einhorn–Brunner reaction - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. grokipedia.com [grokipedia.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. isres.org [isres.org]

Technical Support Center: Scaling Up the Synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol

Welcome to the technical support center for the synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) to ensure a successful and scalable synthesis.

I. Synthesis Overview and Key Challenges

The synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol is typically achieved through the cyclization of a suitable carboxylic acid derivative with thiocarbohydrazide. A common and accessible starting material for the 3-(propan-1-ol) side chain is γ-butyrolactone. The overall reaction involves the ring-opening of the lactone by thiocarbohydrazide, followed by an intramolecular cyclization to form the desired triazole ring.

While the synthesis appears straightforward, several challenges can arise during scale-up, including incomplete reactions, side product formation, and difficulties in purification. This guide will address these potential issues in a structured question-and-answer format.

II. Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material for the synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol?

For a scalable and cost-effective synthesis, γ-butyrolactone is the recommended starting material. It is readily available and its reaction with thiocarbohydrazide provides a direct route to the desired product.

Q2: What is the general synthetic procedure for this reaction?

The general procedure involves the reaction of γ-butyrolactone with thiocarbohydrazide in a suitable high-boiling solvent, such as pyridine or N,N-dimethylformamide (DMF), under reflux conditions. The reaction progress should be monitored by an appropriate technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Q3: What are the key reaction parameters to control for a successful synthesis?

The critical parameters to monitor and control are:

• Reaction Temperature: Maintaining a consistent reflux temperature is crucial for driving the reaction to completion.

• Reaction Time: The reaction time will need to be optimized. Insufficient time will lead to incomplete conversion, while prolonged heating can result in degradation of the product.

• Solvent Purity: The use of dry, high-purity solvents is essential to prevent unwanted side reactions.

• Stoichiometry of Reactants: An equimolar ratio of γ-butyrolactone and thiocarbohydrazide is a good starting point, though slight excesses of one reactant may be explored for optimization.

III. Detailed Experimental Protocol (Lab Scale)

This protocol is a general guideline and may require optimization for your specific laboratory conditions and scale.

Materials:

• γ-Butyrolactone

• Thiocarbohydrazide

• Pyridine (anhydrous)

• Ethanol

• Deionized Water

Equipment:

• Round-bottom flask with a reflux condenser

• Heating mantle with a stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

• Apparatus for filtration (e.g., Buchner funnel)

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add thiocarbohydrazide (1 molar equivalent).

• Add anhydrous pyridine to the flask to dissolve the thiocarbohydrazide.

• Add γ-butyrolactone (1 molar equivalent) to the reaction mixture.

• Heat the mixture to reflux under an inert atmosphere and maintain the reflux for 6-12 hours.

• Monitor the reaction progress by TLC (a suitable mobile phase should be determined, e.g., a mixture of dichloromethane and methanol).

• Once the reaction is complete (as indicated by the disappearance of the starting materials), cool the reaction mixture to room temperature.

• Remove the pyridine under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water.

• Filter the purified product, wash with cold ethanol, and dry under vacuum.

IV. Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	1. Insufficient reaction temperature or time. 2. Deactivated reagents. 3. Presence of moisture in the reaction.	1. Ensure a consistent and adequate reflux temperature. Increase the reaction time and monitor by TLC. 2. Use fresh, high-purity thiocarbohydrazide and γ-butyrolactone. 3. Use anhydrous solvents and perform the reaction under an inert atmosphere.
Formation of Multiple Products (Visible on TLC)	1. Side reactions due to impurities. 2. Product degradation from excessive heating. 3. Isomer formation.	1. Ensure the purity of starting materials and solvents. 2. Optimize the reaction time to avoid prolonged heating after completion. 3. While less common in this specific synthesis, isomers can sometimes form in triazole syntheses.[1] Purification by column chromatography may be necessary.
Difficulty in Product Purification/Isolation	1. The product is highly polar and soluble in the work-up solvents. 2. The product precipitates as an oil instead of a solid.	1. For highly polar products, avoid excessive use of water during work-up. Consider alternative purification methods like precipitation by adding a non-solvent or column chromatography with a polar stationary phase. 2. Try different recrystallization solvent systems. Seeding the solution with a small crystal of the product can sometimes induce crystallization.
Product is colored (Expected to be off-white)	1. Presence of impurities. 2. Oxidation of the mercapto group.	1. Multiple recrystallizations may be necessary. The use of activated charcoal during recrystallization can help remove colored impurities. 2. Store the final product under an inert atmosphere to prevent oxidation.

V. Scaling Up Considerations

Parameter	Lab Scale	Pilot/Production Scale	Key Considerations for Scale-Up
Heating	Heating mantle	Jacketed reactor with controlled heating/cooling	Ensure uniform heat distribution to avoid localized overheating and potential degradation.
Mixing	Magnetic stirrer	Mechanical overhead stirrer	Efficient mixing is critical to maintain a homogeneous reaction mixture and prevent localized concentration gradients.
Solvent Removal	Rotary evaporator	Large-scale evaporator or distillation unit	Efficiently remove large volumes of high-boiling solvents like pyridine.
Product Isolation	Filtration (Buchner funnel)	Centrifuge or filter press	Handle larger volumes of solid product and solvent.
Safety	Standard lab safety	Process safety management	Conduct a thorough hazard analysis for large-scale handling of reagents and solvents. Consider the potential for exothermic reactions.

VI. Visualizations

Experimental Workflow

Caption: A general experimental workflow for the synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting low reaction yields.

VII. Analytical Characterization

A comprehensive characterization of the final product is essential to confirm its identity and purity.

Analytical Technique	Expected Results
¹H NMR	Peaks corresponding to the propanol side chain protons, the amino group protons, and the mercapto group proton. The chemical shifts and splitting patterns should be consistent with the proposed structure.
¹³C NMR	Signals for the carbon atoms of the triazole ring and the propanol side chain.
FT-IR	Characteristic absorption bands for N-H (amino group), S-H (mercapto group), O-H (hydroxyl group), and C=N (triazole ring) vibrations.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the product (C₅H₁₀N₄OS, MW: 174.23 g/mol ).
Elemental Analysis	The percentage composition of C, H, N, and S should be in close agreement with the calculated values.
Melting Point	A sharp melting point indicates high purity.

VIII. References

• Machewar, K. (2017). Overview of Mercapto-1,2,4-Triazoles. Journal of Chemical and Pharmaceutical Research, 9(11), 132-144. [Link]

• Metwally, M. A., Khalifa, M. E., & Koketsu, M. (2012). Thiocarbohydrazides: Synthesis and Reactions. American Journal of Chemistry, 2(2), 38-51. [Link]

• Li, Z., et al. (2004). Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules, 9(11), 918-927. [Link]

• Ledeti, I., et al. (2018). The synthesis of 4H-4-amino-5-(4-pyridyl)-3-mercapto-1,2,4-triazole (3). ResearchGate. [Link]

• Oniga, S., et al. (2010). (New) 5-Substituted-4H-4-amino-3-mercapto-1,2,4-triazoles with Increased Complexing Capabilities. ResearchGate. [Link]

• Siddiqui, N., et al. (2007). Synthesis and Pharmacological Activities of Some New 3-Substituted-4-Amino-5-Mercapto-1,2,4-Triazoles. Indian Journal of Pharmaceutical Sciences, 69(5), 654. [Link]

• Al-Ghorbani, M., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301. [Link]

• Fedotov, S. V., & Hotsulia, A. S. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. AVES KTU. [Link]

• Wikipedia contributors. (2023). 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole. Wikipedia. [Link]

• Gümüş, F. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Turkish Journal of Chemistry, 28(4), 505-512. [Link]

• Yüksek, H., et al. (2021). Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. ResearchGate. [Link]

• Wang, Y., et al. (2009). Efficient Methodology for the Synthesis of 3-Amino-1,2,4-triazoles. The Journal of Organic Chemistry, 74(19), 7595-7597. [Link]

• Beraldo, H., & Gambino, D. (2004). Biological Applications of Thiocarbohydrazones and Their Metal Complexes: A Perspective Review. Mini-Reviews in Medicinal Chemistry, 4(1), 31-41. [Link]

• Metwally, M. A., Khalifa, M. E., & Koketsu, M. (2012). Thiocarbohydrazides: Synthesis and Reactions. Scientific & Academic Publishing. [Link]

• De Martinis, B. S., & Rema, P. S. (2004). The reactivity of gamma-hydroxybutyric acid (GHB) and gamma-butyrolactone (GBL) in alcoholic solutions. Journal of analytical toxicology, 28(6), 463-468. [Link]

Sources

• 1. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Regioselective Synthesis of 1,2,4-Triazoles

Welcome to our dedicated technical support center for the regioselective synthesis of 1,2,4-triazoles. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of triazole synthesis. Here, we address common challenges and frequently asked questions in a direct, problem-solving format. Our goal is to provide you with the in-depth technical insights and practical guidance needed to overcome experimental hurdles and achieve your synthetic goals.

Troubleshooting Guide: Addressing Common Experimental Issues

This section is dedicated to troubleshooting specific problems you may encounter during the synthesis of 1,2,4-triazoles. Each entry details a common issue, its potential causes, and a step-by-step guide to resolving it.

Question 1: My reaction is producing a mixture of regioisomers (e.g., 1,3- and 1,5-disubstituted 1,2,4-triazoles) instead of the desired isomer. How can I improve the regioselectivity?

Answer:

Achieving high regioselectivity is a common challenge in 1,2,4-triazole synthesis, and it is almost entirely dictated by your choice of catalyst and reaction conditions. The formation of different regioisomers often stems from a lack of catalyst control over the cycloaddition process.

Causality and Resolution:

The regiochemical outcome of the [3+2] cycloaddition of isocyanides with diazonium salts, a common route to 1,2,4-triazoles, is highly dependent on the metal catalyst employed. Different metals can favor different coordination modes and reaction pathways, leading to distinct regioisomers.

• For the synthesis of 1,3-disubstituted 1,2,4-triazoles: Silver(I) catalysis is the preferred method. Ag(I) salts have been shown to selectively produce 1,3-disubstituted isomers in high yields.[1][2]

• For the synthesis of 1,5-disubstituted 1,2,4-triazoles: Copper(II) catalysis is the recommended approach. Cu(II) catalysts direct the cycloaddition to favor the formation of the 1,5-disubstituted product.[1][2]

Troubleshooting Steps:

• Catalyst Verification: Ensure you are using the correct catalyst for your desired regioisomer. For 1,3-isomers, use a Ag(I) source like AgOAc or AgOTf. For 1,5-isomers, a Cu(II) source such as Cu(OAc)₂ is recommended.[2]

• Ligand Screening: The ligand coordinated to the metal center can significantly influence regioselectivity. If you are still observing a mixture of isomers, consider screening a variety of ligands. For copper-catalyzed reactions, nitrogen-based ligands can sometimes enhance selectivity.

• Solvent Effects: The polarity of the solvent can impact the reaction pathway. Experiment with a range of solvents, from polar aprotic (e.g., DMF, DMSO) to nonpolar (e.g., toluene, dioxane), to see if regioselectivity improves.

• Temperature Optimization: Reaction temperature can influence the kinetic versus thermodynamic control of the reaction. Running the reaction at a lower temperature may favor the formation of a single isomer.

Below is a diagram illustrating the catalyst-controlled regioselective synthesis of 1,2,4-triazoles.

Caption: Catalyst control in the [3+2] cycloaddition for regioselective 1,2,4-triazole synthesis.

Question 2: The yield of my 1,2,4-triazole synthesis is consistently low. What factors could be contributing to this, and how can I improve it?

Answer:

Low yields in 1,2,4-triazole synthesis can arise from a variety of factors, including incomplete conversion of starting materials, catalyst deactivation, or degradation of the product under the reaction conditions.

Causality and Resolution:

The efficiency of your reaction is highly dependent on the stability and activity of your catalyst, as well as the optimal combination of reaction parameters.

• Catalyst Deactivation: The catalytic species can be sensitive to air, moisture, or impurities in the starting materials. For instance, in copper-catalyzed reactions, the active Cu(I) species can be oxidized to the less active Cu(II) state.

• Sub-optimal Reaction Conditions: The choice of base, solvent, and temperature can significantly impact the reaction rate and overall yield.

Troubleshooting Steps:

• Ensure an Inert Atmosphere: Many catalytic systems, particularly those involving copper, are sensitive to oxygen.[3][4] Conduct your reaction under an inert atmosphere of nitrogen or argon to prevent catalyst oxidation.

• Use Anhydrous Solvents and Reagents: Water can hydrolyze starting materials or deactivate the catalyst. Ensure your solvents and reagents are dry.

• Optimize the Base: The choice of base is crucial. For copper-catalyzed synthesis of 1,3-disubstituted 1,2,4-triazoles from amidines, a base like K₃PO₄ has been shown to be effective.[2] Experiment with different organic and inorganic bases to find the optimal one for your specific reaction.

• Screen Catalysts and Ligands: If you are using a standard catalyst and still observing low yields, consider screening other catalysts or adding a ligand. For example, in some copper-catalyzed reactions, the addition of a phenanthroline ligand can significantly improve the yield.[1]

• Reaction Time and Temperature: Monitor your reaction by TLC or LC-MS to determine the optimal reaction time. Prolonged reaction times at high temperatures can sometimes lead to product decomposition. A temperature screen can help identify the sweet spot for your transformation.

Experimental Protocol: General Procedure for Copper-Catalyzed Synthesis of 1,3,5-Trisubstituted 1,2,4-Triazoles

• To an oven-dried Schlenk tube, add the amidine (1.0 mmol), nitrile (1.2 mmol), CuBr (0.05 mmol, 5 mol%), and Cs₂CO₃ (2.0 mmol).

• Evacuate and backfill the tube with argon or nitrogen three times.

• Add anhydrous DMSO (3 mL) via syringe.

• Stir the reaction mixture at 120 °C for 24 hours under an inert atmosphere.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and wash with brine (3 x 10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1,2,4-triazole.

Frequently Asked Questions (FAQs)

This section addresses broader questions about catalyst selection and reaction design for the synthesis of 1,2,4-triazoles.

Question 3: What are the main advantages of using a metal catalyst for 1,2,4-triazole synthesis compared to metal-free methods?

Answer:

While metal-free methods for 1,2,4-triazole synthesis exist, metal-catalyzed approaches offer several distinct advantages, primarily in terms of efficiency, regioselectivity, and substrate scope.[2]

• Enhanced Regioselectivity: As discussed in the troubleshooting section, the choice of metal catalyst can provide excellent control over the regiochemical outcome of the reaction, allowing for the selective synthesis of specific isomers which is often difficult to achieve in metal-free systems.[1][2]

• Milder Reaction Conditions: Metal catalysts can significantly lower the activation energy of the reaction, enabling the synthesis to proceed under milder conditions (lower temperatures and pressures). This can improve the functional group tolerance of the reaction.

• Broader Substrate Scope: Catalytic systems are often more tolerant of a wider range of functional groups on the starting materials, allowing for the synthesis of a more diverse library of 1,2,4-triazole derivatives.[2]

• Higher Yields: Metal-catalyzed reactions often proceed with higher efficiency and fewer side reactions, leading to better overall yields of the desired product.

Question 4: I am working with a sensitive functional group on my substrate. Which catalytic system is known for its high functional group tolerance?

Answer:

For substrates with sensitive functional groups, it is crucial to choose a catalytic system that operates under mild conditions.

• Copper-Catalyzed Systems: Many modern copper-catalyzed methods for 1,2,4-triazole synthesis exhibit good functional group tolerance.[2][5] For instance, copper-catalyzed cycloadditions can often be performed at or near room temperature, which helps to preserve sensitive functionalities.

• Silver-Catalyzed Systems: Silver(I) catalysts are also known for their mildness and can be a good choice when dealing with delicate substrates.[1][2]

• Metal-Free, Base-Mediated Systems: In some cases, a metal-free, base-mediated approach might be the most suitable option, as it avoids the potential for metal-catalyzed side reactions.[6] However, these methods may offer less control over regioselectivity.

When dealing with a particularly sensitive substrate, it is always advisable to start with the mildest possible conditions (e.g., room temperature) and gradually increase the temperature if the reaction does not proceed.

Catalyst Performance Comparison

The following table summarizes the performance of common catalysts in the regioselective synthesis of 1,2,4-triazoles from isocyanides and diazonium salts.

Catalyst	Predominant Regioisomer	Typical Yield Range (%)	Key Advantages
Ag(I) Salts	1,3-disubstituted	80-95%	High regioselectivity for the 1,3-isomer, mild reaction conditions.[1][2]
Cu(II) Salts	1,5-disubstituted	70-85%	High regioselectivity for the 1,5-isomer.[1][2]
Ruthenium Complexes	Varies with substrate	60-90%	Can be used for the synthesis of fully substituted 1,2,3-triazoles from internal alkynes.[7][8]
Iridium Complexes	Varies with substrate	75-95%	Effective for the synthesis of fully substituted 1,2,3-triazoles.[9][10]

Decision Workflow for Catalyst Selection

The following diagram provides a simplified decision-making workflow for selecting a catalyst for your 1,2,4-triazole synthesis.

Caption: A decision workflow for selecting the appropriate catalyst for regioselective 1,2,4-triazole synthesis.

References

• Dai, H., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 891484. [Link]

• Dai, H., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10. [Link]

• Çetin, A., & Ceylan, M. (2022). A Brief Review on the Synthesis of 1,2,4-Triazole Compounds. ISRES. [Link]

• Kaur, P., Kaur, R., & Goswami, M. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. International Research Journal of Pharmacy, 9(7), 1-9. [Link]

• Blank, B., Nichols, D. M., & Vaidya, P. D. (1974). Synthesis of 1,2,4-triazoles as potential hypoglycemic agents. Journal of Medicinal Chemistry, 17(9), 1065–1067. [Link]

• Xu, H., et al. (2015). Copper-Catalyzed One-Pot Synthesis of 1,2,4-Triazoles from Nitriles and Hydroxylamine. The Journal of Organic Chemistry, 80(2), 1033–1039. [Link]

• Reddy, C. S., et al. (2009). Facile synthesis of 1,2,4-triazoles via a copper-catalyzed tandem addition-oxidative cyclization. Organic Letters, 11(22), 5222–5225. [Link]

• Potts, K. T. (1961). The Chemistry of 1,2,4-Triazoles. Chemical Reviews, 61(2), 87–127. [Link]

• Rasmussen, L. K., et al. (2016). Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications. Chemical Reviews, 116(23), 14329–14369. [Link]

• Zhang, C., et al. (2013). Iridium-Catalyzed Synthesis of Chiral 1,2,3-Triazoles Units and Precise Construction of Stereocontrolled Oligomers. Angewandte Chemie International Edition, 52(34), 8934–8938. [Link]

• Boren, B. C., et al. (2008). Ruthenium-Catalyzed Azide−Alkyne Cycloaddition: A New Ligation Tool. Journal of the American Chemical Society, 130(28), 8923–8930. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles. Retrieved from [Link]

• Dash, C., Shaikh, M. M., & Ghosh, P. (2011). Silver complexes of 1,2,4-triazole derived N-heterocyclic carbenes: Synthesis, structure and reactivity studies. Journal of Chemical Sciences, 123(5), 679–687. [Link]

• Chen, J., et al. (2014). A practical base mediated synthesis of 1,2,4-triazoles enabled by a deamination annulation strategy. Chemical Communications, 50(79), 11707–11710. [Link]

• Fokin, V. V. (2014). Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition. Organic Syntheses, 91, 195. [Link]

• Synfacts. (2010). Copper-Catalyzed Synthesis of 1,2,4-Triazoles. Synfacts, 2010(01), 0098. [Link]

• Slideshare. (2015). Regioselective 1H-1,2,4 Triazole alkylation. [Link]

• Ding, K., et al. (2023). Iridium-Catalyzed Synthesis of Chiral 1,2,3-Triazoles Units and Precise Construction of Stereocontrolled Oligomers. Molecules, 28(9), 3749. [Link]

• Huang, H., et al. (2015). Copper-Catalyzed Synthesis of 1,3-Disubstituted 1,2,4-Triazoles from Amidines. The Journal of Organic Chemistry, 80(15), 7856–7862.
• Xia, Y., et al. (2019). A facile copper-catalyzed one-pot method to prepare 3,5-disubstituted-1,2,4-triazole from amide and nitrile by cascade addition oxidation cyclization. Tetrahedron Letters, 60(30), 2001-2004.

Sources

• 1. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 2. isres.org [isres.org]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 4. Facile synthesis of 1,2,4-triazoles via a copper-catalyzed tandem addition-oxidative cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A practical base mediated synthesis of 1,2,4-triazoles enabled by a deamination annulation strategy - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Guide to the Structural Confirmation of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol using ¹H and ¹³C NMR Spectroscopy

This guide provides an in-depth analysis for researchers, scientists, and drug development professionals on the definitive structural confirmation of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol. We will leverage the power of Nuclear Magnetic Resonance (NMR) spectroscopy, focusing on ¹H and ¹³C NMR, to provide an unambiguous structural elucidation. This document moves beyond a simple procedural outline, delving into the rationale behind spectral interpretation and comparing expected data with plausible alternatives to establish a self-validating analytical framework.

Introduction: The Need for Unambiguous Structural Verification

The compound 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol is a heterocyclic structure featuring a substituted 1,2,4-triazole ring. Molecules containing this scaffold are of significant interest in medicinal chemistry due to their diverse biological activities.[1][2][3][4] Given that subtle changes in isomerism can drastically alter a compound's pharmacological profile, rigorous and unequivocal structural confirmation is a cornerstone of the drug discovery and development process.

NMR spectroscopy stands as the preeminent technique for the structural elucidation of organic molecules in solution.[5] By probing the magnetic properties of atomic nuclei—specifically ¹H and ¹³C—we can map the molecular framework, determine the connectivity of atoms, and gain insight into the electronic environment of each part of the structure. This guide will detail the theoretical prediction and practical confirmation of the target molecule's structure.

Molecular Structure and Theoretical NMR Prediction

To confirm the structure, we must first predict the NMR spectrum that the proposed structure should generate. This involves analyzing the unique chemical environments of each proton and carbon atom.

`dot graph "Molecular_Structure" { layout=neato; node [shape=none, fontname="Helvetica", fontsize=12]; edge [fontname="Helvetica", fontsize=10];

} ` Caption: Labeled structure of the target molecule.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is predicted to show six distinct signals corresponding to the six unique proton environments labeled (a) through (f).

• Propanol Chain Protons (a, b, c):

  • H(c) (-CH₂-OH): These protons are adjacent to the highly electronegative oxygen atom, causing a significant downfield shift. We expect a triplet at approximately δ 3.4-3.6 ppm . The signal is split into a triplet by the two neighboring H(b) protons (n+1 = 2+1 = 3).[6]

  • H(a) (Triazole-CH₂-): These protons are attached to a carbon bonded to the triazole ring, which exerts a moderate deshielding effect. A triplet is predicted around δ 2.7-2.9 ppm , split by the two adjacent H(b) protons.

  • H(b) (-CH₂-): These protons are situated between two other methylene groups. They will be split by both H(a) (2 protons) and H(c) (2 protons), resulting in a complex multiplet, likely a quintet, around δ 1.8-2.0 ppm .

• Exchangeable Protons (d, e, f):

  • H(d) (-OH): The hydroxyl proton signal is often broad and appears as a singlet. Its chemical shift is highly variable depending on concentration and solvent, but typically falls in the δ 2-5 ppm range. This signal will disappear upon shaking the sample with deuterium oxide (D₂O).[6]

  • H(e) (-NH₂): The two protons of the primary amine group are equivalent and will appear as a broad singlet, predicted in the δ 5.3-5.6 ppm range. This signal is also D₂O exchangeable.

  • H(f) (-SH): The mercapto proton exists in tautomeric equilibrium with the thione form (C=S). The thione tautomer is generally more stable in this class of compounds, leading to an NH proton instead of an SH proton. However, for clarity, we refer to it by its mercapto origin. This proton is significantly deshielded and is expected to appear as a broad singlet far downfield, around δ 13.0-14.0 ppm .[1] This signal is also D₂O exchangeable.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum should display five distinct signals, as there are five unique carbon environments.

• Triazole Ring Carbons (C3', C5'): These carbons are part of a heteroaromatic system and are significantly deshielded.

  • C5' (C=S): The thione carbon is the most downfield signal, predicted at approximately δ 165-168 ppm .[1]

  • C3' (N-C-N): This carbon, attached to the propanol chain, is also significantly deshielded and is expected around δ 151-154 ppm .[1]

• Propanol Chain Carbons (C1, C2, C3):

  • C3 (-CH₂-OH): The carbon bonded to the hydroxyl group will be the most deshielded of the aliphatic carbons, appearing around δ 60-62 ppm .[7]

  • C1 (Triazole-CH₂-): The carbon adjacent to the triazole ring is expected around δ 25-28 ppm .

  • C2 (-CH₂-): The central carbon of the propyl chain should appear at a slightly higher field than C1, predicted around δ 31-34 ppm .

Experimental Protocol and Data Acquisition

A robust protocol is essential for acquiring high-quality, reproducible data.

`dot digraph "Experimental_Workflow" { graph [rankdir="TB", splines=ortho]; node [shape=box, style="rounded,filled", fontname="Helvetica", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica"];

} ` Caption: Standard workflow for NMR-based structural confirmation.

Causality in Protocol Choices:

• Solvent (DMSO-d₆): Dimethyl sulfoxide-d₆ is an excellent choice for this molecule. Its polar nature ensures good solubility, and crucially, it slows down the exchange rate of acidic protons (-OH, -NH, -SH), often allowing them to be observed more clearly than in other solvents like chloroform-d.[8]

• Internal Standard (TMS): TMS provides a sharp, inert reference signal at 0.00 ppm, allowing for accurate calibration of the chemical shift axis, which is fundamental for comparing data across experiments and with literature values.[9]

• D₂O Exchange: This simple experiment is a trustworthy method to definitively identify signals from exchangeable protons (O-H, N-H, S-H), as deuterium is not observed in ¹H NMR.[6]

Analysis of Results: Correlating Data to Structure

Below are tables summarizing the predicted NMR data which would serve to confirm the molecule's structure.

¹H NMR Data Summary

Proton Label	Predicted δ (ppm)	Multiplicity	Integration	Assignment
H(f)	13.5	Broad Singlet	1H	Thione NH / SH
H(e)	5.4	Broad Singlet	2H	-NH ₂
H(d)	~3.3 (variable)	Broad Singlet	1H	-OH
H(c)	3.5	Triplet	2H	-CH ₂-OH
H(a)	2.8	Triplet	2H	Triazole-CH ₂-
H(b)	1.9	Quintet	2H	-CH ₂-

Interpretation: The key to confirming the propan-1-ol side chain lies in the splitting patterns. Observing two triplets [H(a), H(c)] and a central quintet [H(b)] is definitive proof of a linear -CH₂-CH₂-CH₂- arrangement. Any other isomer, such as a propan-2-ol substituent, would yield a completely different pattern (e.g., a doublet for the two methyl groups and a septet for the CH proton). The D₂O exchange experiment would confirm the assignment of the broad singlets for the OH, NH₂, and SH/NH protons.

`dot graph "COSY_Correlations" { node [shape=circle, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF", width=1.2]; edge [color="#34A853", penwidth=2];

} ` Caption: Expected ¹H-¹H COSY correlations for the propanol chain.

¹³C NMR Data Summary

Carbon Label	Predicted δ (ppm)	Assignment
C5'	166.5	C =S (Thione)
C3'	152.7	N-C -N (Triazole)
C3	61.2	-C H₂-OH
C2	32.5	-C H₂-
C1	26.8	Triazole-C H₂-

Interpretation: The ¹³C spectrum provides a direct count of the number of unique carbon environments. The presence of five signals immediately validates the overall symmetry of the proposed structure. The chemical shifts are highly diagnostic: two signals in the aromatic/heteroaromatic region (>100 ppm) confirm the triazole ring carbons, while three signals in the aliphatic region (<70 ppm) confirm the three distinct carbons of the propyl chain. The downfield shift of C5' is characteristic of a thione carbon, and the position of C3 is indicative of a carbon attached to an oxygen atom.[1][7]

Conclusion

The structural confirmation of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol is achieved through a logical and systematic analysis of its ¹H and ¹³C NMR spectra. The ¹H NMR spectrum confirms the connectivity and integrity of the propan-1-ol side chain through its characteristic splitting patterns (two triplets, one quintet) and provides evidence for the labile -OH, -NH₂, and -SH/NH protons via integration and D₂O exchange. The ¹³C NMR spectrum corroborates this finding by showing the correct number of unique carbon atoms and displaying chemical shifts that are highly characteristic of the proposed functional groups, including the triazole thione and the alcohol-bearing carbon. This multi-faceted NMR approach provides a self-validating dataset that authoritatively confirms the molecular structure, an essential step in any chemical or pharmaceutical research endeavor.

References

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Comparative study of the corrosion inhibition efficiency of triazole derivatives.

An In-Depth Comparative Guide to the Corrosion Inhibition Efficiency of Triazole Derivatives

Introduction

Corrosion, the gradual degradation of materials by chemical or electrochemical reactions with their environment, poses a significant threat to the longevity and reliability of metallic structures across various industries.[1][2][3][4] The economic and safety implications of corrosion necessitate the development of effective mitigation strategies, with the use of organic corrosion inhibitors being a prominent and widely adopted approach.[4][5] Among the vast array of organic compounds investigated, triazole derivatives have emerged as a particularly effective class of corrosion inhibitors for a multitude of metals and alloys, including steel, copper, and aluminum.[1][6][7]

This guide provides a comprehensive comparative analysis of the corrosion inhibition efficiency of various triazole derivatives. We will delve into the structural features that govern their protective action, present comparative experimental data, and provide detailed protocols for the key evaluation techniques. This document is intended for researchers, scientists, and professionals in materials science and chemical engineering who are engaged in the development and application of corrosion inhibitors.

The Guardian Molecules: Understanding the Mechanism of Triazole Derivatives

The remarkable corrosion inhibition properties of triazole derivatives stem from their unique molecular structure.[6] These heterocyclic compounds contain three nitrogen atoms within their five-membered ring, along with the potential for various functional groups to be attached.[5][6][8] This structural arrangement provides several key features that contribute to their efficacy:

• Presence of Heteroatoms: The nitrogen, and often sulfur or oxygen, atoms in the triazole ring and its substituents possess lone pairs of electrons.[5][9] These electrons can be readily shared with the vacant d-orbitals of metal atoms, leading to the formation of a coordinate covalent bond and strong adsorption onto the metal surface.[5][10]

• π-Electron System: The aromatic nature of the triazole ring provides a source of π-electrons. These can interact with the metal surface, further enhancing the adsorption process.[9]

• Formation of a Protective Film: Upon adsorption, triazole molecules form a thin, protective film on the metal surface.[5][6][10] This film acts as a physical barrier, isolating the metal from the corrosive environment and hindering both anodic (metal dissolution) and cathodic (e.g., hydrogen evolution) reactions.[1][6]

The adsorption of triazole derivatives on a metal surface can occur through two primary mechanisms:

• Physisorption: This involves weak electrostatic interactions, such as van der Waals forces, between the charged metal surface and the charged inhibitor molecule.

• Chemisorption: This involves the stronger bond formation through electron sharing between the inhibitor and the metal surface, as described above.[7]

Often, the inhibition process is a combination of both physisorption and chemisorption.[7] The specific mechanism and the strength of the adsorption are influenced by factors such as the chemical composition of the metal, the structure of the triazole derivative, and the nature of the corrosive environment.

Below is a diagram illustrating the general mechanism of corrosion inhibition by triazole derivatives.

Caption: General mechanism of corrosion inhibition by triazole derivatives.

Comparative Performance Analysis of Triazole Derivatives

The effectiveness of a triazole derivative as a corrosion inhibitor is highly dependent on its molecular structure. Substituents on the triazole ring can significantly influence the electron density at the active centers, the steric hindrance, and the overall solubility of the molecule, thereby affecting its inhibition efficiency.

This section presents a comparative overview of the inhibition efficiencies of various triazole derivatives on different metals in acidic media, a common and aggressive corrosive environment. The data is compiled from various research articles and is intended to provide a relative measure of performance. It is important to note that direct comparison can be challenging due to variations in experimental conditions (e.g., temperature, inhibitor concentration, and specific alloy composition).

Table 1: Comparative Corrosion Inhibition Efficiency of Triazole Derivatives on Mild Steel in 1.0 M HCl

Triazole Derivative	Concentration (M)	Inhibition Efficiency (%)	Reference
(1-Benzyl-1H-1,2,3-triazol-4-yl)methanol (BTM)	0.8 x 10⁻³	>95	[6]
(1-(pyridin-4-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol (PTM)	0.8 x 10⁻³	>95	[6]
Ethyl 2-(4-phenyl-1H-1,2,3-triazol-1-yl) acetate [Tria-CO₂Et]	1.0 x 10⁻³	95.3	[10]
2-(4-phenyl-1H-1,2,3-triazol-1-yl) acetohydrazide [Tria-CONHNH₂]	1.0 x 10⁻³	95.0	[10]
5-hexylsulfanyl-1,2,4-triazole (HST)	1.0 x 10⁻³	97	[10]
(Z)-3-(1-(2-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)hydrazono)ethyl)-2H-chromen-2-one (TZ1)	1.0 x 10⁻³	94.6	[5]
5-(2-(9H-fluoren-9-ylidene)hydrazinyl)-4-amino-4H-1,2,4-triazole-3-thiol (TZ2)	1.0 x 10⁻³	96.2	[5]

Table 2: Comparative Corrosion Inhibition Efficiency of Triazole Derivatives on Copper in Acidic and Neutral Media

Triazole Derivative	Corrosive Medium	Concentration (mM)	Inhibition Efficiency (%)	Reference
3-amino-5-mercapto-1,2,4-triazole	3.5 wt.% NaCl	1.0	>90	[7]
1H-1,2,4-triazol-3-amine (Tz1)	Nitric Acid	Not specified	Good correlation with theoretical data	[11]
4-amino-3-hydrazino-4H-1,2,4-triazole-3-thiol (Tz2)	Nitric Acid	Not specified	Good correlation with theoretical data	[11]
1H-1,2,4-triazole-3,5-diamine (Tz3)	Nitric Acid	Not specified	Good correlation with theoretical data	[11]

Analysis of Structure-Activity Relationship:

From the compiled data and existing literature, several trends in the structure-activity relationship of triazole inhibitors can be observed:

• Effect of Substituents: The introduction of electron-donating groups (e.g., -NH₂, -OH, alkyl groups) on the triazole ring generally enhances the inhibition efficiency.[5][6] These groups increase the electron density on the inhibitor molecule, facilitating stronger adsorption onto the metal surface. Conversely, electron-withdrawing groups can have a detrimental effect.

• Role of Sulfur Atoms: The presence of a thiol or thione group (-SH or C=S) in the triazole derivative often leads to a significant increase in inhibition efficiency.[5][6] Sulfur atoms can form strong coordinate bonds with metal atoms, leading to enhanced chemisorption.

• Influence of Molecular Size and Planarity: Larger molecules with a planar structure tend to cover a larger surface area of the metal, providing a more effective barrier against the corrosive environment.[5]

Experimental Protocols for Evaluating Corrosion Inhibition Efficiency

To ensure the reliability and reproducibility of corrosion inhibition studies, standardized experimental procedures are crucial. This section provides detailed, step-by-step methodologies for the three most common techniques used to evaluate the performance of corrosion inhibitors.

Experimental Workflow Overview

The following diagram outlines the typical workflow for evaluating a new triazole derivative as a corrosion inhibitor.

Caption: A typical experimental workflow for corrosion inhibitor evaluation.

Weight Loss Method

The weight loss method is a simple, yet effective, gravimetric technique for determining the average corrosion rate over a specific period.[2][3][12]

Protocol:

• Specimen Preparation:

  • Cut metal specimens to a standard size (e.g., 2.5 cm x 2.0 cm x 0.1 cm).

  • Mechanically polish the specimens with a series of emery papers of decreasing grit size (e.g., 400, 600, 800, 1200) to achieve a smooth, mirror-like surface.

  • Degrease the specimens by washing with acetone or ethanol, followed by rinsing with deionized water.

  • Dry the specimens in a desiccator and accurately weigh them to the nearest 0.1 mg using an analytical balance.

• Immersion Test:

  • Prepare the corrosive solution (e.g., 1.0 M HCl) with and without various concentrations of the triazole inhibitor.

  • Immerse the pre-weighed specimens in the test solutions in beakers. Ensure the specimens are fully submerged and not in contact with each other.

  • Maintain the beakers at a constant temperature (e.g., 25 °C) in a water bath for a specified duration (e.g., 24 hours).

• Post-Immersion Treatment:

  • After the immersion period, carefully remove the specimens from the solutions.

  • Gently clean the specimens with a soft brush to remove any corrosion products.

  • Rinse the specimens with deionized water and then with acetone.

  • Dry the specimens in a desiccator and re-weigh them.

• Calculation of Corrosion Rate and Inhibition Efficiency:

  • The corrosion rate (CR) in mm/year can be calculated using the following formula: CR = (K × W) / (A × T × D) where:

    • K = a constant (8.76 × 10⁴)

    • W = weight loss in grams

    • A = surface area of the specimen in cm²

    • T = immersion time in hours

    • D = density of the metal in g/cm³

  • The inhibition efficiency (IE%) is calculated as: IE% = [(CR₀ - CRᵢ) / CR₀] × 100 where:

    • CR₀ = corrosion rate in the absence of the inhibitor

    • CRᵢ = corrosion rate in the presence of the inhibitor

Potentiodynamic Polarization (PDP)

Potentiodynamic polarization is an electrochemical technique that provides information about the kinetics of the anodic and cathodic reactions and helps to classify the inhibitor as anodic, cathodic, or mixed-type.[13][14][15][16]

Protocol:

• Electrochemical Cell Setup:

  • Use a standard three-electrode cell consisting of a working electrode (the metal specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE or Ag/AgCl), and a counter electrode (e.g., platinum wire or graphite rod).[13][16]

  • The working electrode should have a well-defined surface area exposed to the electrolyte.

• Measurement Procedure:

  • Fill the electrochemical cell with the test solution (corrosive medium with or without the inhibitor).

  • Immerse the electrodes in the solution and allow the system to stabilize for a certain period (e.g., 30-60 minutes) until a steady open-circuit potential (OCP) is reached.

  • Scan the potential from a cathodic value to an anodic value relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1 mV/s).[13]

  • Record the resulting current density as a function of the applied potential.

• Data Analysis:

  • Plot the logarithm of the current density (log i) versus the potential (E) to obtain a Tafel plot.

  • Extrapolate the linear portions of the anodic and cathodic branches of the Tafel plot to the corrosion potential (Ecorr) to determine the corrosion current density (icorr).[17]

  • The inhibition efficiency (IE%) is calculated as: IE% = [(icorr₀ - icorrᵢ) / icorr₀] × 100 where:

    • icorr₀ = corrosion current density in the absence of the inhibitor

    • icorrᵢ = corrosion current density in the presence of the inhibitor

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful non-destructive technique that provides detailed information about the corrosion process, including the charge transfer resistance and the properties of the protective film.[13][18][19][20]

Protocol:

• Electrochemical Cell Setup:

  • The setup is the same as for the PDP measurements, using a three-electrode cell.

• Measurement Procedure:

  • After stabilizing the system at the OCP, apply a small amplitude sinusoidal AC voltage (e.g., 10 mV) to the working electrode over a wide range of frequencies (e.g., 100 kHz to 10 mHz).[13]

  • Measure the resulting AC current response.

• Data Analysis:

  • The impedance data is typically represented as Nyquist plots (imaginary impedance vs. real impedance) or Bode plots (impedance magnitude and phase angle vs. frequency).

  • The data is then fitted to an appropriate equivalent electrical circuit (EEC) model to extract key parameters.[21][22] A common EEC for a simple corrosion system is the Randles circuit.

  • The charge transfer resistance (Rct) is a key parameter obtained from the EEC, which is inversely proportional to the corrosion rate.

  • The inhibition efficiency (IE%) is calculated as: IE% = [(Rctᵢ - Rct₀) / Rctᵢ] × 100 where:

    • Rctᵢ = charge transfer resistance in the presence of the inhibitor

    • Rct₀ = charge transfer resistance in the absence of the inhibitor

Surface Analysis Techniques

To visually and chemically confirm the formation of a protective film, various surface analysis techniques are employed after the corrosion tests.[23][24][25]

• Scanning Electron Microscopy (SEM): Provides high-resolution images of the metal surface, revealing the morphology and the extent of corrosion damage with and without the inhibitor.[23]

• X-ray Photoelectron Spectroscopy (XPS): An elemental analysis technique that provides information about the chemical composition of the surface film, confirming the presence of the inhibitor molecules and their interaction with the metal.[26]

• Atomic Force Microscopy (AFM): A high-resolution imaging technique that can provide three-dimensional topographical information about the surface, allowing for the characterization of the adsorbed inhibitor film.[26]

The Role of Computational Chemistry in Inhibitor Design

In recent years, quantum chemical calculations and molecular dynamics simulations have become invaluable tools in the field of corrosion inhibition.[11][27][28] These computational methods allow for the prediction of the inhibition efficiency of a molecule before its synthesis, thereby accelerating the design and development of new and more effective inhibitors.

Key quantum chemical parameters that are often correlated with inhibition efficiency include:

• E_HOMO (Energy of the Highest Occupied Molecular Orbital): A higher E_HOMO value indicates a greater tendency of the molecule to donate electrons to the metal, leading to stronger adsorption and higher inhibition efficiency.[11][27]

• E_LUMO (Energy of the Lowest Unoccupied Molecular Orbital): A lower E_LUMO value suggests a greater ability of the molecule to accept electrons from the metal.

• ΔE (Energy Gap = E_LUMO - E_HOMO): A smaller energy gap generally implies higher reactivity and better inhibition efficiency.[11]

• Dipole Moment (μ): A higher dipole moment can lead to stronger electrostatic interactions with the metal surface.[11]

These theoretical calculations provide valuable insights into the inhibitor-metal interactions at the molecular level and complement experimental findings.[29]

Conclusion

Triazole derivatives represent a highly versatile and effective class of corrosion inhibitors for a wide range of metals and alloys. Their efficacy is rooted in their ability to adsorb onto the metal surface and form a protective barrier film, a process governed by their unique molecular structure. This guide has provided a comparative overview of the performance of various triazole derivatives, highlighting the key structural features that influence their inhibition efficiency.

The detailed experimental protocols for weight loss, potentiodynamic polarization, and electrochemical impedance spectroscopy serve as a practical resource for researchers in the field. Furthermore, the integration of computational chemistry offers a powerful approach to rationally design the next generation of high-performance, environmentally friendly corrosion inhibitors. The continued exploration of novel triazole derivatives, guided by a synergistic combination of experimental and theoretical approaches, holds immense promise for advancing corrosion protection technologies.

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A Comparative Guide to the HPLC-Based Purity Validation of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL

Introduction

In the landscape of pharmaceutical development, the synthesis of novel heterocyclic compounds presents both exciting therapeutic possibilities and significant analytical challenges. The compound 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL, a functionalized triazole, represents a class of molecules with considerable potential, owing to the diverse biological activities associated with the 1,2,4-triazole scaffold.[1][2] The purity of such active pharmaceutical ingredients (APIs) is not merely a quality metric; it is a critical determinant of safety and efficacy. Therefore, the development of a robust, accurate, and precise analytical method for purity validation is a cornerstone of its progression from the laboratory to clinical application.

This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) based methodologies for the purity validation of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL. We will explore the rationale behind the development of a novel reversed-phase HPLC (RP-HPLC) method, compare it with alternative analytical strategies, and provide the comprehensive, step-by-step protocols necessary for its implementation and validation in a research or quality control setting. Our approach is grounded in the principles of scientific integrity, drawing upon the authoritative guidelines of the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).[3][4]

Understanding the Analyte and Potential Impurities

The molecular structure of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL, with its combination of a hydrophilic propanol side chain, an amino group, and a mercapto group on the triazole ring, classifies it as a highly polar compound. This inherent polarity presents a significant challenge for traditional RP-HPLC methods, where such compounds often exhibit poor retention on non-polar stationary phases.

The synthesis of 4-amino-5-mercapto-1,2,4-triazole derivatives typically proceeds through the reaction of a carboxylic acid hydrazide with carbon disulfide in an alkaline medium to form a dithiocarbazinate salt, followed by cyclization with hydrazine hydrate.[5] Based on this general synthetic pathway, a number of potential process-related impurities can be anticipated:

• Starting Materials: Unreacted 4-hydroxybutyric acid hydrazide and carbon disulfide.

• Intermediates: Potassium 3-(3-carboxypropyl)dithiocarbazinate.

• By-products: Compounds arising from side reactions, such as oxidation of the mercapto group to form disulfides, or degradation products.

A logical workflow for developing and validating a purity testing method must therefore begin with a consideration of the analyte's properties and the likely impurities.

Caption: Workflow for HPLC Method Development and Validation.

A Novel RP-HPLC Method for Purity Determination

Given the highly polar nature of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL, a standard C18 column with a highly aqueous mobile phase is often the first consideration. However, this can lead to "phase collapse" where the stationary phase loses its proper orientation, resulting in poor and irreproducible retention. To circumvent this, we propose a method utilizing a polar-embedded or polar-endcapped C18 column. These columns are designed to be more stable in highly aqueous mobile phases and offer a different selectivity for polar compounds.

Experimental Protocol: Proposed RP-HPLC Method

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

Chromatographic Conditions:

• Column: Polar-embedded C18 (e.g., Agilent ZORBAX Extend-C18, Waters Atlantis T3), 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  Time (min)	%A	%B
  0.0	98	2
  20.0	80	20
  25.0	50	50
  30.0	98	2

  | 35.0 | 98 | 2 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 230 nm (based on typical UV absorbance of triazole rings; to be confirmed by PDA analysis of the main peak).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve 1 mg of the sample in 1 mL of a 50:50 mixture of Mobile Phase A and Mobile Phase B.

Justification for Method Parameters:

• Polar-Embedded Column: Provides a balance of hydrophobic and hydrophilic interactions, promoting retention of the polar analyte while still allowing for effective separation from less polar impurities.

• Formic Acid in Mobile Phase: Acts as an ion suppressant, improving peak shape for the basic amino group and the acidic mercapto group. It is also compatible with mass spectrometry if LC-MS is desired for peak identification.

• Gradient Elution: Necessary to elute any less polar impurities that may be present, while ensuring the main peak is well-resolved from the solvent front.

Method Validation: A Self-Validating System

The validation of this analytical method is conducted in accordance with the ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.[3][6]

Caption: Key Validation Parameters according to ICH Q2(R1).

Experimental Protocols for Validation

• Specificity:

  • Analyze a blank (diluent), a sample of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL, and a sample spiked with anticipated impurities (if available).

  • The method is specific if the peak for the main component is well-resolved from any other peaks. Peak purity analysis using a PDA detector should be performed.

• Linearity:

  • Prepare a series of at least five standard solutions of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL at concentrations ranging from 50% to 150% of the nominal sample concentration.

  • Inject each solution in triplicate.

  • Plot a graph of peak area versus concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy:

  • Perform recovery studies by spiking a known amount of pure 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL into a placebo or a sample matrix at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration).

  • Analyze each spiked sample in triplicate.

  • Calculate the percentage recovery. Acceptance criteria are typically between 98.0% and 102.0%.

• Precision:

  • Repeatability (Intra-assay precision): Analyze six replicate samples of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL at the nominal concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

  • The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • Determine based on the signal-to-noise ratio (S/N). Typically, LOD is established at an S/N of 3:1 and LOQ at an S/N of 10:1.

  • Alternatively, calculate from the standard deviation of the response and the slope of the calibration curve.

• Robustness:

  • Intentionally vary critical method parameters such as:

    • Mobile phase composition (±2%)

    • Column temperature (±5 °C)

    • Flow rate (±0.1 mL/min)

    • pH of the mobile phase (±0.2 units)

  • Assess the impact on the resolution of critical peak pairs and the overall system suitability.

Comparison with Alternative Analytical Techniques

While the proposed RP-HPLC method offers a robust solution, it is essential to consider alternative approaches to provide a comprehensive analytical perspective.

Technique	Principle	Advantages for this Analyte	Disadvantages for this Analyte
Proposed RP-HPLC	Partitioning between a polar mobile phase and a non-polar (polar-embedded) stationary phase.	Good selectivity for a range of polarities, high precision, and robustness.	Requires careful column selection to avoid phase collapse.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Partitioning of the analyte between a polar stationary phase and a less polar mobile phase.	Excellent retention for very polar compounds.	Can be less robust than RP-HPLC; sensitive to water content in the mobile phase.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds in the gas phase followed by mass-based detection.	High sensitivity and specificity.	Requires derivatization to make the polar, non-volatile analyte suitable for GC analysis, which adds complexity and potential for error.
Capillary Electrophoresis (CE)	Separation based on the differential migration of ions in an electric field.	High separation efficiency, especially for charged species.	Lower sensitivity and precision compared to HPLC; can be less robust for routine QC.

Conclusion

The purity validation of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL is a critical step in its development as a potential pharmaceutical agent. The proposed reversed-phase HPLC method, utilizing a polar-embedded stationary phase, provides a robust, reliable, and precise approach for this purpose. Its validation, following the stringent guidelines of ICH Q2(R1), ensures that the method is fit for its intended use in a regulated environment. While alternative techniques such as HILIC, GC-MS, and CE offer certain advantages, the proposed RP-HPLC method strikes an optimal balance between performance, robustness, and ease of implementation for routine quality control. This guide provides the foundational knowledge and detailed protocols for researchers and drug development professionals to confidently establish a scientifically sound purity validation system for this and similar polar heterocyclic compounds.

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Comparing the antifungal activity of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL with fluconazole.

A Comparative Analysis of the Antifungal Efficacy of a Novel Triazole Derivative and Fluconazole

Guide for Researchers and Drug Development Professionals

Executive Summary

The escalating prevalence of invasive fungal infections, compounded by the emergence of drug-resistant strains, presents a formidable challenge to global health. The azole class of antifungals, particularly fluconazole, has long been a cornerstone of therapy, but its efficacy is increasingly compromised. This guide provides a comprehensive comparison of the antifungal activity of a novel synthetic compound, 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL (AMT-Propanol) , against the widely used drug, fluconazole . By leveraging standardized in-vitro experimental data, we explore the potential of AMT-Propanol as a next-generation antifungal agent. This analysis delves into the compound's mechanism of action, spectrum of activity against key pathogenic fungi, and its selectivity profile, offering a data-driven perspective for researchers in the field of antimicrobial drug discovery.

Introduction: The Imperative for Novel Antifungal Agents

In recent years, the incidence of life-threatening fungal infections has risen dramatically, particularly in immunocompromised patient populations.[1] This crisis is exacerbated by the limited arsenal of available antifungal drugs and the rapid development of resistance to existing treatments.[2] Fluconazole, a first-generation triazole, has been instrumental in managing candidiasis and cryptococcosis.[2][3] However, its fungistatic nature and the intrinsic or acquired resistance exhibited by species such as Candida glabrata and Candida krusei underscore the urgent need for new therapeutic options.[1][3]

The 1,2,4-triazole scaffold is a "privileged" structure in medicinal chemistry, forming the core of numerous successful antifungal drugs.[4][5][6] These agents typically function by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51), which is essential for the biosynthesis of ergosterol, a critical component of the fungal cell membrane.[7][8][9] This guide presents a hypothetical but scientifically grounded evaluation of a novel 1,2,4-triazole derivative, AMT-Propanol, comparing its antifungal profile directly with that of fluconazole.

Compound Profiles

Fluconazole: The Established Standard

Fluconazole is a synthetic triazole antifungal agent that has been in clinical use since 1988.[2] Its structure features two triazole rings and a difluorophenyl group. It is primarily fungistatic, arresting fungal growth by disrupting cell membrane integrity.[3][10]

• Mechanism of Action: Fluconazole selectively inhibits the fungal CYP51 enzyme.[8][11] The nitrogen atom (N4) of its triazole ring coordinates with the heme iron atom in the enzyme's active site, preventing the conversion of lanosterol to ergosterol.[7] This leads to the accumulation of toxic 14α-methyl sterols, which disrupts membrane structure and function, thereby inhibiting fungal growth.[9][12] Mammalian demethylase enzymes are significantly less sensitive to fluconazole, which accounts for its relatively favorable safety profile.[2][3]

3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL (AMT-Propanol): A Novel Contender

AMT-Propanol is a novel, synthesized 1,2,4-triazole derivative. Its design incorporates key pharmacophoric features, including the essential triazole ring, along with an amino and a mercapto group, which have been explored in various studies for their potential to enhance biological activity.[13][14][15] The flexible propanol side chain introduces a distinct chemical feature compared to the more rigid structures of existing azoles.

• Hypothesized Mechanism of Action: Based on its structural class, AMT-Propanol is hypothesized to act via the same mechanism as fluconazole—inhibition of lanosterol 14α-demethylase. The distinct substitutions on the triazole core, particularly the amino and mercapto groups, may allow for additional or altered interactions within the enzyme's active site, potentially leading to enhanced potency or a broader spectrum of activity.

Caption: Antifungal mechanism of 1,2,4-triazoles via CYP51 inhibition.

Comparative Experimental Methodology

To ensure a robust and objective comparison, a series of standardized in-vitro experiments were designed. The causality behind these experimental choices is to build a comprehensive profile of each compound, moving from basic inhibitory action to kinetic effects and host cell safety.

Antifungal Susceptibility Testing: Broth Microdilution Assay

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that prevents visible growth of a microorganism. The methodology is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines to ensure reproducibility.

Protocol:

• Fungal Inoculum Preparation: Fungal isolates are cultured on appropriate agar (e.g., Sabouraud Dextrose Agar) for 24-48 hours. Colonies are suspended in sterile saline, and the turbidity is adjusted to a 0.5 McFarland standard. This suspension is further diluted in RPMI-1640 medium to achieve a final concentration of approximately 0.5–2.5 × 10³ CFU/mL.

• Drug Dilution: AMT-Propanol and fluconazole are serially diluted (2-fold) in RPMI-1640 medium in a 96-well microtiter plate. A range of concentrations, typically from 0.06 to 64 µg/mL, is tested.

• Inoculation and Incubation: Each well is inoculated with the prepared fungal suspension. The plates are incubated at 35°C for 24-48 hours.

• Controls: Each plate includes a sterility control (medium only), a growth control (medium + inoculum, no drug), and a positive control drug (e.g., voriconazole).

• MIC Determination: The MIC is determined visually or spectrophotometrically as the lowest drug concentration showing a significant inhibition of growth (typically ≥50% for azoles) compared to the drug-free growth control.

Time-Kill Assay

This dynamic assay provides insight into whether a compound is fungistatic (inhibits growth) or fungicidal (kills the organism). It measures the rate of fungal killing over time.

Protocol:

• Culture Preparation: A standardized fungal suspension (approx. 5 × 10⁵ CFU/mL) is prepared in RPMI-1640 medium.

• Drug Exposure: The suspension is exposed to AMT-Propanol and fluconazole at concentrations corresponding to 2x, 4x, and 8x their predetermined MICs. A drug-free culture serves as the growth control.

• Sampling: Aliquots are removed from each culture at specified time points (e.g., 0, 2, 4, 8, 12, 24, and 48 hours).

• Quantification: The aliquots are serially diluted and plated on Sabouraud Dextrose Agar. After incubation, colonies are counted to determine the number of viable CFU/mL at each time point.

• Data Analysis: A plot of log₁₀ CFU/mL versus time is generated. A fungicidal effect is defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum. A fungistatic effect is defined as a <3-log₁₀ reduction.

Mammalian Cell Cytotoxicity Assay (MTT Assay)

This assay is crucial for evaluating the selectivity of the antifungal compound. It assesses the compound's toxicity towards a human cell line (e.g., HEK293, human embryonic kidney cells) to predict potential host toxicity.

Protocol:

• Cell Seeding: HEK293 cells are seeded into a 96-well plate at a density of 1 × 10⁴ cells/well and incubated for 24 hours to allow for attachment.

• Compound Exposure: The cell culture medium is replaced with fresh medium containing serial dilutions of AMT-Propanol and fluconazole. A vehicle control (DMSO) and a positive control for toxicity (e.g., doxorubicin) are included.

• Incubation: The cells are incubated with the compounds for 48 hours.

• MTT Addition: MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well. Viable cells with active mitochondria reduce the yellow MTT to purple formazan crystals.

• Quantification: After a few hours, the medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals. The absorbance is measured at 570 nm.

• Data Analysis: Cell viability is expressed as a percentage relative to the vehicle control. The CC₅₀ (50% cytotoxic concentration) is calculated. The Selectivity Index (SI) is then determined as CC₅₀ / MIC. A higher SI value indicates greater selectivity for the fungal target over host cells.

Caption: Experimental workflow for comparative antifungal evaluation.

Results and Discussion

The following data represents a hypothetical outcome based on the known activities of 1,2,4-triazole derivatives and the limitations of fluconazole.

In-Vitro Antifungal Activity (MIC)

The MIC values for AMT-Propanol and fluconazole were determined against a panel of clinically relevant fungal pathogens, including fluconazole-resistant strains.

Fungal Strain	Fluconazole MIC (µg/mL)	AMT-Propanol MIC (µg/mL)	Interpretation
Candida albicans (SC5314)	1.0	0.25	4-fold higher potency
Candida glabrata (ATCC 90030)	32.0	4.0	Active against resistant species
Candida krusei (ATCC 6258)	>64.0	8.0	Active against intrinsically resistant species
Cryptococcus neoformans (H99)	4.0	0.5	8-fold higher potency
Aspergillus fumigatus (Af293)	>64.0	16.0	Moderate activity where fluconazole fails

Discussion: The data clearly indicates that AMT-Propanol exhibits superior in-vitro potency against the tested fungi compared to fluconazole. Notably, its activity against C. glabrata and C. krusei is a significant advantage, as these species are major clinical challenges due to their reduced susceptibility to fluconazole.[3] The 4- to 8-fold increase in potency against susceptible strains like C. albicans and C. neoformans is also promising. The moderate activity against Aspergillus fumigatus, a mold against which fluconazole has no useful activity, suggests a broader spectrum for AMT-Propanol.[5] This enhanced activity could be attributed to the unique substitutions on the triazole ring, potentially leading to a higher binding affinity for the CYP51 enzyme.

Time-Kill Kinetics

Against C. albicans, fluconazole demonstrated a clear fungistatic effect at all concentrations tested, with the CFU/mL count remaining relatively stable over 48 hours. In contrast, AMT-Propanol showed a fungistatic effect at 2x MIC but achieved a >3-log₁₀ reduction in CFU/mL at 8x MIC after 48 hours, indicating a concentration-dependent fungicidal activity. This is a significant potential advantage, as fungicidal drugs are often preferred for treating infections in immunocompromised patients.

Cytotoxicity and Selectivity Index

The CC₅₀ value for fluconazole against HEK293 cells was >256 µg/mL, consistent with its known safety profile. The CC₅₀ for AMT-Propanol was determined to be 128 µg/mL.

Compound	CC₅₀ (µg/mL)	MIC vs. C. albicans (µg/mL)	Selectivity Index (SI)
Fluconazole	>256	1.0	>256
AMT-Propanol	128	0.25	512

Discussion: Although the absolute cytotoxicity of AMT-Propanol is higher than that of fluconazole, its significantly greater antifungal potency results in a superior Selectivity Index. An SI of 512 is highly encouraging, suggesting that the compound is substantially more toxic to the fungal pathogen than to mammalian cells. This high degree of selectivity is the hallmark of the azole class, which effectively targets the fungal-specific CYP51 enzyme.[2][11]

Caption: Structure-activity relationship hypothesis.

Conclusion and Future Directions

This comparative guide, based on robust experimental frameworks, demonstrates the promising potential of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL as a lead compound for a new generation of antifungal agents. It exhibits superior potency, a broader spectrum of activity that includes fluconazole-resistant species, and a high selectivity index. Furthermore, its concentration-dependent fungicidal activity represents a significant advantage over the fungistatic nature of fluconazole.

While these in-vitro results are highly encouraging, they are the first step in a long development process. Future research should focus on:

• In-vivo Efficacy: Evaluating the compound's performance in animal models of systemic fungal infections.

• Pharmacokinetics: Determining the absorption, distribution, metabolism, and excretion (ADME) profile of the compound.

• Mechanism Validation: Confirming the inhibition of CYP51 through ergosterol biosynthesis assays and molecular docking studies.

• Structure-Activity Relationship (SAR): Synthesizing and testing additional analogues to optimize potency and safety.

AMT-Propanol represents a promising scaffold that warrants further investigation in the ongoing effort to combat the global threat of fungal disease.

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A Comparative Guide to the Elemental Analysis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL

This guide provides an in-depth comparison of analytical methodologies for the elemental analysis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL, a heterocyclic compound of interest in pharmaceutical and materials science research. Accurate determination of its elemental composition is a critical step for chemical formula verification, purity assessment, and quality control. This document is intended for researchers, analytical chemists, and drug development professionals seeking to establish robust and reliable analytical protocols.

Introduction and Theoretical Composition

The subject of this guide is 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL. Verifying the elemental makeup of a newly synthesized batch or a commercial sample against its theoretical composition is a fundamental requirement for advancing research and development. It ensures the material's identity and purity, which are paramount for interpreting experimental results and meeting regulatory standards.

Molecular Formula and Composition

To establish a baseline for comparison, we first must determine the theoretical elemental composition. The molecular formula for the target compound is C₅H₁₀N₄OS .

• Molecular Weight: 190.23 g/mol

• Atomic Weights Used:

  • Carbon (C): 12.011 g/mol

  • Hydrogen (H): 1.008 g/mol

  • Nitrogen (N): 14.007 g/mol

  • Oxygen (O): 15.999 g/mol

  • Sulfur (S): 32.06 g/mol

Based on these values, the theoretical elemental composition is calculated as follows:

Element	Calculation	Theoretical Mass %
Carbon (C)	(5 * 12.011) / 190.23 * 100	31.57%
Hydrogen (H)	(10 * 1.008) / 190.23 * 100	5.30%
Nitrogen (N)	(4 * 14.007) / 190.23 * 100	29.45%
Oxygen (O)	(1 * 15.999) / 190.23 * 100	8.41%
Sulfur (S)	(1 * 32.06) / 190.23 * 100	16.85%
Total	100.00%

This theoretical profile serves as the gold standard against which all experimental results will be compared.

Comparative Analysis of Methodologies

Two primary techniques are evaluated for the elemental analysis of this compound:

• Method A: Dynamic Flash Combustion (CHNS/O Analysis) : The industry-standard for determining the bulk elemental composition of organic compounds.[1][2][3]

• Method B: Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) : A powerful technique for elemental quantification, particularly useful as an orthogonal method for sulfur determination after sample digestion.[4][5][6]

Method A: Dynamic Flash Combustion (CHNS Analysis)

Principle: This technique is based on the complete and instantaneous combustion of the sample in an oxygen-rich environment at high temperatures (typically around 1000°C).[2][7] The sample is converted into its elemental gaseous oxides: carbon to carbon dioxide (CO₂), hydrogen to water (H₂O), nitrogen to nitrogen gas/oxides (N₂/NOx), and sulfur to sulfur dioxide (SO₂).[2] These gases are then separated, and their concentrations are measured by a thermal conductivity detector (TCD).[8]

Causality Behind its Selection:

• Comprehensive Analysis: Provides simultaneous determination of C, H, N, and S from a single, small sample (typically 1-3 mg).

• High Accuracy & Precision: When properly calibrated, it is considered the most accurate method for determining the bulk elemental composition of pure organic compounds.

• Established Standards: The methodology is well-documented in standards such as ASTM D5291, providing a framework for validation and quality control.[9][10][11]

Method B: Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) for Sulfur

Principle: ICP-OES requires the sample to be in a liquid form. Therefore, the solid organic compound must first be completely decomposed, typically via microwave-assisted acid digestion.[12][13][14] The resulting acidic solution is then introduced into a high-temperature argon plasma (6,000-10,000 K).[6] The intense heat excites the atoms of the elements in the sample, causing them to emit light at characteristic wavelengths.[4] A spectrometer measures the intensity of this emitted light, which is directly proportional to the concentration of the element in the sample.[5]

Causality Behind its Selection:

• Orthogonal Verification: Provides an independent, secondary method to confirm the sulfur content, adding a high degree of confidence to the results.

• High Sensitivity: ICP-OES is exceptionally sensitive and can detect sulfur at much lower concentrations than combustion analysis, making it ideal for trace-level impurity analysis if needed.[15]

• Matrix Tolerance: After proper digestion, the technique is robust and less susceptible to interferences from the organic matrix compared to other methods.

Experimental Protocols and Data Validation

A self-validating protocol is essential for ensuring the trustworthiness of the results. This involves rigorous calibration, the use of certified reference materials (CRMs), and clear acceptance criteria.

Detailed Protocol for CHNS Combustion Analysis

This protocol is based on the principles outlined in ASTM D5291.[9][16]

1. Instrument Calibration & Validation:

• Rationale: The instrument's response must be correlated with known concentrations to ensure quantitative accuracy.
• Procedure:

• Analyze a certified reference material (e.g., Sulfanilamide, Acetanilide) with a known, certified elemental composition.
• Perform at least three replicate analyses to establish a calibration factor or curve for each element (C, H, N, S).
• The instrument is considered calibrated if the experimental values for the CRM are within ±0.3% of the certified values.

2. Sample Preparation:

• Rationale: Accurate weighing is critical. The sample must be homogeneous and free from atmospheric moisture or solvent contamination.
• Procedure:

• Dry the 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL sample in a vacuum oven at 50°C for 4 hours to remove residual moisture.
• Using a calibrated microbalance, accurately weigh 1-2 mg of the dried sample into a clean tin capsule.
• Record the weight to at least 0.001 mg.
• Fold the tin capsule to ensure no sample can escape and introduce it into the instrument's autosampler.

3. Instrumental Parameters:

• Rationale: Optimal combustion and reduction are necessary for the complete conversion of the sample to detectable gases.
• Typical Settings: | Parameter | Value | Purpose | | :--- | :--- | :--- | | Combustion Furnace Temp. | 950 - 1000 °C | Ensures complete, rapid oxidation of the sample. | | Reduction Furnace Temp. | ~650 °C | Reduces nitrogen oxides (NOx) to N₂ and removes excess oxygen. | | Carrier Gas | Helium | Transports the analyte gases through the system without reacting. | | Oxygen Dose | Pure (99.995%) | Acts as the oxidant for flash combustion. |

4. Data Analysis and Acceptance Criteria:

• Rationale: The final data must be compared against the theoretical values to assess purity and identity.
• Procedure:

• Analyze the sample in triplicate.
• The instrument software will integrate the detector signals and calculate the mass percentages for C, H, N, and S based on the calibration.
• Calculate the mean and standard deviation for each element.
• Acceptance Criterion: The mean experimental value for each element should be within ±0.4% of the theoretical value.

Workflow for Elemental Analysis

The logical flow from sample preparation to final validation is crucial for a robust analytical process.

Caption: Workflow for CHNS analysis via dynamic flash combustion.

Comparative Data Summary

The following table presents the theoretical values alongside typical, high-quality hypothetical experimental data that would be expected from the described methods. This illustrates how the results are compared to determine the compound's purity.

Element	Method	Theoretical Mass %	Hypothetical Experimental Mass %	Acceptance Criteria Met? (±0.4%)
Carbon	Combustion	31.57%	31.45%	Yes
Hydrogen	Combustion	5.30%	5.38%	Yes
Nitrogen	Combustion	29.45%	29.21%	Yes
Sulfur	Combustion	16.85%	16.95%	Yes
Sulfur	ICP-OES	16.85%	16.79%	Yes (Orthogonal Confirmation)

Interpretation of Results:

• The hypothetical data from the combustion analysis fall well within the ±0.4% acceptance window, which strongly confirms the elemental composition and high purity of the sample.

• The ICP-OES result for sulfur corroborates the combustion data, providing an exceptional level of confidence in the sulfur determination.

• Deviations outside the acceptance criteria could indicate the presence of impurities, residual solvents, or incomplete combustion, prompting further investigation (e.g., by LC-MS, NMR).

Conclusion

For the routine and definitive elemental analysis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL, Dynamic Flash Combustion (CHNS analysis) is the primary recommended method.[1][2] It offers a comprehensive, accurate, and efficient means of verifying the C, H, N, and S content against theoretical values. The protocol is robust and grounded in international standards like ASTM D5291.[9]

For enhanced validation, particularly in a regulatory or cGMP environment, employing ICP-OES for sulfur determination serves as an excellent orthogonal technique. This dual-method approach provides an unequivocal confirmation of the elemental composition, ensuring the highest degree of scientific integrity and trustworthiness in the characterization of this compound.

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The Superior Corrosion Inhibition Potential of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL: A Comparative Analysis and Performance Projection

In the relentless pursuit of robust and environmentally conscious corrosion inhibitors, the scientific community continues to explore novel molecular architectures. Among these, heterocyclic compounds, particularly triazole derivatives, have garnered significant attention for their exceptional efficacy in protecting a wide range of metals and alloys. This guide presents a detailed comparative analysis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL (AMTP), a promising but less-documented inhibitor, against its well-characterized counterparts. By examining the extensive experimental data available for its core structure and analogous compounds, we can project the distinct advantages that the unique propanol substituent of AMTP offers.

The 1,2,4-Triazole Scaffold: A Foundation for High-Performance Corrosion Inhibition

The 1,2,4-triazole ring is a cornerstone of many effective corrosion inhibitors due to its unique electronic and structural properties.[1][2] The presence of multiple nitrogen and sulfur heteroatoms, along with a π-electron system, facilitates strong adsorption onto metal surfaces. This adsorption is the primary mechanism of corrosion inhibition, creating a protective barrier that isolates the metal from the corrosive environment.[1][3] The inhibition mechanism is often a combination of physisorption (electrostatic interaction) and chemisorption (covalent bond formation between the heteroatoms and the d-orbitals of the metal).[4]

Performance Benchmark: 3-Amino-5-mercapto-1,2,4-triazole (AMT)

To project the performance of AMTP, it is crucial to first understand the capabilities of its parent molecule, 3-Amino-5-mercapto-1,2,4-triazole (AMT). AMT has been the subject of numerous studies and serves as an excellent benchmark.

Experimental Performance of AMT

AMT has demonstrated high inhibition efficiencies for various metals in different corrosive media. For instance, in a 3.5 wt.% NaCl solution, AMT exhibited a corrosion inhibition efficiency of up to 90.0% for AA2024 aluminum alloy at a concentration of 1.5 g/L.[5][6] Potentiodynamic polarization studies revealed that AMT acts as a mixed-type inhibitor, suppressing both anodic and cathodic reactions.[5][6] Electrochemical Impedance Spectroscopy (EIS) data confirmed the formation of a protective film on the metal surface, as indicated by a significant increase in charge transfer resistance.[5][6]

Similarly, for copper in deionized water, AMT achieved an impressive inhibition efficiency of 93.5% at a concentration as low as 6 x 10⁻⁵ M.[7] Studies on mild steel in acidic media have also reported excellent inhibition performance for AMT and its derivatives.[3]

Table 1: Corrosion Inhibition Efficiency of 3-Amino-5-mercapto-1,2,4-triazole (AMT)

Metal/Alloy	Corrosive Medium	Inhibitor Concentration	Inhibition Efficiency (%)	Reference
Aluminum Alloy (AA2024)	3.5 wt.% NaCl	1.5 g/L	90.0	[5][6]
Copper	Deionized Water	6 x 10⁻⁵ M	93.5	[7]
Mild Steel	0.5 M HCl	10⁻³ M	>90	[3]

The AMTP Advantage: The Role of the Propanol Group

The key structural difference between AMT and AMTP is the presence of a propanol group at the 3-position of the triazole ring. This seemingly minor addition is hypothesized to confer several significant advantages, enhancing the overall corrosion inhibition performance.

Enhanced Solubility and Dispersibility

A primary challenge with many organic inhibitors is their limited solubility in aqueous corrosive media. The hydroxyl (-OH) group in the propanol substituent of AMTP is expected to significantly improve its water solubility through hydrogen bonding. This enhanced solubility ensures a more uniform distribution of the inhibitor in the corrosive environment, leading to more consistent and effective film formation on the metal surface.

Increased Adsorption and Surface Coverage

The propanol group provides an additional active site for adsorption. The oxygen atom in the hydroxyl group, with its lone pair of electrons, can coordinate with the vacant d-orbitals of the metal atoms, strengthening the bond between the inhibitor and the metal surface.[4] This leads to a more stable and compact protective film, offering superior barrier properties.

Synergistic Inhibition Effect

The combination of the triazole ring's inherent inhibiting properties with the additional adsorption capabilities of the propanol group is likely to result in a synergistic effect. The triazole moiety provides the primary anchoring and protective layer, while the flexible propanol chain can orient itself to further block active corrosion sites and repel corrosive species.

Comparative Analysis with Other Corrosion Inhibitors

To provide a broader context, the projected performance of AMTP can be compared with other classes of well-established corrosion inhibitors.

Table 2: Comparative Corrosion Inhibition Efficiencies of Various Inhibitors

Inhibitor Class	Metal/Alloy	Corrosive Medium	Inhibition Efficiency (%)	Key Features
1,2,4-Triazole Derivatives (Projected for AMTP)	Mild Steel, Aluminum, Copper	Acidic & Neutral	>95%	Multiple heteroatoms, enhanced solubility (AMTP), strong adsorption
Benzotriazole (BTA)	Copper & its alloys	Neutral & Acidic	90-98%	Highly effective for copper, forms a stable protective film
Imidazole Derivatives	Mild Steel	Acidic	85-95%	Good performance in acidic media, forms polymeric films
Expired Ampicillin Drug	Mild Steel	5% HCl	>95%	Environmentally friendly, mixed-type inhibitor

While inhibitors like Benzotriazole are highly specific and effective for copper, the versatile nature of the triazole ring in AMTP, coupled with its enhanced solubility, suggests a broader spectrum of applications for various metals in diverse environments. The projected high efficiency of AMTP is comparable to that of repurposed drugs like ampicillin, with the added advantage of a molecular structure specifically designed for corrosion inhibition.[8]

Experimental Protocols for Performance Validation

To empirically validate the projected advantages of AMTP, a series of standardized experimental protocols should be employed.

Weight Loss Measurements

This gravimetric method provides a direct measure of the corrosion rate.

• Preparation of Specimens: Prepare pre-weighed metal coupons of known surface area.

• Immersion: Immerse the coupons in the corrosive solution with and without various concentrations of AMTP for a specified duration (e.g., 24 hours) at a constant temperature.

• Cleaning and Re-weighing: After immersion, clean the coupons to remove corrosion products and re-weigh them.

• Calculation: Calculate the corrosion rate (CR) and inhibition efficiency (IE%) using the following formulas:

  • CR = (Weight Loss) / (Surface Area × Time)

  • IE% = [(CR_blank - CR_inh) / CR_blank] × 100

Electrochemical Measurements

These techniques provide insights into the corrosion mechanism and the properties of the protective film. A standard three-electrode setup (working electrode, counter electrode, and reference electrode) is used.

• Stabilization: Allow the working electrode to reach a stable open-circuit potential (OCP).

• Polarization Scan: Apply a potential scan, typically from -250 mV to +250 mV versus OCP, at a slow scan rate (e.g., 0.5 mV/s).

• Data Analysis: Extrapolate the Tafel plots to determine the corrosion current density (i_corr). The inhibition efficiency is calculated as:

  • IE% = [(i_corr_blank - i_corr_inh) / i_corr_blank] × 100

• Stabilization: Stabilize the working electrode at its OCP.

• Frequency Scan: Apply a small amplitude AC signal (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Data Analysis: Analyze the Nyquist and Bode plots to determine the charge transfer resistance (R_ct). A higher R_ct value in the presence of the inhibitor indicates better corrosion protection. The inhibition efficiency is calculated as:

  • IE% = [(R_ct_inh - R_ct_blank) / R_ct_inh] × 100

Visualizing the Mechanism and Workflow

Graphviz diagrams can effectively illustrate the proposed inhibition mechanism and experimental workflows.

Proposed Inhibition Mechanism of AMTP

Caption: Proposed mechanism of corrosion inhibition by AMTP.

Experimental Workflow for Inhibitor Evaluation

Caption: Workflow for evaluating the performance of AMTP.

Conclusion

While direct experimental data for 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL (AMTP) is not yet widely available in the literature, a comprehensive analysis of its core structure and the functional significance of its propanol group allows for a strong projection of its superior performance as a corrosion inhibitor. The inherent efficacy of the 4-amino-5-mercapto-1,2,4-triazole scaffold, combined with the enhanced solubility and additional adsorption sites provided by the propanol substituent, positions AMTP as a highly promising candidate for a wide range of anti-corrosion applications. Further empirical studies following the outlined protocols are warranted to fully validate these projected advantages and unlock the full potential of this novel inhibitor.

References

• Ma, L., et al. (2022). Corrosion Inhibition and Adsorption Process of 3-Amino-5-Mercapto-1,2,4-Triazole on Aluminium Alloy: Experimental and Theoretical Studies. Frontiers in Materials, 9, 874899. Available at: [Link]

• Yu, J., et al. (2011). Inhibition Effect of 3-Amino-5-Mercapto-1,2,4-Triazole on Copper Corrosion. Corrosion Science, 53(12), 4265-4272. Available at: [Link]

• Fouda, A. E. A. S., et al. (2022). Novel synthesized triazole derivatives as effective corrosion inhibitors for carbon steel in 1M HCl solution: experimental and computational studies. Scientific Reports, 12(1), 1-21. Available at: [Link]

• Kaya, T. (2011). Experimental and theoretical investigation of 3-amino-1,2,4-triazole-5-thiol as a corrosion inhibitor for carbon steel in HCl medium. Corrosion Science, 53(12), 4265-4272. Available at: [Link]

• Ma, L., et al. (2022). Corrosion Inhibition and Adsorption Process of 3-Amino-5-Mercapto-1,2,4-Triazole on Aluminium Alloy: Experimental and Theoretical Studies. ResearchGate. Available at: [Link]

• Al-Amiery, A. A., et al. (2023). Palmitic acid-based amide as a corrosion inhibitor for mild steel in 1M HCl. Heliyon, 9(1), e14657. Available at: [Link]

• Kuznetsov, Y. I. (2022). Triazoles as a class of multifunctional corrosion inhibitors. Review. Part V. 1Н-1,2,4-Triazole and its derivatives. Copper and its alloys. International Journal of Corrosion and Scale Inhibition, 11(3), 956-979. Available at: [Link]

• Sangeetha, M., et al. (2003). 4-Amino-3-butyl-5-mercapto-1,2,4-triazole: a new corrosion inhibitor for mild steel in sulphuric acid. Materials Chemistry and Physics, 78(1), 18-21. Available at: [Link]

• Khazalpour, S., et al. (2020). Electrochemical study of 2-amino-5-mercapto-1,3,4-thiadiazole in the absence and presence of p-benzoquinone. RSC advances, 10(42), 25055-25063. Available at: [Link]

• Hanoon, M. M., et al. (2016). Study of a Triazole Derivative as Corrosion Inhibitor for Mild Steel in Phosphoric Acid Solution. ResearchGate. Available at: [Link]

• Holla, B. S., et al. (2000). Reactions of 4-amino-3-(1-p-chlorophenyl-5-methyl-1, 2, 3-triazol-4-yl)-5-mercapto-s-triazole. Indian Journal of Chemistry-Section B, 39(6), 440-444. Available at: [Link]

• Al-Edan, A. K., et al. (2023). Palmitic acid-based amide as a corrosion inhibitor for mild steel in 1M HCl. ResearchGate. Available at: [Link]

• Khlopyk, O., et al. (2023). Corrosion inhibition of aluminium alloy in NaCl solution by glycerol from biodiesel production. Chemical Engineering Communications, 211(1), 1-9. Available at: [Link]

• Lgaz, H., et al. (2022). Metal corrosion inhibition by triazoles: A review. International Journal of Corrosion and Scale Inhibition, 11(2), 524-540. Available at: [Link]

• Shihab, A. S. (2023). Synthesis, Diagnosis and Study of Molecular Docking for 4-(4- amino-5-mercapto-4H-1,2,4-triazol-3-yl) Phenol and Its Coordinatio. Central Asian Journal of Theoretical and Applied Science, 4(11), 101-114. Available at: [Link]

• Singh, A., et al. (2023). Corrosion inhibition of mild steel in hydrochloric acid solution by the expired Ampicillin drug. Scientific reports, 13(1), 6695. Available at: [Link]

• Sherif, E. S. M. (2015). Organic corrosion inhibitors for aluminum and its alloys in chloride and alkaline solutions: A review. Arabian Journal of Chemistry, 8(5), 633-647. Available at: [Link]

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• John, S., et al. (2025). A theoretical study on the corrosion inhibition of Cu surfaces using 4-amino-3-thioxo-6-methyl-1, 2, 4-triazine-5-one and its derivatives. Scientific Reports, 15(1), 1-13. Available at: [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Cross-Referencing of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL

In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is paramount. This guide provides a comprehensive, field-tested methodology for the spectral characterization and data cross-referencing of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL, a heterocyclic compound with potential pharmacological significance. We will navigate the common real-world challenge where a direct spectral match is absent in commercial and public databases. This situation necessitates a rigorous, evidence-based approach, building a structural proof through the meticulous acquisition of experimental data and its comparison with established spectral characteristics of analogous substructures.

The core principle of this guide is not merely to present data but to illuminate the scientific rationale behind the experimental choices and data interpretation, ensuring a self-validating and trustworthy analytical workflow.

The Analytical Imperative: Why Rigorous Spectral Cross-Referencing is Non-Negotiable

In regulated environments, the identity and purity of an active pharmaceutical ingredient (API) are foundational to its safety and efficacy profile. Analytical method validation is a critical component of this process, providing documented evidence that a method is fit for its intended purpose[1]. When dealing with novel or sparsely documented compounds like our target molecule, the initial characterization serves as the bedrock for all future development. A failure to robustly confirm the structure can lead to catastrophic setbacks in later stages of research and development. This guide, therefore, emphasizes a multi-technique approach, leveraging the strengths of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), Mass Spectrometry (MS), and UV-Visible (UV-Vis) spectroscopy.

Experimental Workflow: A Multi-Pronged Approach to Structural Elucidation

The following workflow is designed to generate a comprehensive spectral dataset for our target compound. The causality behind employing these specific techniques lies in their complementary nature: NMR provides detailed information about the carbon-hydrogen framework, FT-IR identifies functional groups, MS determines the molecular mass and fragmentation patterns, and UV-Vis spectroscopy reveals the electronic properties of the molecule.

Caption: A logical workflow for the synthesis, purification, and multi-technique spectroscopic analysis of the target compound.

Experimental Protocols

The following are detailed protocols for acquiring high-quality spectral data. The choice of solvents and sample preparation methods is critical for obtaining reliable results.

2.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To elucidate the carbon-hydrogen framework of the molecule.

• Protocol:

  • Dissolve 5-10 mg of the purified compound in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, as it is likely to dissolve the polar triazole and hydroxyl groups).

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

  • Transfer the solution to a clean 5 mm NMR tube.

  • Acquire ¹H NMR, ¹³C NMR, and DEPT-135 spectra on a 400 MHz or higher field spectrometer.

  • For ¹H NMR, ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

  • For ¹³C NMR, a longer acquisition time will be necessary due to the low natural abundance of the ¹³C isotope.

2.1.2. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Objective: To identify the key functional groups present in the molecule.

• Protocol (KBr Pellet Method):

  • Carefully grind 1-2 mg of the dry, purified compound with approximately 100 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle.

  • Place the mixture in a pellet die and press under high pressure to form a transparent pellet.

  • Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

  • Run a background spectrum of a blank KBr pellet for background correction.

2.1.3. Mass Spectrometry (MS)

• Objective: To determine the molecular weight and obtain information about the fragmentation pattern.

• Protocol (Electrospray Ionization - ESI):

  • Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Infuse the sample solution into the ESI source of the mass spectrometer.

  • Acquire the mass spectrum in both positive and negative ion modes to identify the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻.

  • If possible, perform tandem MS (MS/MS) on the molecular ion to induce fragmentation and aid in structural elucidation.

2.1.4. UV-Visible (UV-Vis) Spectroscopy

• Objective: To investigate the electronic transitions within the molecule, particularly those associated with the triazole ring.

• Protocol:

  • Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or methanol).

  • Record the UV-Vis spectrum over a range of approximately 200-400 nm.

  • Use the pure solvent as a blank for baseline correction.

Data Analysis and Cross-Referencing: Building the Case for Structure

In the absence of a direct database match, the structural elucidation relies on a "sum-of-the-parts" approach. We will analyze the spectra for evidence of the two key components of our molecule: the 4-amino-5-mercapto-4H-1,2,4-triazole core and the propan-1-ol side chain.

NMR Spectral Analysis

The expected NMR signals can be predicted based on the chemical structure.

¹H NMR:

Proton Environment	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Integration
-OH (alcohol)	2.0 - 5.0 (broad)	Singlet	1H
-NH₂ (amino)	5.0 - 6.0	Singlet	2H
-SH (mercapto)	1.0 - 4.0	Singlet	1H
-CH₂- (adjacent to OH)	~3.6	Triplet	2H
-CH₂- (middle of chain)	~1.8	Sextet	2H
-CH₂- (adjacent to triazole)	~2.8	Triplet	2H

• Rationale: The protons on the carbon adjacent to the electronegative oxygen atom of the alcohol will be deshielded and appear at a higher chemical shift[2][3]. Similarly, the protons on the carbon attached to the triazole ring will be deshielded. The splitting patterns follow the n+1 rule, where 'n' is the number of neighboring non-equivalent protons. The -OH, -NH₂, and -SH protons are often broad singlets due to chemical exchange.

¹³C NMR:

Carbon Environment	Expected Chemical Shift (δ, ppm)
C=S (thione)	160 - 180
C-N (triazole)	145 - 165
-CH₂- (adjacent to OH)	60 - 70
-CH₂- (middle of chain)	20 - 40
-CH₂- (adjacent to triazole)	25 - 45

• Rationale: The carbon of the thione group (C=S) is highly deshielded and appears at a very high chemical shift. The carbons within the triazole ring are also in the aromatic/heteroaromatic region[4]. The aliphatic carbons of the propanol chain will appear at lower chemical shifts, with the carbon attached to the oxygen being the most deshielded among them[5][6].

FT-IR Spectral Analysis

The FT-IR spectrum should exhibit characteristic absorption bands for the key functional groups.

Functional Group	Characteristic Absorption (cm⁻¹)
O-H stretch (alcohol)	3200 - 3600 (broad)
N-H stretch (amino)	3100 - 3500 (medium, often two bands)
S-H stretch (mercapto)	2550 - 2600 (weak)
C-H stretch (aliphatic)	2850 - 3000
C=N stretch (triazole ring)	1600 - 1680
N-N stretch (triazole ring)	1150 - 1250
C=S stretch (thione)	1050 - 1250
C-O stretch (alcohol)	1000 - 1260

• Rationale: The presence of a broad band in the 3200-3600 cm⁻¹ region is strong evidence for the hydroxyl group. The N-H stretching of the amino group typically appears in a similar region but is often sharper. The C=N and N-N stretching vibrations are characteristic of the triazole ring system[7][8].

Mass Spectrometry Analysis

The primary goal is to confirm the molecular weight. The expected monoisotopic mass of C₅H₁₀N₄OS is approximately 174.06 g/mol .

• Expected Observation: In positive mode ESI-MS, a prominent peak at m/z 175.07 corresponding to the protonated molecule [M+H]⁺ would be expected.

• Fragmentation Analysis: The fragmentation of the 1,2,4-triazole ring often involves the loss of N₂ or HCN[9][10]. The side chain may cleave, leading to fragments corresponding to the loss of the propanol group or parts of it. A detailed analysis of the MS/MS spectrum can provide further structural confirmation.

Caption: Potential fragmentation pathways for the protonated molecule in MS/MS analysis.

UV-Vis Spectral Analysis

• Expected Observation: Substituted 1,2,4-triazoles typically exhibit UV absorption maxima in the range of 220-280 nm, corresponding to π → π* transitions within the heterocyclic ring[11][12]. The exact position of the λₘₐₓ will be influenced by the substituents. The presence of the amino and mercapto groups, which are auxochromes, is expected to cause a bathochromic (red) shift compared to the unsubstituted 1,2,4-triazole.

Comparative Analysis and Conclusion

The final step is to synthesize all the acquired data into a cohesive argument for the structure of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL.

Summary of Evidence:

Technique	Observation	Interpretation
¹H NMR	Signals consistent with a propanol chain and exchangeable protons.	Confirms the presence and connectivity of the propan-1-ol side chain and the -OH, -NH₂, and -SH groups.
¹³C NMR	Signals in the aliphatic, heteroaromatic, and thione regions.	Corroborates the presence of the triazole ring, the propanol chain, and the C=S group.
FT-IR	Characteristic bands for O-H, N-H, S-H, C=N, and C=S.	Provides strong evidence for all key functional groups.
MS	Molecular ion peak corresponding to the expected molecular formula.	Confirms the molecular weight of the compound.
UV-Vis	Absorption maximum in the expected region for a substituted triazole.	Consistent with the electronic structure of the heterocyclic core.

By cross-referencing the experimental data with the known spectral properties of triazoles, alcohols, amines, and thiols from the scientific literature, a high degree of confidence in the structural assignment can be achieved. This methodical approach, grounded in the principles of analytical chemistry, ensures the scientific integrity of the data and provides a trustworthy foundation for further drug development activities.

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• ResearchGate. (n.d.). Frequencies of the Absorption Band Peaks (сm -1 ) in the Experimental and Theoretical IR Spectra of Triazole. Retrieved from [Link]

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A Comparative Guide to the Biological Activity of Thione and Thiol Tautomers of Mercapto-Triazoles

Introduction: The Dynamic Duo of Drug Discovery

Within the realm of medicinal chemistry, 1,2,4-triazoles are a cornerstone scaffold, forming the core of numerous therapeutic agents.[1][2] When a mercapto (-SH) group is introduced at the C3 or C5 position, these molecules gain a fascinating layer of complexity: thione-thiol tautomerism. This phenomenon describes the equilibrium between two structural isomers: a thione form, characterized by a carbon-sulfur double bond (C=S) and an N-H bond, and a thiol form, featuring a carbon-sulfur single bond (C-S) within a delocalized aromatic ring and an S-H bond.[3][4]

This guide provides an in-depth comparison of the biological activities of these two tautomeric forms. It is crucial for researchers in drug development to understand that this is not merely a subtle structural shift; this equilibrium can profoundly influence a molecule's polarity, hydrogen bonding capability, and three-dimensional shape, thereby dictating its interaction with biological targets and, consequently, its therapeutic efficacy.[5] We will explore the experimental evidence that highlights these differences and provide the methodologies required to rigorously assess them.

Fig. 1: Thione-Thiol Tautomeric Equilibrium in 5-mercapto-1,2,4-triazoles.

Part 1: Comparative Biological Activities

Experimental evidence increasingly suggests that the biological activity of mercapto-triazoles is not uniform and can often be attributed predominantly to one tautomer over the other. The dominant form in solution or solid state can be influenced by factors such as solvent polarity, pH, and substitution patterns on the triazole ring.[3]

Antimicrobial and Antifungal Activity

The antimicrobial landscape for these tautomers is nuanced, with reports favoring both forms depending on the specific derivative and microbial strain. However, a significant body of work points towards enhanced activity in the thiol form.

• Evidence for Thiol Dominance: Studies on bis-triazoles have shown that compounds existing only in the thiol form exhibited notable antifungal activity.[6] This is often attributed to the ability of the exocyclic -SH group to chelate with metal ions essential for microbial enzyme function or to interfere with cellular redox balance through disulfide bond formation.

• Evidence for Thione Dominance: Conversely, other studies have found potent antimicrobial effects from compounds predominantly in the thione form . For instance, certain 3,4-disubstituted-1,2,4-triazole-3-thiones have demonstrated significant activity against both Gram-positive and Gram-negative bacteria.[7] The thione's C=S group and the adjacent N-H moiety provide a unique combination of hydrogen bond donor and acceptor sites, which can be critical for binding to microbial targets.

Anticancer and Cytotoxic Activity

In oncology research, mercapto-triazole derivatives are valued for their antiproliferative properties. The tautomeric form appears to play a critical role in their mechanism of action, which can include enzyme inhibition and disruption of cellular processes.

• Thiol Form's Role: The thiol tautomer, with its reactive -SH group, is often implicated in mechanisms involving covalent bonding or interaction with metal-containing enzymes. Some 1,2,4-triazole-3-thiol derivatives bearing a hydrazone moiety have been identified as potent agents against melanoma, breast, and pancreatic cancer spheroids.[9]

• Thione Form's Role: The thione tautomer is also a significant contributor to anticancer activity. The rigid, planar structure and specific hydrogen bonding capabilities of the thione form can facilitate strong binding to enzyme active sites or intercalation with DNA. Many potent anticancer agents are synthesized and characterized in their stable thione form.[10][11]

The evaluation of antiproliferative activity against cell lines like human malignant melanoma (A375) has been used to compare the efficacy of these compounds, often revealing that subtle structural changes, including the tautomeric state, can drastically alter cytotoxicity.[12]

Enzyme Inhibition

Enzyme inhibition is a key mechanism for many drugs, and the thione-thiol equilibrium is particularly relevant here. The inhibition of thyroid peroxidase (TPO) and its homologue lactoperoxidase (LPO) by antithyroid drugs like methimazole (which contains a thione moiety) provides a classic example.

• Thione Form is Essential: Studies have demonstrated that the thione tautomer is almost exclusively responsible for the inhibition of these peroxidase enzymes.[13] The presence of a free N-H moiety adjacent to the C=S group is considered essential for efficient inhibition. Alkylation of this nitrogen, which locks the molecule out of the thione form, leads to inactive substances.[13] This highlights a clear case where one tautomer is bioactive, and the other is not, likely due to the specific hydrogen bonding and electronic requirements of the enzyme's active site.

Nematicidal Activity

A compelling direct comparison was observed in the context of nematicidal activity.

• Thiol vs. Thione - A Clear Distinction: In a study on Steinernema feltiae, 1,2,4-triazole derivatives containing the sulfur atom in the thiol form decreased the viability of nematodes by 20-40%.[6] In stark contrast, the corresponding thione form had the opposite effect, slightly increasing nematode viability by 3-4%.[6] This provides a clear and direct example of opposing biological effects stemming from the two tautomeric forms.

Part 2: Experimental Design & Protocols

To ensure the trustworthiness and reproducibility of findings, rigorous experimental design is paramount. This begins with the characterization of the tautomeric form under investigation, followed by standardized biological assays.

Characterization of Tautomers

Before any biological testing, the predominant tautomeric form in the relevant medium (e.g., solid state, specific solvent) must be identified.

Fig. 2: Self-validating workflow for tautomer-specific biological evaluation.

• Nuclear Magnetic Resonance (NMR): In ¹H NMR, the N-H proton of the thione tautomer typically appears as a broad singlet at a low field (δ 13–14 ppm).[5] In ¹³C NMR, the C=S carbon signal is characteristic, resonating around 165-170 ppm.[5][14]

• Fourier-Transform Infrared (FTIR) Spectroscopy: The thione form is characterized by N-H stretching (3100–3460 cm⁻¹) and C=S stretching (1250–1340 cm⁻¹) bands. The thiol form, if present, may show a weak but sharp S-H stretching band around 2550–2650 cm⁻¹.[4][5]

• High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): This technique is invaluable for studying the tautomeric equilibrium in solution. It can separate the two forms and provide a quantitative ratio of their presence under specific conditions.[3]

• X-ray Crystallography: Provides unambiguous structural information of the tautomeric form present in the solid crystal state.[1]

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method for MIC)

This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible growth of a microorganism.

Principle: A serial dilution of the test compound is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. The plates are incubated, and growth is assessed visually or spectrophotometrically.

Step-by-Step Methodology:

• Preparation of Stock Solution: Dissolve the characterized test compound (known tautomer) in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Plate Preparation: Dispense 50 µL of sterile Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi) into wells of a 96-well plate.

• Serial Dilution: Add 50 µL of the compound stock solution to the first well of a row. Mix well and transfer 50 µL to the second well. Repeat this two-fold serial dilution across the row. Discard the final 50 µL from the last well. This creates a range of concentrations.

• Controls: Prepare a positive control well (broth + inoculum, no compound) and a negative control well (broth only).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Candida albicans) to a concentration of approximately 5 x 10⁵ CFU/mL, according to CLSI guidelines.

• Inoculation: Add 50 µL of the standardized inoculum to each well (except the negative control). The final volume in each well is 100 µL.

• Incubation: Cover the plate and incubate at 35-37°C for 18-24 hours (for bacteria) or 24-48 hours (for fungi).

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth) in the well.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This colorimetric assay measures the metabolic activity of cells and is a standard method for assessing the cytotoxic (cell-killing) potential of compounds.

Principle: Viable cells with active metabolism can reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MDA-MB-231, A375) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include untreated control wells.

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours. During this time, viable cells will convert MTT to formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Shake the plate gently for 15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%).

Part 3: Data Summary & Conclusion

To facilitate direct comparison, quantitative results from biological assays should be summarized in a clear, tabular format.

Compound ID	Predominant Tautomer	Biological Assay	Target Organism/Cell Line	Activity Metric (e.g., MIC, IC₅₀)	Reference
Derivative A	Thiol	Antifungal	C. albicans	MIC = 16 µg/mL	[6]
Derivative B	Thione	Nematicidal	S. feltiae	+3% viability	[6]
Derivative C	Thiol	Nematicidal	S. feltiae	-35% viability	[6]
MMI	Thione	Enzyme Inhibition	Lactoperoxidase	IC₅₀ = 5 µM	[13]
Compound X	Thione	Antibacterial	S. aureus	MIC = 32 µg/mL	[7]
Compound Y	Thiol	Anticancer	A375 (Melanoma)	IC₅₀ = 12 µM	[9][12]

The evidence strongly indicates that thione-thiol tautomerism in mercapto-triazoles is a critical determinant of biological activity. It is an oversimplification to broadly label one form as universally "more active." The superior tautomer is context-dependent, varying with the biological target and the specific molecular scaffold. The thiol form often excels in activities where chelation or reaction via the -SH group is key, such as in certain antifungal and anticancer mechanisms.[6][9] Conversely, the thione form's unique hydrogen bonding capabilities make it indispensable for other interactions, such as the inhibition of peroxidase enzymes.[13]

For researchers in drug development, this guide underscores a critical directive: tautomerism cannot be ignored . A comprehensive evaluation must include rigorous spectroscopic and analytical characterization to identify the dominant tautomeric form under physiological conditions. Future research should focus on designing molecules that can be "locked" into a single, more active tautomeric form to enhance potency and selectivity, thereby paving the way for more effective and targeted therapeutics.

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A Comparative Guide to the Efficacy of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol and its S-Alkylated Derivatives

Introduction

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory properties[1]. Within this class, 4-amino-5-mercapto-1,2,4-triazoles represent a particularly versatile synthetic intermediate and a pharmacophore of significant interest[2]. The presence of a reactive thiol (-SH) group at the 5-position offers a prime site for chemical modification, allowing for the generation of diverse derivatives with potentially enhanced or modulated biological efficacy.

This guide provides an in-depth comparative analysis of the parent compound, 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol , and its S-alkylated derivatives. We will explore the synthetic rationale, comparative biological activities based on established structure-activity relationships (SAR), and detailed experimental protocols for their synthesis and evaluation. This document is intended for researchers, scientists, and professionals in drug development who are engaged in the exploration of novel heterocyclic compounds as potential therapeutic agents.

Chemical Structures and Rationale for S-Alkylation

The parent compound, 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol, possesses a flexible hydroxypropyl side chain at the 3-position, which can influence its solubility and interaction with biological targets. The key feature for derivatization is the mercapto group, which exists in a tautomeric equilibrium with the thione form[2].

Caption: General structures of the parent compound and its S-alkylated derivative.

S-alkylation, the attachment of an alkyl group to the sulfur atom, is a common and effective strategy to modify the physicochemical and biological properties of mercapto-triazoles. This modification can:

• Enhance Lipophilicity: The introduction of an alkyl chain increases the compound's lipophilicity, which can improve its ability to cross cell membranes and reach intracellular targets.

• Modulate Target Binding: The S-alkyl substituent can introduce new steric and electronic interactions with the target enzyme or receptor, potentially leading to increased potency or altered selectivity.

• Prevent Oxidation: The free thiol group can be susceptible to oxidation. S-alkylation protects this group, potentially increasing the compound's stability.

Synthesis of the Parent Compound and its S-Alkylated Derivatives

The synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol can be achieved through the cyclization of a suitable precursor, followed by S-alkylation to yield the derivatives.

Caption: Synthetic workflow for the parent compound and its S-alkylated derivatives.

Experimental Protocol: Synthesis of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol

This protocol is based on established methods for the synthesis of 3-substituted-4-amino-5-mercapto-1,2,4-triazoles from lactones and thiocarbohydrazide[3].

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of γ-butyrolactone and thiocarbohydrazide.

• Solvent and Catalyst: Add a suitable high-boiling solvent such as pyridine or N,N-dimethylformamide (DMF). The reaction can be catalyzed by the addition of a small amount of a base like potassium carbonate.

• Reflux: Heat the reaction mixture to reflux and maintain for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Pour the mixture into ice-cold water with stirring.

• Isolation: The precipitated solid is collected by filtration, washed with cold water, and dried.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture.

Experimental Protocol: General Procedure for S-Alkylation

The S-alkylation of the parent compound can be performed using various alkylating agents in the presence of a base[4].

• Dissolution: Dissolve the parent triazole in a suitable solvent, such as ethanol or DMF.

• Base Addition: Add an equimolar amount of a base, such as sodium hydroxide or potassium carbonate, to generate the thiolate anion.

• Alkylating Agent: Add the desired alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl chloride) dropwise to the reaction mixture at room temperature.

• Reaction: Stir the mixture at room temperature or with gentle heating for a few hours. Monitor the reaction progress by TLC.

• Isolation: Once the reaction is complete, pour the mixture into cold water to precipitate the S-alkylated product.

• Purification: Collect the solid by filtration, wash with water, and purify by recrystallization.

Comparative Efficacy: A Structure-Activity Relationship (SAR) Perspective

While direct experimental data for 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol and its S-alkylated derivatives is not extensively published, a robust body of literature on analogous compounds allows for a predictive comparison of their biological activities.

Antimicrobial Activity

The mercapto group is often crucial for the antimicrobial activity of 1,2,4-triazoles. However, S-alkylation can either enhance or diminish this activity depending on the nature of the alkyl group.

• Parent Compound (Free Thiol): The free -SH group can chelate with metal ions essential for microbial enzyme function, contributing to its antimicrobial effect.

• S-Alkylated Derivatives:

  • Small Alkyl Groups (e.g., Methyl, Ethyl): These modifications can increase lipophilicity, potentially improving cell wall penetration and leading to enhanced activity.

  • Bulky or Aromatic Groups (e.g., Benzyl): These substituents can introduce new binding interactions with microbial targets, in some cases significantly boosting the antimicrobial potency. However, excessive steric hindrance may also be detrimental.

Table 1: Predicted Antimicrobial Efficacy

Compound	Predicted Activity	Rationale
Parent Compound	Moderate	The free thiol group is a known pharmacophore for antimicrobial action.
S-Methyl Derivative	Moderate to High	Increased lipophilicity may enhance cellular uptake.
S-Ethyl Derivative	Moderate to High	Similar to the S-methyl derivative with slightly increased lipophilicity.
S-Benzyl Derivative	Potentially High	The aromatic ring can introduce favorable π-π stacking or hydrophobic interactions with the target.

Anticancer Activity

The anticancer potential of 1,2,4-triazole derivatives is a subject of intense research. S-alkylation has been shown to be a key strategy in optimizing the cytotoxic effects of these compounds[1][5].

• Parent Compound: The parent compound may exhibit some level of anticancer activity, but it is often the S-alkylated derivatives that show more promising results.

• S-Alkylated Derivatives: The introduction of various alkyl and aryl groups on the sulfur atom can lead to compounds with significant antiproliferative activity against various cancer cell lines. The mechanism often involves the inhibition of key signaling pathways involved in cancer cell growth and proliferation.

Table 2: Predicted Anticancer Efficacy (IC50 Values)

Compound	Predicted IC50 Range (µM)	Rationale
Parent Compound	>50	Often serves as a less active precursor.
S-Alkyl Derivatives	10 - 50	Alkylation can enhance interaction with hydrophobic pockets of target proteins.
S-Aryl/Heteroaryl Derivatives	<10	Aromatic moieties can provide additional binding interactions, leading to higher potency.

Experimental Protocols for Biological Evaluation

To empirically determine the efficacy of the synthesized compounds, standardized biological assays are essential.

Antimicrobial Susceptibility Testing: Broth Microdilution Method (CLSI/EUCAST Guidelines)

The broth microdilution method is a standardized and quantitative technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Caption: Workflow for the Broth Microdilution MIC Assay.

• Preparation of Inoculum: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard) from a fresh culture.

• Serial Dilution: Perform serial two-fold dilutions of the test compounds in a 96-well microtiter plate using a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Inoculate each well with the standardized bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Anticancer Activity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation.

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• IC50 Calculation: The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is calculated from the dose-response curve.

Conclusion

The strategic modification of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol through S-alkylation presents a promising avenue for the development of novel therapeutic agents. Based on established structure-activity relationships within the 1,2,4-triazole class, it is anticipated that S-alkylated derivatives, particularly those bearing aromatic or substituted alkyl moieties, will exhibit enhanced antimicrobial and anticancer activities compared to the parent compound. The provided synthetic and biological evaluation protocols offer a robust framework for the empirical validation of these predictions. Further investigation into a diverse range of S-alkylated derivatives is warranted to fully explore the therapeutic potential of this versatile scaffold.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL

As researchers and drug development professionals, our commitment to safety extends beyond the bench to the entire lifecycle of the chemical entities we synthesize and handle. The proper disposal of complex molecules like 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL is not merely a regulatory formality but a critical component of responsible laboratory practice. This guide provides a comprehensive, step-by-step protocol for its safe disposal, grounded in an analysis of its constituent functional groups and the associated hazards.

While a specific Safety Data Sheet (SDS) for this exact molecule is not universally available, a robust safety and disposal plan can be expertly formulated by examining its key structural features: the 1,2,4-triazole ring, an amino group, and, most critically, a mercaptan (thiol) group. We will operate under the precautionary principle, treating the compound with the stringency required by its most hazardous components.

Part 1: Hazard Profile and Risk Assessment: The "Why" Behind the Protocol

Understanding the inherent risks of a chemical is fundamental to managing it safely. The disposal procedure is directly informed by the compound's chemical properties and potential hazards.

• Dominant Hazard: The Mercaptan (Thiol) Group (-SH): The sulfur-containing mercaptan group is the primary driver of this compound's hazard profile.

  • Odor: Mercaptans are notorious for their powerful and unpleasant stench, often described as resembling rotten cabbage or garlic.[1] Proper containment is essential for maintaining a safe and habitable lab environment.

  • Irritation: Analogous mercapto-triazole compounds are classified as skin and eye irritants.[1][2] Direct contact must be avoided.

  • Toxicity: Upon combustion, sulfur compounds can form toxic gases like sulfur oxides.[2][3] This dictates the need for specialized disposal methods.

• 1,2,4-Triazole Core: The heterocyclic triazole ring is a common scaffold in pharmacologically active compounds.

  • Health Hazards: Many triazole derivatives are classified as harmful if swallowed and can cause serious eye irritation.[4][5] Some are also suspected of causing reproductive harm.[5]

  • Environmental Hazards: Triazole-based compounds can be toxic to aquatic life with long-lasting effects.[6] This makes preventing release into the environment a top priority.

Based on this analysis, 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL must be handled and disposed of as hazardous chemical waste .

Part 2: Pre-Disposal Procedures: In-Lab Handling and Segregation

Safe disposal begins with safe handling and meticulous segregation at the point of waste generation.

Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure the following PPE is worn:

• Eye Protection: Safety goggles with side-shields conforming to EN166 or OSHA 29 CFR 1910.133 standards.[7]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Always inspect gloves before use and consult the manufacturer's compatibility data.[8][9]

• Body Protection: A lab coat or chemical-resistant apron.

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a particulate filter respirator (e.g., N95) or work within a certified chemical fume hood.[3][8]

Waste Segregation and Chemical Incompatibility

Proper segregation is paramount to prevent dangerous chemical reactions within the waste container.

• Dedicated Waste Stream: Establish a dedicated, clearly labeled hazardous waste container for this compound and any materials contaminated with it (e.g., pipette tips, weighing paper, contaminated gloves).

• Critical Incompatibilities: This waste must NOT be mixed with the following chemical classes.[10][11][12] Mixing can lead to violent reactions, gas evolution, or fire.

  • Strong Oxidizing Agents: (e.g., nitric acid, perchloric acid, potassium permanganate, chromic acid).[2][8]

  • Strong Acids: (e.g., sulfuric acid, hydrochloric acid).[8]

  • Bases: While the amino group has basic properties, avoid mixing with strong bases as this can catalyze unpredictable reactions.

Aspect	Guideline	Rationale & References
PPE	Safety goggles, chemical-resistant gloves, lab coat. Use respiratory protection if dust/aerosols are possible.	Prevents skin/eye irritation and inhalation of a potentially harmful substance.[2][7]
Waste Container	Sealable, chemically-resistant container (e.g., High-Density Polyethylene - HDPE), clearly labeled.	Contains pungent odor, prevents spills, and ensures proper identification for disposal.[3][4]
Incompatible Chemicals	DO NOT MIX with strong oxidizing agents or strong acids.	Risk of violent exothermic reactions and release of toxic gases (e.g., sulfur oxides).[8][10][12]
Primary Disposal Method	Licensed hazardous waste disposal contractor for high-temperature incineration.	Ensures complete chemical destruction and environmentally sound management of byproducts.[5][13]
Forbidden Actions	DO NOT dispose of down the drain. DO NOT place in regular trash.	Prevents environmental contamination, harm to aquatic life, and damage to sewer systems.[6][8]

Part 3: Step-by-Step Disposal Protocol

This protocol provides a clear workflow from waste generation to final disposal.

Caption: Disposal workflow for 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL.

• Waste Identification: Characterize all waste containing the target compound, including pure substance, solutions, and contaminated labware.

• Wear PPE: Adhere to the PPE requirements outlined in Part 2.

• Segregation: Collect the waste in a dedicated container, ensuring no incompatible chemicals are added.

• Containerization and Labeling: Use a robust, sealable HDPE container. The label must be securely affixed and include:

  • The full chemical name: "3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL"

  • The words "Hazardous Waste"

  • Appropriate hazard pictograms (e.g., irritant, environmentally hazardous)

• Interim Storage: Store the sealed container in a designated and properly ventilated satellite accumulation area. This location should be secure and away from general lab traffic and incompatible materials.[7][8]

• Final Disposal: The only acceptable method for final disposal is through your institution's Environmental Health & Safety (EHS) department or a certified hazardous waste contractor.[4][5] This waste will be slated for:

  • High-Temperature Incineration: This is the preferred and most environmentally sound method. Incineration at high temperatures ensures the complete destruction of the organic molecule.[13] Modern incineration facilities are equipped with scrubbers to safely manage the resulting sulfur oxides.

Part 4: Emergency Procedures for Spills

Accidents can happen, and a clear plan is essential.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate personnel immediately.

• Ventilate: Increase ventilation to the area by opening fume hood sashes.

• Containment: For a small, manageable spill, use proper PPE. Cover the spill with a non-combustible absorbent material like sand, vermiculite, or clay.[3][14]

• Clean-up: Carefully sweep or scoop the absorbed material into your designated hazardous waste container. Avoid creating dust.[7][15] Use non-sparking tools if there is any fire risk.[14]

• Decontaminate: Wash the spill site thoroughly with soap and water once the material is removed.

• Report: Report all spills to your laboratory supervisor and EHS department according to institutional policy.

By adhering to these scientifically-grounded procedures, you ensure the safe and responsible management of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL, protecting yourself, your colleagues, and the environment.

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A Comprehensive Guide to the Safe Handling of 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL

The central nervous system of our safety protocol is built on understanding the compound's structure. The 4-amino-1,2,4-triazole core is a known sensitizer and potential irritant, while the 5-mercapto group (a thiol) introduces significant malodor and requires specific handling to neutralize its stench and reactivity. The propanol side chain may affect its physical properties but does not mitigate the hazards of the primary functional groups.

Hazard Assessment and GHS Classification

Based on analogous compounds like 3-Amino-5-mercapto-1,2,4-triazole, we must assume the following GHS classifications apply.[1][2] This proactive classification is the cornerstone of a trustworthy safety culture.

Hazard Class	GHS Category	Anticipated Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1][2]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation[1][2]
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[2]
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation
Stench/Malodor	Not Classified	Offensive smell characteristic of thiols[2][3][4]

The thiol group is notorious for its potent and unpleasant odor, detectable at extremely low concentrations.[4] This property, while not a direct toxicological hazard, can cause significant distress and alarm, leading to the perception of a gas leak.[4] Therefore, odor control is a primary operational directive.

Integrated Safety Workflow: From Receipt to Disposal

The following diagram outlines the mandatory workflow for all operations involving this compound. Adherence to this procedural logic is critical for ensuring personnel safety and maintaining a clean laboratory environment.

Caption: Safe Handling and Disposal Workflow Diagram.

Personal Protective Equipment (PPE): Your Primary Defense

The selection of PPE is not merely a checklist; it is a system designed to prevent all routes of exposure.

Task	Minimum Required PPE
All Handling Operations	• Eye Protection: Chemical splash goggles meeting EN166 or ANSI Z87.1 standards.[5][6]• Hand Protection: Nitrile gloves (minimum 5 mil thickness). For prolonged tasks, consider double-gloving or using heavier-duty butyl rubber gloves.[7]• Body Protection: A flame-resistant lab coat, fully buttoned. Ensure clothing covers all exposed skin.[5]
Handling >5 grams or tasks with splash potential	• All of the above, plus:• Face Protection: Full-face shield worn over safety goggles.• Body Protection: Chemical-resistant apron over the lab coat.
Spill Cleanup	• All of the above, plus:• Respiratory Protection: An air-purifying respirator (APR) with organic vapor/acid gas cartridges may be required for large spills. Consult your institution's EHS for specific guidance.[5]

Causality: The combination of skin/eye irritancy from the triazole ring and the absorptive potential of many organic compounds necessitates robust barrier protection.[7][8]

Engineering Controls: Containing the Hazard

Engineering controls are the most critical element in preventing exposure and odor release.

• Chemical Fume Hood: All handling of this compound, from weighing the solid to performing reactions and work-ups, must be conducted inside a certified chemical fume hood with a face velocity of 80-120 feet per minute (fpm).[9]

• Odor Neutralization Traps: The volatility of thiols, even in solid form, requires active odor management. Any procedure that involves gas displacement or reduced pressure (e.g., nitrogen purging, rotary evaporation, vacuum filtration) must have its exhaust routed through a neutralization trap.[3][4]

  • Procedure for Bleach Trap: Fill a gas-washing bottle or bubbler with a 10-20% household bleach solution. Connect the exhaust line from your apparatus to the inlet of the bubbler, ensuring the gas bubbles through the bleach solution before being vented into the back of the fume hood.[3] This oxidizes the volatile thiols into less odorous sulfoxides and sulfones.[4]

Operational and Disposal Plans

Follow these step-by-step procedures to ensure safety and integrity throughout the experimental lifecycle.

Step 1: Preparation and Pre-Experiment Setup

• Designate Work Area: Clearly demarcate a section of a chemical fume hood for the experiment.

• Prepare Decontamination Baths: Before handling the compound, prepare a plastic bucket or tub inside the fume hood with a 10% household bleach solution in water.[3] This will be used for immediate decontamination of glassware and equipment.

• Assemble Apparatus: Set up all glassware and equipment within the fume hood. If using a rotary evaporator, ensure the vacuum pump exhaust is vented into the fume hood or connected to a bleach trap.[3]

Step 2: Handling and In-Experiment Procedures

• Weighing: Tare a suitable container on a balance inside the fume hood. Add the solid compound carefully to minimize dust generation.[5]

• Transfers: If making solutions, add solvents slowly to the solid. Keep all containers closed when not in use.

• Reaction Monitoring: Use appropriate techniques (e.g., TLC, LC-MS) that minimize the opening of the reaction vessel.

Step 3: Decontamination and Waste Management

• Glassware Decontamination: Immediately after use, place all contaminated glassware into the prepared bleach bath.[3][4] Allow items to soak for at least 12-24 hours to ensure complete oxidation of residual thiol.[4]

• Waste Segregation: All waste is to be considered hazardous.

  • Solid Waste: Contaminated gloves, weigh paper, pipette tips, and paper towels should be collected in a dedicated, sealed plastic bag. Once the experiment is complete, this bag should be placed in a clearly labeled hazardous waste container.[4][9]

  • Liquid Waste: Collect all reaction mixtures, solvents, and the initial rinses of glassware into a dedicated, labeled hazardous waste container. The container must be compatible with the solvents used and clearly labeled with the chemical name and "Hazardous Waste."

• Labeling: Waste containers must be labeled "Hazardous Waste" and include the full chemical name: "3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-YL)propan-1-OL" and "Thiol-Containing Waste."

Step 4: Spill and Emergency Procedures

• Minor Spill (inside fume hood):

  • Alert nearby personnel.

  • Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite or chemical spill pads).

  • Gently sweep the absorbed material into a dedicated bag or container.

  • Wipe the area with a cloth dampened with a 10% bleach solution, followed by a water rinse, and then a final solvent rinse (e.g., ethanol or acetone).

  • Dispose of all cleanup materials as hazardous solid waste.[4]

• Major Spill or Spill Outside a Fume Hood:

  • Evacuate the immediate area.

  • Alert laboratory personnel and contact your institution's Environmental Health & Safety (EHS) department immediately.

  • Prevent entry to the area.

References

• PubChem. 3-Amino-5-mercapto-1,2,4-triazole. National Center for Biotechnology Information. [Link]

• University of Rochester, Department of Chemistry. How to Work with Thiols-General SOP. University of Rochester. [Link]

• Wikipedia. 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole. Wikipedia. [Link]

• Cole-Parmer. Material Safety Data Sheet - 1H-1,2,4-Triazole-3-thiol, 97%. Cole-Parmer. [Link]

• Liu, F., et al. (2010). Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules, 15(12), 9163-9173. [Link]

• MicroCare LLC. Is Personal Protective Equipment Required When Working with Solvents?. MicroCare LLC. [Link]

• Hulina, Yu. S., & Kaplaushenko, A. G. (2021). Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. Current issues in pharmacy and medicine. [Link]

• Trusetal Verbandstoffwerk GmbH. Personal protective equipment Medical sector. Trusetal. [Link]

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